PPI-1040

• CAS: 1436673-69-6

Core Science & Biosynthesis

Unveiling the Mechanism of Action of PPI-1040: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

PPI-1040 is a novel, orally bioavailable, synthetic vinyl-ether plasmalogen precursor under investigation as a potential treatment for Rhizomelic Chondrodysplasia Punctata (RCDP), a rare and severe genetic disorder.[1][2][3] RCDP is characterized by a profound deficiency in plasmalogens, a class of ether phospholipids (B1166683) that are critical for a variety of cellular functions.[2][4] This technical guide provides an in-depth exploration of the mechanism of action of PPI-1040, detailing its unique properties, preclinical efficacy, and the experimental methodologies used to elucidate its function.

The Core Problem: Plasmalogen Deficiency in RCDP

Rhizomelic Chondrodysplasia Punctata is caused by mutations in genes essential for plasmalogen biosynthesis.[2][3] This leads to a systemic reduction in plasmalogens, which are integral components of cellular membranes and play crucial roles in vesicular transport, membrane protein function, and protection against oxidative stress.[2] The resulting cellular dysfunction manifests in the severe clinical phenotype of RCDP.

PPI-1040: A Novel Therapeutic Approach

PPI-1040 is designed to directly address the plasmalogen deficiency that underlies RCDP.[1][3] Its mechanism of action is centered on its unique chemical structure and metabolic fate.

Chemical Structure and Bioavailability

PPI-1040 is a synthetic plasmalogen analog with an intact vinyl-ether bond at the sn-1 position of the glycerol (B35011) backbone.[4][5] This is a key differentiator from other plasmalogen precursors, such as ether-based precursors, which require endogenous enzymatic conversion to become functional plasmalogens.[4] The presence of the pre-formed vinyl-ether bond in PPI-1040 bypasses the need for these enzymatic steps, which may be compromised in individuals with RCDP.[4]

PPI-1040 is administered in a closed-ring form, which spontaneously hydrolyzes in an aqueous or acidic environment to the open-ring, biologically active form that is identical to endogenous plasmalogens.[5] Studies in wild-type mice using ¹³C₆-labeled PPI-1040 have demonstrated that the crucial sn-1 vinyl-ether and sn-3 phosphoethanolamine groups remain intact during digestion and absorption, ensuring the delivery of the complete plasmalogen molecule.[2][5]

Figure 1: Conversion of PPI-1040 to its bioactive form.

Preclinical Efficacy in a Mouse Model of RCDP

The efficacy of PPI-1040 has been demonstrated in a Pex7 hypomorphic/null (Pex7hypo/null) mouse model, which recapitulates the plasmalogen deficiency seen in RCDP.[5]

Oral administration of PPI-1040 to Pex7hypo/null mice resulted in a significant increase in plasmalogen levels.[5] After a 4-week treatment regimen, plasmalogen levels in the plasma were normalized to wild-type levels.[5] Variable but significant increases were also observed in several peripheral tissues.[5]

Tissue	Outcome of PPI-1040 Treatment in Pex7hypo/null Mice
Plasma	Normalization of plasmalogen levels
Erythrocytes	Variable increase in plasmalogen levels
Liver	Variable increase in plasmalogen levels
Small Intestine	Variable increase in plasmalogen levels
Skeletal Muscle	Variable increase in plasmalogen levels
Heart	Variable increase in plasmalogen levels
Brain	No observed augmentation
Lung	No observed augmentation
Kidney	No observed augmentation

Table 1: Effect of PPI-1040 on Plasmalogen Levels in a Mouse Model of RCDP.[5]

In contrast, parallel treatment with an equivalent amount of an ether plasmalogen precursor, PPI-1011, did not effectively increase plasmalogen levels.[2][5] This suggests that in a state of severe plasmalogen deficiency, the direct replacement with a vinyl-ether plasmalogen like PPI-1040 is a more effective strategy.[4]

The Pex7hypo/null mice exhibit a hyperactive behavior, which was normalized following treatment with PPI-1040.[2][5] This functional improvement correlated inversely with plasma plasmalogen levels, indicating a direct link between the restoration of plasmalogens and the observed behavioral correction.[5] Treatment with PPI-1011 did not reduce hyperactivity.[2][5]

Figure 2: Logical workflow of PPI-1040's therapeutic effect.

Experimental Protocols

The following summarizes the key experimental methodologies used to characterize the mechanism of action of PPI-1040.

Animal Models

• Pex7hypo/null Mice: These mice serve as a model for RCDP, exhibiting severe plasmalogen deficiency.

• Wild-Type Mice: Used as control animals and for initial bioavailability studies.

Drug Administration

• Formulation: PPI-1040 was formulated for oral administration.

• Dosing: In the efficacy studies, Pex7hypo/null mice were treated with PPI-1040 for 4 weeks.

Bioavailability Studies

• Isotope Labeling: ¹³C₆-labeled PPI-1040 was administered to wild-type mice.

• Analysis: The presence of the labeled plasmalogen in various tissues was analyzed to confirm that the vinyl-ether and phosphoethanolamine groups remained intact during digestion and absorption.

Efficacy Studies

• Treatment Groups: Pex7hypo/null mice were divided into groups receiving either PPI-1040, PPI-1011 (ether plasmalogen precursor), or a vehicle control.

• Duration: Treatment was administered for 4 weeks.

• Tissue Collection: At the end of the treatment period, plasma, erythrocytes, and various peripheral tissues were collected for analysis.

Measurement of Plasmalogen Levels

• Methodology: Plasmalogen levels in tissue samples were quantified using specialized analytical techniques, likely a form of mass spectrometry, to differentiate and measure the various plasmalogen species.

Behavioral Analysis

• Open Field Test: This test was used to assess the activity levels of the mice. The hyperactive behavior of the Pex7hypo/null mice was quantified and compared between the different treatment groups.

Figure 3: Simplified experimental workflow for preclinical efficacy studies.

Conclusion

PPI-1040 represents a promising therapeutic strategy for RCDP by directly repleting the deficient plasmalogen pool. Its unique vinyl-ether structure allows it to bypass the defective endogenous biosynthetic pathway, leading to the restoration of plasmalogen levels and the correction of associated functional deficits in a preclinical model. The data gathered to date strongly support the continued investigation of PPI-1040 as a potential treatment for this devastating disease. The U.S. Food and Drug Administration has granted PPI-1040 Orphan Drug Designation for the treatment of RCDP.[3]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 4. Landmark Plasmalogen Precursor Paper Published — MED-LIFE DISCOVERIES [med-life.ca]
• 5. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]

PPI-1040: A Synthetic Plasmalogen Precursor for Restoring Deficient Levels

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

PPI-1040 is a novel, orally bioavailable synthetic plasmalogen precursor designed to address conditions characterized by plasmalogen deficiency.[1][2][3] Plasmalogens are a unique class of glycerophospholipids containing a vinyl-ether bond at the sn-1 position, which are crucial for the structure and function of cellular membranes, vesicular transport, and protection against oxidative stress. Deficiencies in plasmalogen levels are implicated in several rare and common diseases, with a notable example being Rhizomelic Chondrodysplasia Punctata (RCDP), a rare genetic disorder.[4][5][6] PPI-1040 offers a promising therapeutic strategy by directly repleting the deficient plasmalogen pool. This technical guide provides a comprehensive overview of PPI-1040, including its mechanism of action, quantitative in vivo data, detailed experimental protocols, and relevant biological pathways.

Core Compound Details & Mechanism of Action

PPI-1040 is a synthetic ethanolamine (B43304) plasmalogen (PlsEtn) analog.[1] Unlike other precursors that require enzymatic conversion to form the characteristic vinyl-ether bond, PPI-1040 is synthesized with this bond intact.[4] This structural feature is hypothesized to offer an advantage over ether-based precursors by bypassing potentially inefficient enzymatic steps.[2]

The proposed mechanism of action involves the oral administration of PPI-1040 in a closed-ring form, which is designed to protect the labile vinyl-ether bond from the acidic environment of the stomach.[4] Upon reaching a more neutral pH, it is thought to undergo spontaneous hydrolysis to its active, open-ring form, which is structurally identical to endogenous plasmalogens.[4] This open-ring form is then absorbed and distributed to various tissues, where it can be directly incorporated into cellular membranes, thereby restoring plasmalogen levels.[2][4]

Quantitative Data from Preclinical Studies

The efficacy of PPI-1040 in restoring plasmalogen levels and ameliorating disease-related phenotypes has been demonstrated in a Pex7hypo/null mouse model of RCDP. The following tables summarize the key quantitative findings from a 4-week treatment study.

Table 1: Effect of PPI-1040 on Tissue Plasmalogen Levels in Pex7hypo/null Mice

Tissue	Treatment Group	Plasmalogen Levels (% of Wild-Type)
Plasma	Vehicle	~20%
PPI-1040 (50 mg/kg/day)	Normalized to Wild-Type Levels
Erythrocytes	Vehicle	~40%
PPI-1040 (50 mg/kg/day)	Significantly Increased
Liver	Vehicle	~30%
PPI-1040 (50 mg/kg/day)	Significantly Increased
Small Intestine	Vehicle	~50%
PPI-1040 (50 mg/kg/day)	Significantly Increased
Skeletal Muscle	Vehicle	~60%
PPI-1040 (50 mg/kg/day)	Significantly Increased
Heart	Vehicle	~70%
PPI-1040 (50 mg/kg/day)	Significantly Increased
Brain	Vehicle	Deficient
PPI-1040 (50 mg/kg/day)	No Significant Augmentation
Lung	Vehicle	Deficient
PPI-1040 (50 mg/kg/day)	No Significant Augmentation
Kidney	Vehicle	Deficient
PPI-1040 (50 mg/kg/day)	No Significant Augmentation

Data synthesized from Fallatah W, et al. Dis Model Mech. 2020.[4]

Table 2: Behavioral Assessment in Pex7hypo/null Mice using the Open Field Test

Parameter	Pex7hypo/null Mice (Untreated)	Pex7hypo/null Mice (PPI-1040 Treated)
Locomotor Activity	Hyperactive	Normalized to Wild-Type Levels

Data synthesized from Fallatah W, et al. Dis Model Mech. 2020.[4]

Experimental Protocols

In Vivo Efficacy Study in a Mouse Model of RCDP

This protocol outlines the key steps for evaluating the efficacy of PPI-1040 in the Pex7hypo/null mouse model.

1. Animal Model:

• Pex7hypo/null mice, which exhibit a significant reduction in plasmalogen levels and a hyperactive phenotype.
• Age-matched wild-type mice serve as controls.

2. Formulation and Dosing:

• PPI-1040 is formulated in a suitable vehicle such as Neobee M-5 with an antioxidant like 0.1% thioglycerol to ensure stability.
• Administer PPI-1040 orally via gavage at a dose of 50 mg/kg daily for a period of 4 weeks.
• The vehicle control group receives the formulation without PPI-1040.

3. Behavioral Analysis (Open Field Test):

• Conduct the open field test before the initiation of treatment (baseline) and at the end of the 4-week treatment period.
• The open field arena (e.g., 50 cm x 50 cm) is placed in a sound-attenuated room with controlled lighting (e.g., 100-150 lux).
• Acclimate mice to the testing room for at least 30 minutes prior to the test.
• Gently place each mouse in the center of the arena and allow it to explore freely for a set duration (e.g., 20 minutes).
• Use an automated tracking system (e.g., video tracking software) to record and analyze locomotor activity, including total distance traveled, time spent in the center versus peripheral zones, and rearing frequency.
• Thoroughly clean the arena with a 70% ethanol (B145695) solution between each trial to eliminate olfactory cues.

4. Sample Collection and Analysis:

• At the end of the study, collect blood and various tissues (liver, small intestine, skeletal muscle, heart, brain, lung, kidney).
• Extract lipids from plasma, erythrocytes, and tissue homogenates.
• Quantify plasmalogen levels using a validated analytical method such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

In Vitro Acid Stability Assay

This protocol provides a general framework for assessing the stability of the vinyl-ether bond of PPI-1040 in acidic conditions, mimicking the gastric environment.

1. Materials:

• PPI-1040 formulated in a non-aqueous vehicle (e.g., Neobee M-5 with 0.1% thioglycerol).
• Aqueous solutions of varying pH (e.g., pH 1, 2, 3, 4, 5, and 7) prepared using hydrochloric acid and appropriate buffers.
• High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV or MS).

2. Procedure:

• Add a known concentration of the formulated PPI-1040 to each of the pH solutions.
• Incubate the mixtures at 37°C for a defined period (e.g., 1 hour).
• At specified time points, quench the reaction (e.g., by neutralization or extraction into an organic solvent).
• Analyze the samples by HPLC to quantify the amount of intact PPI-1040 remaining.
• Monitor for the appearance of degradation products, such as the compound with a cleaved vinyl-ether bond.

3. Data Analysis:

• Calculate the percentage of intact PPI-1040 remaining at each pH and time point.
• Determine the pH at which significant degradation of the vinyl-ether bond occurs.

Visualizations: Pathways and Workflows

Caption: Proposed metabolic fate of orally administered PPI-1040.

Caption: General signaling pathways influenced by plasmalogen levels.

Regulatory Status

The U.S. Food and Drug Administration (FDA) has granted PPI-1040 Orphan Drug Designation for the treatment of Rhizomelic Chondrodysplasia Punctata (RCDP), highlighting its potential to address a significant unmet medical need in this rare disease population.[3][5][6]

Conclusion

PPI-1040 represents a promising therapeutic candidate for the treatment of RCDP and potentially other disorders associated with plasmalogen deficiency. Its unique design as a synthetic vinyl-ether plasmalogen allows for oral administration and direct replenishment of deficient plasmalogen pools in peripheral tissues. Preclinical studies have demonstrated its ability to normalize plasmalogen levels and correct a key behavioral phenotype in a relevant animal model. Further research and clinical development are warranted to fully elucidate the therapeutic potential of PPI-1040.

References

• 1. Plasmalogens, platelet-activating factor and beyond – Ether lipids in signaling and neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Frontiers | Targeted Plasmalogen Supplementation: Effects on Blood Plasmalogens, Oxidative Stress Biomarkers, Cognition, and Mobility in Cognitively Impaired Persons [frontiersin.org]
• 5. Plasmalogen deficiency and neuropathology in Alzheimer's disease: Causation or coincidence? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]

The Role of PPI-1040 in Plasmalogen Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Plasmalogens are a unique class of ether phospholipids (B1166683) vital for the structural integrity and function of cellular membranes, particularly in the nervous, cardiovascular, and immune systems. Deficiencies in plasmalogen levels are implicated in several severe genetic disorders, such as Rhizomelic Chondrodysplasia Punctata (RCDP), as well as in more common neurodegenerative diseases. The intricate biosynthesis of plasmalogens, involving both peroxisomal and endoplasmic reticulum-localized enzymes, presents challenges for therapeutic intervention in deficiency states. PPI-1040, a synthetic vinyl-ether plasmalogen analog, has emerged as a promising therapeutic candidate. This technical guide provides an in-depth overview of the role of PPI-1040 in the context of plasmalogen biosynthesis, summarizing key preclinical data, detailing relevant experimental protocols, and visualizing the pertinent biological and experimental pathways.

Introduction to Plasmalogen Biosynthesis

Plasmalogens are characterized by a vinyl-ether bond at the sn-1 position of the glycerol (B35011) backbone, which confers unique chemical properties, including antioxidant functions. The biosynthesis of plasmalogens is a multi-step process initiated in the peroxisomes and completed in the endoplasmic reticulum (ER) (see Figure 1).

The initial and rate-limiting steps occur within the peroxisomes and are catalyzed by two key enzymes: glyceronephosphate O-acyltransferase (GNPAT) and alkyl-dihydroxyacetonephosphate synthase (AGPS).[1] GNPAT acylates dihydroxyacetone phosphate (B84403) (DHAP), and AGPS exchanges the acyl group for a fatty alcohol, forming the ether linkage.[1] Genetic defects in the genes encoding these enzymes, or in the peroxisomal import machinery (e.g., PEX7), lead to a profound deficiency in plasmalogens, as seen in RCDP.

The subsequent steps of plasmalogen synthesis, including the reduction of the keto group, acylation at the sn-2 position, and headgroup attachment, occur in the ER.[2] The final step involves the formation of the characteristic vinyl-ether bond by plasmanylethanolamine desaturase (PEDS1, also known as TMEM189).

PPI-1040: A Novel Plasmalogen Replacement Therapy

PPI-1040 is a synthetic ethanolamine (B43304) plasmalogen (PlsEtn) analog designed to act as a replacement therapy for plasmalogen deficiencies. Its structure contains an intact vinyl-ether bond, which allows it to bypass the defective peroxisomal steps in disorders like RCDP. PPI-1040 is orally bioavailable and has been shown to remain intact during digestion and absorption.

The rationale behind PPI-1040 is to directly replenish the deficient plasmalogen pool, thereby circumventing the enzymatic defects in the initial stages of the biosynthetic pathway. Upon administration, PPI-1040 is absorbed and can be directly incorporated into cellular membranes, or it may undergo remodeling of its sn-2 acyl chain to generate a wider variety of plasmalogen species.

Preclinical Efficacy of PPI-1040

The therapeutic potential of PPI-1040 has been investigated in a mouse model of RCDP, the Pex7hypo/null mouse, which exhibits a severe plasmalogen deficiency.

Quantitative Effects on Plasmalogen Levels

Oral administration of PPI-1040 (50 mg/kg/day for 4 weeks) to Pex7hypo/null mice resulted in a significant increase in plasmalogen levels in the plasma and various peripheral tissues.

Table 1: Effect of PPI-1040 on Plasma Plasmalogen Levels in Pex7hypo/null Mice

Plasmalogen Species (sn-1/sn-2)	Vehicle (% of Wild-Type)	PPI-1040 (% of Wild-Type)
16:0/18:1	~10%	~90%
16:0/18:2	~15%	~85%
16:0/20:4	~20%	~70%
16:0/22:6	~25%	~100%
Total 16:0 Pool	~15%	~95%

Table 2: Effect of PPI-1040 on Tissue Plasmalogen Levels in Pex7hypo/null Mice

Tissue	Vehicle (% of Wild-Type)	PPI-1040 (% of Wild-Type)
Liver	~20%	~75%
Skeletal Muscle	~30%	~60%
Small Intestine	~40%	~70%
Heart	~35%	~55%
Erythrocytes	~50%	~80%

Note: Values are approximated from the graphical data presented in Fallatah et al., 2020.

These data demonstrate that oral administration of PPI-1040 can effectively normalize plasma plasmalogen levels and significantly increase their abundance in several peripheral tissues in a mouse model of severe plasmalogen deficiency. However, no significant increases were observed in the brain, lung, or kidney in this study.

Experimental Protocols

Quantification of Plasmalogens by LC-MS/MS

This protocol is adapted from methodologies used for the analysis of plasmalogens in biological samples.[3][4][5]

4.1.1. Lipid Extraction

• To 100 µL of plasma or tissue homogenate, add 400 µL of methanol (B129727) containing an internal standard (e.g., a non-endogenous plasmalogen species).

• Vortex vigorously for 1 minute.

• Add 800 µL of chloroform (B151607) and vortex for another 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen gas.

• Reconstitute the dried lipids in an appropriate volume of the initial mobile phase for LC-MS/MS analysis.

4.1.2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., Hypersil GOLD C18, 50 x 2.1 mm, 1.9 µm) is suitable for separating different lipid species.

  • Mobile Phase A: Methanol/Water (5:1, v/v) with 10 mM ammonium (B1175870) acetate.

  • Mobile Phase B: Methanol with 10 mM ammonium acetate.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the lipids.

  • Flow Rate: 200 µL/min.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is often used for plasmalogen analysis.

  • Analysis Mode: Selected Reaction Monitoring (SRM) is used for targeted quantification of specific plasmalogen species.

  • Transitions: Precursor-to-product ion transitions specific for each plasmalogen species are monitored. For ethanolamine plasmalogens, a characteristic neutral loss of the head group is often used for detection.

Alkyl-dihydroxyacetonephosphate Synthase (AGPS) Activity Assay

This assay measures the activity of AGPS, a key enzyme in the peroxisomal biosynthesis of plasmalogens. The protocol is based on the principle of measuring the incorporation of a radiolabeled fatty alcohol into alkyl-DHAP.[6]

4.2.1. Reaction Mixture

• 50 mM Tris-HCl buffer, pH 7.5

• 1 mM Dithiothreitol (DTT)

• 4 mM NaF

• 4 mM MgCl₂

• 0.5 mM Dihydroxyacetone phosphate (DHAP)

• 150 µM Palmitoyl-CoA

• 1 mg/mL fatty acid-free Bovine Serum Albumin (BSA)

• 0.1% CHAPS

• Cell or tissue homogenate containing the enzyme

• [¹⁴C]-labeled long-chain fatty alcohol (e.g., hexadecanol)

4.2.2. Procedure

• Prepare the reaction mixture without the radiolabeled fatty alcohol.

• Pre-incubate the mixture with the cell/tissue homogenate for 15 minutes at 37°C.

• Initiate the reaction by adding the [¹⁴C]-labeled fatty alcohol.

• Incubate for 1 hour at 37°C.

• Stop the reaction by adding chloroform/methanol (2:1, v/v).

• Extract the lipids as described in section 4.1.1.

• Separate the lipids by thin-layer chromatography (TLC).

• Visualize and quantify the radiolabeled alkyl-DHAP product using autoradiography or a phosphorimager.

Visualizing the Pathways

Plasmalogen Biosynthesis Pathway and the Role of PPI-1040

The following diagram illustrates the key steps in plasmalogen biosynthesis and how PPI-1040 circumvents the initial peroxisomal steps.

References

• 1. Frontiers | Advances in the Biosynthetic Pathways and Application Potential of Plasmalogens in Medicine [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Rapid identification of plasmalogen molecular species using targeted multiplexed selected reaction monitoring mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of ethanolamine plasmalogen species in red blood cells using liquid chromatography tandem mass spectrometry for diagnosing peroxisome biogenesis disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Application of Liquid Chromatography/Tandem Mass Spectrometry for Quantitative Analysis of Plasmalogens in Preadolescent Children—The Hokkaido Study [mdpi.com]
• 6. deepblue.lib.umich.edu [deepblue.lib.umich.edu]

Investigating the Therapeutic Potential of PPI-1040: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

PPI-1040 is a novel, orally bioavailable, synthetic vinyl-ether plasmalogen precursor under investigation for the therapeutic replacement of deficient plasmalogens. Plasmalogens are a critical class of glycerophospholipids essential for the normal function of cell membranes, vesicular transport, and protection against oxidative stress. Deficiencies in plasmalogens are implicated in several rare and common diseases, with a primary focus on Rhizomelic Chondrodysplasia Punctata (RCDP), a rare genetic disorder.[1][2] This technical guide provides a comprehensive overview of the preclinical data supporting the therapeutic potential of PPI-1040, including its mechanism of action, quantitative efficacy data from a key mouse model study, and detailed experimental protocols.

Introduction

Rhizomelic Chondrodysplasia Punctata (RCDP) is a rare, autosomal recessive disorder caused by mutations in genes essential for plasmalogen biosynthesis.[2] This deficiency leads to a range of severe developmental abnormalities. The therapeutic rationale for RCDP is the augmentation of plasmalogen levels.[3] PPI-1040 is a synthetic plasmalogen analog designed to bypass the defective enzymatic steps in the plasmalogen biosynthesis pathway in RCDP patients.[1][4] Unlike other precursors, PPI-1040 contains an intact vinyl-ether bond, which is a defining feature of endogenous plasmalogens.[2] The U.S. Food and Drug Administration (FDA) has granted PPI-1040 Orphan Drug Designation for the treatment of RCDP.[2]

Mechanism of Action

PPI-1040 is a synthetic phosphoethanolamine (PlsEtn) precursor of plasmalogens.[1] Its proposed mechanism of action is to directly replace the deficient endogenous plasmalogens. Due to its unique cyclic phosphoethanolamine group at the sn-3 position, PPI-1040 exhibits enhanced stability of its vinyl-ether bond, allowing it to remain intact during digestion and absorption.[5] Following oral administration, PPI-1040 is absorbed and circulates throughout the body, where it can be incorporated into cellular membranes, thereby restoring plasmalogen levels.[5]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 3. bfplastics.com [bfplastics.com]
• 4. The twin pillars of Disease Models & Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]

PPI-1040 for the Treatment of Rhizomelic Chondrodysplasia Punctata: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rhizomelic Chondrodysplasia Punctata (RCDP) is an ultra-rare, autosomal recessive disorder characterized by a profound deficiency in plasmalogens, a critical class of ether phospholipids. This deficiency, resulting from mutations in genes essential for plasmalogen biosynthesis, leads to severe developmental abnormalities and a significantly shortened lifespan. PPI-1040, a proprietary synthetic vinyl-ether plasmalogen replacement therapy developed by Med-Life Discoveries, has been investigated as a potential treatment for RCDP. This technical guide provides a comprehensive overview of the preclinical development of PPI-1040, including its mechanism of action, key experimental findings, and its current developmental status. Preclinical studies in a murine model of RCDP have demonstrated that orally administered PPI-1040 is bioavailable and can increase plasmalogen levels in plasma and some peripheral tissues, leading to the normalization of a key behavioral deficit. However, to date, there is no publicly available information on the clinical development of PPI-1040 in humans.

Introduction: The Unmet Need in Rhizomelic Chondrodysplasia Punctata

Rhizomelic Chondrodysplasia Punctata (RCDP) is a devastating peroxisomal biogenesis disorder with an estimated prevalence of less than 1 in 100,000 individuals.[1] The molecular basis of RCDP lies in mutations in the PEX7, GNPAT, AGPS, FAR1, or PEX5 genes, all of which are crucial for the biosynthesis of plasmalogens. This leads to a systemic deficiency of these vital ether phospholipids, resulting in a constellation of severe clinical manifestations, including:

• Skeletal dysplasia with rhizomelia (proximal shortening of the long bones)

• Chondrodysplasia punctata (stippled calcifications in the cartilage)

• Congenital cataracts

• Profound growth failure and developmental delays

• Neurological impairments, including seizures

Currently, there are no approved disease-modifying therapies for RCDP, and treatment is primarily supportive. The significant unmet medical need underscores the urgency for the development of effective therapeutic strategies.

PPI-1040: A Synthetic Vinyl-Ether Plasmalogen Replacement

PPI-1040 is a synthetic plasmalogen precursor developed by Med-Life Discoveries LP as a potential oral therapeutic for RCDP.[1] It is a proprietary vinyl-ether compound designed to bypass the deficient peroxisomal steps in the plasmalogen biosynthesis pathway and directly replenish the levels of these critical lipids in the body.[1]

Chemical Structure

While the precise, detailed chemical structure of PPI-1040 is proprietary, its CAS Number is 1436673-69-6. Based on available information, it is a synthetic ethanolamine (B43304) plasmalogen (PlsEtn) precursor. A representative structure of a vinyl-ether plasmalogen is provided below.

Caption: Generalized structure of a vinyl-ether plasmalogen, the class of molecule PPI-1040 is designed to replace.

Regulatory Status

In September 2019, the U.S. Food and Drug Administration (FDA) granted Orphan Drug Designation (ODD) to PPI-1040 for the treatment of RCDP.[1][2] This designation provides incentives for the development of drugs for rare diseases affecting fewer than 200,000 people in the United States.

Mechanism of Action: Bypassing the Biosynthetic Defect

The therapeutic rationale for PPI-1040 is to provide a direct replacement for the deficient plasmalogens in RCDP patients. By supplying a stable, orally bioavailable vinyl-ether plasmalogen, PPI-1040 aims to circumvent the enzymatic defects in the peroxisomal biosynthesis pathway.

Caption: The plasmalogen biosynthesis pathway, highlighting the enzymatic steps affected in RCDP and the proposed mechanism of action for PPI-1040.

Preclinical Evidence: Studies in a Murine Model of RCDP

The primary evidence for the efficacy of PPI-1040 comes from a preclinical study utilizing the Pex7hypo/null mouse model, which recapitulates key biochemical features of RCDP, including plasmalogen deficiency and a hyperactive behavioral phenotype.

Experimental Design

A summary of the preclinical experimental workflow is outlined below.

Caption: A high-level overview of the experimental workflow used in the preclinical evaluation of PPI-1040.

Key Findings

The preclinical study yielded several important findings regarding the oral administration of PPI-1040 in the Pex7hypo/null mouse model:

• Oral Bioavailability and Stability: Using 13C6-labeled PPI-1040, the study demonstrated that the sn-1 vinyl-ether and sn-3 phosphoethanolamine groups remained intact during digestion and absorption, a critical feature for a plasmalogen replacement therapy.

• Plasmalogen Augmentation: A 4-week treatment with PPI-1040 resulted in the normalization of plasmalogen levels in the plasma of Pex7hypo/null mice. Variable increases in plasmalogen levels were also observed in erythrocytes and several peripheral tissues, including the liver, small intestine, skeletal muscle, and heart.

• Tissue Distribution: Notably, no significant increase in plasmalogen levels was detected in the brain, lung, or kidney of the treated mice.

• Behavioral Correction: PPI-1040 treatment normalized the hyperactive behavior observed in the Pex7hypo/null mice, as measured by the open field test. A significant inverse correlation was found between activity levels and plasma plasmalogen concentrations.

• Superiority over Ether Precursor: In a direct comparison, an equivalent dose of an ether-based plasmalogen precursor, PPI-1011, did not effectively increase plasmalogen levels or ameliorate the hyperactive phenotype. This suggests that in states of severe plasmalogen deficiency, a vinyl-ether precursor like PPI-1040 may be more efficacious.

Data Presentation

Parameter	Vehicle Control (Pex7hypo/null)	PPI-1011 (Pex7hypo/null)	PPI-1040 (Pex7hypo/null)	Wild-Type Control
Plasma Plasmalogen Levels	Severely Reduced	No Significant Increase	Normalized	Normal
Erythrocyte Plasmalogen Levels	Severely Reduced	No Significant Increase	Modest Increase	Normal
Liver Plasmalogen Levels	Severely Reduced	No Significant Increase	Robust Increase	Normal
Small Intestine Plasmalogen Levels	Severely Reduced	No Significant Increase	Modest Increase	Normal
Skeletal Muscle Plasmalogen Levels	Severely Reduced	No Significant Increase	Modest Increase	Normal
Heart Plasmalogen Levels	Severely Reduced	No Significant Increase	Modest Increase	Normal
Brain Plasmalogen Levels	Severely Reduced	No Significant Increase	No Significant Increase	Normal
Hyperactive Behavior (Open Field Test)	Present	No Improvement	Normalized	Absent

Experimental Protocols

Detailed experimental protocols from the key preclinical study are summarized below.

Animal Model

The Pex7hypo/null mouse model was used, which exhibits reduced plasmalogen levels, early-onset cataracts, growth retardation, and hyperactivity, thus mimicking several key features of RCDP.

Drug Formulation and Administration

PPI-1040 and PPI-1011 were formulated in Neobee M-5 at a concentration of 10 mg/ml and administered orally to the mice at a dose of 50 mg/kg per day for 20 days over a 4-week period.

Open Field Test

The open field test was used to assess locomotor activity and anxiety-like behavior. Mice were placed in an open arena, and their movement was tracked. Key parameters likely included total distance traveled, time spent in the center versus the periphery of the arena, and rearing frequency. The hyperactivity in the Pex7hypo/null mice was characterized by increased total distance traveled and movement time.

Plasmalogen Analysis

Plasmalogen levels in plasma and tissue homogenates were quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. This technique allows for the specific and sensitive detection of different plasmalogen species.

Current Status and Future Directions

Despite the promising preclinical data for PPI-1040 and its Orphan Drug Designation, there is no publicly available information regarding the initiation of clinical trials for this compound in humans. Med-Life Discoveries' public communications and clinical trial registrations have subsequently focused on a different plasmalogen precursor, PPI-1011, for which a Phase 1 clinical trial in healthy adults has been completed.[3][4] The reasons for this apparent shift in clinical development strategy from PPI-1040 to PPI-1011 have not been publicly disclosed.

Conclusion

PPI-1040 represents a rationally designed therapeutic approach for RCDP, aiming to address the fundamental biochemical defect of plasmalogen deficiency. Preclinical studies in a relevant animal model have provided proof-of-concept for its oral bioavailability and efficacy in restoring peripheral plasmalogen levels and correcting a behavioral phenotype. However, the lack of brain penetration and the absence of progression into clinical trials are significant considerations. For researchers and drug developers in the field of rare diseases and lysosomal storage disorders, the story of PPI-1040 underscores the challenges of translating promising preclinical findings into clinical realities. Further clarification from the developers regarding the clinical trajectory of PPI-1040 would be of great interest to the scientific and patient communities.

References

• 1. MED-LIFE DISCOVERIES [med-life.ca]
• 2. Med-Life Discoveries LP - Drug pipelines, Patents, Clinical trials - Synapse [synapse.patsnap.com]
• 3. labiotech.eu [labiotech.eu]
• 4. MLD Announces Completion of Dosing with Plasmalogen-precursor PPI-1011 in its Phase I Clinical Trial — MED-LIFE DISCOVERIES [med-life.ca]

The Crucial Role of the Vinyl-Ether Bond in PPI-1040: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

PPI-1040 is a novel synthetic plasmalogen analog under investigation as a potential oral therapeutic for Rhizomelic Chondrodysplasia Punctata (RCDP), a rare genetic disorder characterized by a profound deficiency in plasmalogens.[1][2] Plasmalogens are a unique class of glycerophospholipids containing a characteristic vinyl-ether bond at the sn-1 position of the glycerol (B35011) backbone. This structural feature is not merely a chemical curiosity; it is central to the biological functions of plasmalogens and the therapeutic strategy of PPI-1040. This technical guide delves into the significance of the vinyl-ether bond in PPI-1040, summarizing key experimental data and outlining the methodologies used to evaluate its efficacy.

Plasmalogens are integral components of cellular membranes, particularly abundant in the nervous system, heart, and immune cells.[3][4] They are implicated in various critical cellular processes, including membrane fluidity and dynamics, vesicular fusion, and protection against oxidative stress.[3][4] The vinyl-ether linkage is highly susceptible to oxidative attack, allowing plasmalogens to act as sacrificial antioxidants, thereby protecting other essential lipids and proteins from damage.[3][5] In RCDP, genetic defects in the plasmalogen biosynthesis pathway lead to a systemic deficiency, resulting in severe developmental abnormalities.[1] PPI-1040 is designed to circumvent the defective endogenous synthesis by providing a stable, orally bioavailable source of a key plasmalogen precursor.[2][6]

The Significance of the Vinyl-Ether Bond in PPI-1040's Design and Efficacy

The vinyl-ether bond is the defining feature of PPI-1040 and is intrinsically linked to its therapeutic potential. Unlike saturated ether or ester bonds found in other lipids, the vinyl-ether linkage of plasmalogens has unique chemical properties that are both a biological asset and a pharmaceutical challenge.

Enhanced Bioavailability and Intact Absorption

A primary obstacle in developing an effective oral plasmalogen replacement therapy is the inherent instability of the vinyl-ether bond in the acidic environment of the stomach.[6] However, PPI-1040 has been specifically designed to protect this critical bond.[2] Studies have shown that the sn-1 vinyl-ether and the sn-3 phosphoethanolamine groups of PPI-1040 remain intact during digestion and absorption.[1][6] This is a significant advantage over other plasmalogen precursors, such as PPI-1011, an ether plasmalogen precursor, which did not effectively augment plasmalogen levels in a mouse model of RCDP.[1][6] The ability of PPI-1040 to be absorbed intact is a direct consequence of its chemical structure, which shields the vinyl-ether bond from premature degradation.

Direct Precursor to Functional Plasmalogens

By retaining the vinyl-ether bond, PPI-1040 serves as a more direct precursor to functional plasmalogens. It bypasses the initial, defective steps of the endogenous plasmalogen biosynthesis pathway in RCDP patients. Once absorbed, PPI-1040 can be readily incorporated into cellular membranes, where it is metabolized to the final plasmalogen form. This direct replenishment of the plasmalogen pool is the cornerstone of its therapeutic mechanism.

Quantitative Data on the Efficacy of PPI-1040

The efficacy of PPI-1040 in restoring plasmalogen levels has been demonstrated in a Pex7-deficient mouse model of RCDP. The following tables summarize the key quantitative findings from these studies.

Tissue	Plasmalogen Species	Fold Increase vs. Vehicle (Pex7-deficient mice)
Plasma	16:0/18:1 PlsEtn	~4-fold
16:0/18:2 PlsEtn	~3.5-fold
16:0/20:4 PlsEtn	~2-fold
16:0/22:6 PlsEtn	~3-fold
Liver	Total 16:0 PlsEtn	~2-fold
Skeletal Muscle	Total 16:0 PlsEtn	~1.5-fold
Erythrocytes	Total 16:0 PlsEtn	~1.5-fold
PlsEtn: Plasmenylethanolamine
Data adapted from Fallatah et al., 2020.[7]

Parameter	Vehicle (Pex7-deficient mice)	PPI-1040 (50 mg/kg/day)	Wild-Type Mice
Total Distance Traveled (cm)	~12,000	~7,000	~7,500
Time Spent in Center (s)	~50	~100	~110
Data represents approximate values from graphical representations in Fallatah et al., 2020.[7]

Experimental Protocols

In Vitro Acid Stability of PPI-1040

To assess the stability of the vinyl-ether bond in an acidic environment, an in vitro assay was performed.

Methodology:

• PPI-1040 was formulated in a lipid-based carrier.

• The formulated PPI-1040 was exposed to aqueous solutions of varying pH (ranging from 1 to 7) for a defined period, typically 1 hour, to simulate the conditions of the stomach.

• Following incubation, the samples were extracted and analyzed by high-performance liquid chromatography-mass spectrometry (HPLC-MS).

• The percentage of intact PPI-1040 remaining was quantified at each pH level.

Results Summary: The vinyl-ether bond of PPI-1040 was found to be stable down to a pH of 3, indicating its potential to withstand the acidic conditions of the stomach, particularly when administered with food which can raise the gastric pH.[6]

Open Field Test in Pex7-deficient Mice

The open field test was used to evaluate the effect of PPI-1040 on the hyperactive phenotype observed in the Pex7-deficient mouse model of RCDP.

Methodology:

• Apparatus: A square arena (typically 40x40 cm) with high walls to prevent escape, placed in a dimly lit, quiet room. The arena is often equipped with an overhead camera to record the animal's movement.

• Animals: Pex7-deficient mice and wild-type control mice were used. The Pex7-deficient mice were divided into a vehicle-treated group and a PPI-1040-treated group.

• Procedure: Each mouse was individually placed in the center of the open field arena and allowed to explore freely for a set period (e.g., 10-15 minutes).

• Data Collection: The movement of the mouse was tracked using an automated video-tracking system. Key parameters measured include:

  • Total distance traveled: An indicator of overall locomotor activity.

  • Time spent in the center zone vs. the periphery: A measure of anxiety-like behavior (thigmotaxis), where more time spent in the center suggests reduced anxiety.

  • Rearing frequency: An exploratory behavior.

• Data Analysis: The collected data was statistically analyzed to compare the behavior of the different groups.

Signaling Pathways and Proposed Mechanism of Action

While the precise signaling pathways directly modulated by PPI-1040 are still under investigation, its mechanism of action is predicated on the restoration of deficient plasmalogens. This replenishment is expected to impact several downstream cellular processes.

Caption: Proposed mechanism of action of PPI-1040.

The diagram above illustrates the proposed cascade of events following the oral administration of PPI-1040. The protected vinyl-ether bond allows for the intact absorption of the molecule, leading to its incorporation into cellular membranes and a subsequent increase in plasmalogen levels. This restoration is hypothesized to normalize critical cellular functions that are dependent on plasmalogens, such as vesicular transport and protection against oxidative stress, ultimately leading to an amelioration of the disease phenotype.

Conclusion

The vinyl-ether bond is the linchpin of PPI-1040's design and therapeutic potential. Its protection during gastrointestinal transit allows for efficient oral delivery and absorption of an intact plasmalogen precursor. The subsequent restoration of plasmalogen levels in key tissues has been shown to correct a behavioral deficit in a preclinical model of RCDP. While further research is needed to fully elucidate the downstream signaling consequences of plasmalogen replenishment and to determine the pharmacokinetic profile of PPI-1040, the available data strongly support the significance of the vinyl-ether bond in the development of this promising therapeutic candidate. The continued investigation of PPI-1040 holds the potential to provide a much-needed treatment for individuals with RCDP.

References

• 1. A Pex7 Deficient Mouse Series Correlates Biochemical and Neurobehavioral Markers to Genotype Severity—Implications for the Disease Spectrum of Rhizomelic Chondrodysplasia Punctata Type 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.biologists.com [journals.biologists.com]
• 3. Frontiers | Potential Role of Plasmalogens in the Modulation of Biomembrane Morphology [frontiersin.org]
• 4. Potential Role of Plasmalogens in the Modulation of Biomembrane Morphology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Potential Role of Plasmalogens in the Modulation of Biomembrane Morphology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to PPI-1040 for Peroxisomal Disorders

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Peroxisomal disorders, such as Rhizomelic Chondrodysplasia Punctata (RCDP) and Zellweger Spectrum Disorders (ZSD), are a group of rare, inherited metabolic diseases characterized by defects in peroxisome biogenesis or function.[1][2] A primary biochemical hallmark of many of these disorders is a profound deficiency in plasmalogens, a class of ether phospholipids (B1166683) essential for the structure and function of cellular membranes.[3][4] PPI-1040 is an investigational, orally bioavailable, synthetic vinyl-ether plasmalogen replacement therapy designed to bypass the defective endogenous biosynthesis pathway in these patients.[5][6] Preclinical studies in a mouse model of RCDP have demonstrated that PPI-1040 can successfully augment plasmalogen levels in plasma and peripheral tissues, leading to the normalization of specific disease-related phenotypes.[7][8] This document provides an in-depth technical overview of PPI-1040, its mechanism of action, preclinical data, and the experimental protocols used in its evaluation.

The Challenge: Plasmalogen Deficiency in Peroxisomal Disorders

Plasmalogens are critical components of cellular membranes, particularly abundant in the brain and heart.[4] They are distinguished by a vinyl-ether bond at the sn-1 position of the glycerol (B35011) backbone, which imparts unique structural and functional properties, including roles in vesicular transport, membrane fluidity, and antioxidant defense.[4][8]

The biosynthesis of plasmalogens is a complex process initiated in the peroxisomes and completed in the endoplasmic reticulum. In disorders like RCDP, mutations in peroxisomal genes (e.g., PEX7) disrupt the initial steps of this pathway, leading to a systemic inability to produce plasmalogens.[7][9] This deficiency is a primary driver of the severe pathophysiology seen in patients. The logical therapeutic approach is, therefore, the replacement of these missing lipids.[3][10]

PPI-1040: A Novel Plasmalogen Replacement Therapy

PPI-1040 is a synthetic ethanolamine (B43304) plasmalogen (PlsEtn) precursor developed as a replacement therapy.[6] Unlike earlier ether-based precursors that require further enzymatic modification within the cell, PPI-1040 contains an intact vinyl-ether bond, allowing it to directly replace the deficient endogenous plasmalogens.[7][11]

Mechanism of Action

PPI-1040 is administered orally in a stabilized, closed-ring form. Upon exposure to the aqueous and acidic environment of the digestive system, it undergoes spontaneous hydrolysis to its active, open-ring form, which is identical to the endogenous plasmalogen molecule.[7] This active form is then absorbed and circulated, where it can be incorporated into the membranes of various cells and tissues.

References

• 1. Peroxisomal Disorders Panel, Sequencing | Test Fact Sheet [arupconsult.com]
• 2. medlink.com [medlink.com]
• 3. Plasmalogen Replacement Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plasmalogen Replacement Therapy — MED-LIFE DISCOVERIES [med-life.ca]
• 5. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Peroxisomal disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Landmark Plasmalogen Precursor Paper Published — MED-LIFE DISCOVERIES [med-life.ca]

Preclinical Evaluation of PPI-1040 for Plasmalogen Deficiency Disorders: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Plasmalogens are a unique class of glycerophospholipids essential for normal cellular function, particularly in the nervous system and heart.[1][2] Genetic defects in plasmalogen biosynthesis lead to devastating disorders, most notably Rhizomelic Chondrodysplasia Punctata (RCDP), a rare disease characterized by severe developmental abnormalities.[1][3] RCDP is primarily caused by mutations in the PEX7 gene, which disrupts the peroxisomal steps of plasmalogen synthesis.[3] This whitepaper provides an in-depth technical overview of the preclinical research on PPI-1040, a novel synthetic vinyl-ether plasmalogen replacement therapy designed to bypass the deficient biosynthetic pathway in RCDP.[3][4] Preclinical studies in a mouse model of RCDP have demonstrated that oral administration of PPI-1040 is a promising therapeutic strategy, showing good bioavailability and efficacy in restoring plasmalogen levels and normalizing associated behavioral deficits.[1][3] This document details the quantitative data, experimental protocols, and underlying mechanism of action of PPI-1040 from key preclinical studies.

Introduction to Plasmalogen Deficiency and RCDP

Plasmalogens are characterized by a vinyl-ether bond at the sn-1 position of the glycerol (B35011) backbone, which confers unique structural and functional properties, including roles in membrane fluidity, vesicular transport, and protection against oxidative stress.[1] The biosynthesis of plasmalogens is a complex process initiated in the peroxisomes and completed in the endoplasmic reticulum.

Rhizomelic Chondrodysplasia Punctata (RCDP) is an autosomal recessive disorder resulting from impaired plasmalogen biosynthesis.[3] The most common form, RCDP type 1, is caused by mutations in the PEX7 gene, which encodes the receptor for importing several key enzymes into the peroxisome, including alkylglycerone phosphate (B84403) synthase (AGPS), a critical enzyme in the plasmalogen pathway. This disruption leads to a profound deficiency in plasmalogens, resulting in severe clinical manifestations such as skeletal dysplasia, cataracts, and profound growth and cognitive delays.[3]

PPI-1040: A Novel Plasmalogen Replacement Therapy

PPI-1040 is a synthetic vinyl-ether plasmalogen designed to act as a replacement therapy for RCDP.[3][4] Unlike precursor molecules that require further enzymatic conversion, PPI-1040 contains an intact vinyl-ether bond, allowing it to directly replenish the deficient plasmalogen pool.[3] Its proprietary cyclic phosphoethanolamine headgroup is designed to improve stability and oral bioavailability.[3] The orally administered closed-ring form of PPI-1040 undergoes spontaneous hydrolysis in an aqueous environment to its active, open-ring form, which is identical to endogenous plasmalogens.[3]

Preclinical Efficacy of PPI-1040 in a Mouse Model of RCDP

A pivotal preclinical study evaluated the efficacy of PPI-1040 in the Pex7hypo/null mouse model, which recapitulates the plasmalogen deficiency seen in RCDP.[3]

Quantitative Data on Plasmalogen Restoration

Oral administration of PPI-1040 at 50 mg/kg for 20 daily doses over 28 days resulted in a significant increase in plasmalogen levels in the plasma and various tissues of Pex7hypo/null mice.[5] Notably, a parallel treatment with an ether plasmalogen precursor, PPI-1011, did not show significant efficacy in augmenting plasmalogen levels.[1][3]

Table 1: Effect of PPI-1040 on Total 16:0 Plasmalogen Ethanolamine (PlsEtn) Pool in Pex7hypo/null Mice

Tissue/Fluid	Vehicle (% of Wild-Type)	PPI-1011 (% of Wild-Type)	PPI-1040 (% of Wild-Type)	Statistical Significance (PPI-1040 vs. Vehicle)
Plasma	Significantly Decreased	No Significant Augmentation	Normalized to near Wild-Type Levels	***P<0.001
Liver	Significantly Decreased	No Significant Augmentation	Trend towards Improvement	Not Specified
Skeletal Muscle	Significantly Decreased	No Significant Augmentation	Trend towards Improvement	Not Specified
Small Intestine	Significantly Decreased	No Significant Augmentation	Increased Levels	Not Specified
Heart	Significantly Decreased	No Significant Augmentation	Increased Levels	Not Specified
Erythrocytes	Significantly Decreased	No Significant Augmentation	Increased Levels	Not Specified
Brain	Significantly Decreased	No Significant Augmentation	No Augmentation Observed	Not Specified
Lung	Significantly Decreased	No Significant Augmentation	No Augmentation Observed	Not Specified
Kidney	Significantly Decreased	No Significant Augmentation	No Augmentation Observed	Not Specified
Data extracted and summarized from Fallatah et al., 2020.[3]

Table 2: Effect of PPI-1040 on Specific 16:0 PlsEtn Species in Liver and Skeletal Muscle of Pex7hypo/null Mice

Tissue	Plasmalogen Species	PPI-1040 Treatment Effect (% of Wild-Type)	Statistical Significance (PPI-1040 vs. Vehicle)
Liver	16:0/18:1	Significantly Increased	P<0.05
Liver	16:0/18:2	Significantly Increased	P<0.05
Liver	16:0/22:6	Significantly Increased	**P<0.01
Skeletal Muscle	16:0/22:6	Significantly Increased	*P<0.05
Data extracted from Fallatah et al., 2020.[3]

Normalization of Behavioral Deficits

Pex7hypo/null mice exhibit a hyperactive phenotype.[3] Treatment with PPI-1040 completely normalized this hyperactive behavior, as assessed by the open field test.[1][3][5] In contrast, treatment with PPI-1011 had no effect on the hyperactivity.[1][3] A significant inverse correlation was observed between plasma plasmalogen levels and hyperactivity, suggesting a direct link between plasmalogen restoration and functional improvement.[1][3]

Experimental Protocols

Animal Model

The preclinical studies utilized the Pex7hypo/null mouse model, which has a severe plasmalogen deficiency.[3] Wild-type mice were used as controls.[3]

Drug Formulation and Administration

PPI-1040 and PPI-1011 were formulated in Neobee M-5 with 0.1% thioglycerol at a concentration of 10 mg/ml.[3] The drugs were administered orally to the mice at a dose of 50 mg/kg for 20 daily doses over a 28-day period.[5]

Bioavailability Study

To assess oral bioavailability and metabolism, a 13C6-labeled version of PPI-1040 (PPI-1050) was administered to wild-type mice.[3] This study confirmed that the sn-1 vinyl-ether and sn-3 phosphoethanolamine groups remained intact during digestion and absorption.[1][3]

Behavioral Analysis: Open Field Test

The open field test was used to assess locomotor activity and anxiety-like behavior.[3] The test involves placing a mouse in a novel, open arena and recording its movements.[3] Hyperactivity in the Pex7hypo/null mice was characterized by increased time and distance traveled within the open space.[5]

Plasmalogen Analysis

Plasmalogen levels in plasma, erythrocytes, and various tissues were quantified using specialized mass spectrometry techniques.[3] This allowed for the precise measurement of different plasmalogen species.

Signaling Pathways and Experimental Workflow

Mechanism of Action of PPI-1040

The following diagram illustrates the plasmalogen biosynthesis pathway, the defect in RCDP type 1, and the mechanism by which PPI-1040 bypasses this defect.

Caption: PPI-1040 bypasses the defective PEX7-dependent peroxisomal pathway in RCDP.

Experimental Workflow

The following diagram outlines the workflow of the key preclinical study.

Caption: Workflow of the preclinical evaluation of PPI-1040.

Conclusion

The preclinical research on PPI-1040 provides a strong rationale for its continued development as a treatment for RCDP and potentially other disorders of plasmalogen deficiency. The data robustly demonstrate that orally administered PPI-1040 is bioavailable, effectively restores plasmalogen levels in a disease-relevant animal model, and normalizes associated behavioral deficits. The unique mechanism of action, which bypasses the fundamental biochemical defect in RCDP, positions PPI-1040 as a promising therapeutic candidate. Further clinical investigation is warranted to translate these encouraging preclinical findings into a viable therapy for patients with RCDP. The FDA has granted PPI-1040 orphan drug designation for the treatment of RCDP, highlighting its potential significance.[2]

References

• 1. journals.biologists.com [journals.biologists.com]
• 2. Plasmalogens and fatty alcohols in rhizomelic chondrodysplasia punctata and Sjögren-Larsson syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Resources — RhizoTRIAL.org [rhizotrial.org]
• 5. The twin pillars of Disease Models & Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the FDA Orphan Drug Designation of PPI-1040 for Rhizomelic Chondrodysplasia Punctata (RCDP)

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed overview of PPI-1040, a synthetic plasmalogen replacement therapy that received Orphan Drug Designation (ODD) from the U.S. Food and Drug Administration (FDA) for the treatment of Rhizomelic Chondrodysplasia Punctata (RCDP).[1][2] RCDP is an ultra-rare, autosomal recessive peroxisomal disorder characterized by severe developmental abnormalities and a profound deficiency in plasmalogens, a critical class of ether phospholipids.[3][4][5]

The Unmet Need in Rhizomelic Chondrodysplasia Punctata (RCDP)

RCDP is caused by mutations in genes essential for plasmalogen biosynthesis, such as PEX7, GNPAT, and AGPS.[3][5] This genetic defect leads to a systemic inability to synthesize plasmalogens, which are vital components of cellular membranes, particularly in the brain, heart, and lungs.[6]

Clinical Manifestations of RCDP:

• Skeletal: Rhizomelia (shortening of upper arms and thighs), chondrodysplasia punctata (punctate calcifications in cartilage), and joint contractures.[3][4]

• Neurological: Severe intellectual disability, seizures, and profound developmental delays.[3][4]

• Ocular: Congenital cataracts are nearly universal.[3]

• Other: Respiratory complications, growth failure, and distinctive facial features.[3]

The prognosis for RCDP is severe, with many affected children not surviving past the age of 10.[4][5] Currently, there are no approved treatments that address the underlying metabolic cause of the disease; management is purely supportive.[7] This creates a critical unmet need for therapies that can correct the fundamental plasmalogen deficiency.

PPI-1040: A Novel Plasmalogen Replacement Therapy

PPI-1040 is a proprietary, synthetic vinyl-ether plasmalogen developed by Med-Life Discoveries LP.[1][2] It is designed as an orally bioavailable plasmalogen replacement that can bypass the defective peroxisomal biosynthetic steps in RCDP patients.[8][9] A key feature of PPI-1040 is that it provides the intact vinyl-ether bond at the sn-1 position, which is crucial for the molecule's function and distinguishes it from precursor molecules that require further endogenous metabolism.[10][11]

The FDA granted Orphan Drug Designation to PPI-1040 on September 5, 2019, for the treatment of RCDP.[1][2] This designation is granted to drugs intended for rare diseases affecting fewer than 200,000 people in the U.S. and provides incentives for development, including market exclusivity, tax credits, and fee waivers.[1]

Pathophysiology and Therapeutic Rationale

The therapeutic strategy for PPI-1040 is a direct plasmalogen replacement therapy (PRT).[12][13] In RCDP, the initial steps of plasmalogen synthesis within the peroxisome are non-functional. By providing a complete, synthetic plasmalogen, PPI-1040 aims to restore systemic levels of these critical lipids, thereby potentially ameliorating the downstream pathological consequences of the deficiency.

RCDP metabolic pathway and PPI-1040 intervention.

Preclinical Evidence and Experimental Protocols

The ODD for PPI-1040 was supported by preclinical studies in a mouse model of RCDP. These studies demonstrated the oral bioavailability of PPI-1040 and its ability to augment plasmalogen levels and improve a functional endpoint.

A pivotal study evaluated PPI-1040 in the Pex7hypo/null mouse model, which mimics the plasmalogen deficiency seen in RCDP.[10]

Experimental Protocol:

• Animal Model: Adult plasmalogen-deficient Pex7hypo/null mice.[10]

• Treatment Groups:

  • PPI-1040 (50 mg/kg)

  • PPI-1011 (an ether precursor without the vinyl-ether bond) (50 mg/kg)[10][14]

  • Vehicle control

• Administration: Oral administration for 20 daily doses over a 28-day period.[11]

• Primary Endpoints:

  • Biochemical: Measurement of plasmalogen levels (specifically C16:0 plasmalogens) in plasma, erythrocytes, and various tissues (liver, skeletal muscle, small intestine, heart, brain, lung, kidney) via mass spectrometry.[10][14]

  • Functional/Behavioral: Assessment of hyperactivity using the open field test, measuring total distance traveled and time spent mobile.[10][11]

Quantitative Results Summary:

Tissue/Endpoint	Vehicle Control (Pex7hypo/null)	PPI-1011 Treatment	PPI-1040 Treatment	Outcome Description
Plasma Plasmalogens	Severely Deficient	No significant augmentation[10]	Normalized to wild-type levels[10]	PPI-1040 effectively restored circulating plasmalogen levels.
Erythrocyte Plasmalogens	Severely Deficient	No significant increase[14]	Variable, significant increase[10]	Demonstrated uptake into red blood cells.
Liver Plasmalogens	Severely Deficient	No significant increase[14]	Significant increase[10]	Showed peripheral tissue uptake.
Skeletal Muscle Plasmalogens	Severely Deficient	No significant increase[14]	Significant increase[10]	Showed peripheral tissue uptake.
Brain/Kidney/Lung Plasmalogens	Severely Deficient	No augmentation[10]	No significant augmentation observed[10]	Limited uptake in these tissues within the 4-week study period.
Open Field Test (Activity)	Hyperactive Phenotype	No improvement[10][14]	Normalized to wild-type behavior[10][11]	First demonstration of functional improvement with a vinyl-ether plasmalogen.

Data synthesized from Fallatah W, et al. Dis Model Mech. 2020.[9][10]

Clinical Development Pathway

The preclinical success and ODD for PPI-1040 paved the way for a clinical development program. A related compound, PPI-1011, has completed a Phase I first-in-human study to evaluate safety, tolerability, and pharmacokinetics in healthy adults, which will inform the subsequent trials in the RCDP patient population.[8][15][16][17]

Phase I Study Design (PPI-1011):

• Population: 56 healthy adult volunteers.[16][17]

• Design: Randomized, double-blind, placebo-controlled, dose-escalation study.[8]

• Arms:

  • Single Ascending Dose (SAD): Doses between 10 and 100 mg/kg.[16][18]

  • Multiple Ascending Dose (MAD): Daily doses of 75 and 100 mg/kg for 14 days.[16][17]

• Objectives: Assess safety, tolerability, and pharmacokinetics (PK).[8][15]

Key Findings from Phase I (PPI-1011):

• Safety: Well-tolerated with no serious adverse events reported.[16][18]

• Pharmacokinetics: Demonstrated a clear, dose-dependent increase in serum plasmalogen levels in both SAD and MAD cohorts.[18] Repeated dosing led to robust and sustained elevations of target plasmalogens.[8][18]

References

• 1. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 2. MLD's Plasmalogen Drug PPI-1040 for RCDP receives FDA Orphan Drug Designation (ODD) — MED-LIFE DISCOVERIES [med-life.ca]
• 3. medlineplus.gov [medlineplus.gov]
• 4. Orphanet: Rhizomelic chondrodysplasia punctata [orpha.net]
• 5. Rhizomelic chondrodysplasia punctata: MedlinePlus Genetics [medlineplus.gov]
• 6. Rhizomelic chondrodysplasia punctata and cardiac pathology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. First‐In‐Human Safety, Tolerability, and Pharmacokinetics of PPI‐1011, a Synthetic Plasmalogen Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Landmark Plasmalogen Precursor Paper Published — MED-LIFE DISCOVERIES [med-life.ca]
• 12. Plasmalogen Replacement Therapy — MED-LIFE DISCOVERIES [med-life.ca]
• 13. encyclopedia.pub [encyclopedia.pub]
• 14. journals.biologists.com [journals.biologists.com]
• 15. ClinicalTrials.gov [clinicaltrials.gov]
• 16. MLD Announces Completion of Dosing with Plasmalogen-precursor PPI-1011 in its Phase I Clinical Trial — RhizoTRIAL.org [rhizotrial.org]
• 17. MLD Announces Completion of Dosing with Plasmalogen-precursor PPI-1011 in its Phase I Clinical Trial — MED-LIFE DISCOVERIES [med-life.ca]
• 18. firstwordpharma.com [firstwordpharma.com]

An In-depth Technical Guide to the Oral Bioavailability of PPI-1040

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the oral bioavailability of PPI-1040, a novel synthetic vinyl-ether plasmalogen. PPI-1040 is under investigation as a potential therapeutic agent for Rhizomelic Chondrodysplasia Punctata (RCDP), a rare genetic disorder characterized by plasmalogen deficiency.[1][2][3] This document summarizes key quantitative data, details experimental protocols from preclinical studies, and visualizes the metabolic pathway and experimental workflows.

Overview of PPI-1040

PPI-1040 is a synthetic plasmalogen precursor designed to replace deficient endogenous plasmalogens.[3][4] A key feature of PPI-1040 is the presence of an intact vinyl-ether bond at the sn-1 position of the glycerol (B35011) backbone.[1] This design element is hypothesized to be advantageous over ether-based precursors as it circumvents the need for in vivo enzymatic conversion to the active vinyl-ether form.[1] The compound is administered in a closed-ring form, which spontaneously hydrolyzes in an aqueous or acidic environment to an open-ring version, identical to the corresponding endogenous plasmalogen species.[1]

Quantitative Data Summary

Preclinical studies have demonstrated the oral bioavailability of PPI-1040 and its ability to augment plasmalogen levels in a mouse model of RCDP. The following tables summarize the key findings from these studies.

Table 1: Dosing and Administration in Preclinical Studies

Parameter	Value	Source
Compound	PPI-1040	[1]
Animal Model	Pex7hypo/null mice (RCDP model)	[1]
Dosage	50 mg/kg	[5]
Administration Route	Oral	[1][5]
Dosing Frequency	Daily	[5]
Treatment Duration	20 doses over a 28-day period	[5]

Table 2: Effects of PPI-1040 on Plasmalogen Levels in a Mouse Model of RCDP

Tissue/Fluid	Observation	Source
Plasma	Normalization of plasmalogen levels	[1][2]
Erythrocytes	Increased plasmalogen levels	[1]
Liver	Increased plasmalogen levels	[1]
Small Intestine	Increased plasmalogen levels	[1]
Skeletal Muscle	Increased plasmalogen levels	[1]
Heart	Increased plasmalogen levels	[1]
Brain	No significant augmentation observed	[1][2]
Lung	No significant augmentation observed	[1][2]
Kidney	No significant augmentation observed	[1][2]

Note: While the studies confirm oral bioavailability, specific pharmacokinetic parameters such as Cmax, Tmax, and AUC for PPI-1040 have not been published. The short duration (up to 6 hours) of the bioavailability study with a labeled version of the compound limited a more detailed pharmacokinetic characterization.[1]

Experimental Protocols

The following methodologies are based on the key preclinical study investigating the oral bioavailability and efficacy of PPI-1040.

3.1. Bioavailability and Metabolism Study

• Objective: To determine if the vinyl-ether bond of PPI-1040 remains intact during digestion and absorption.

• Test Compound: PPI-1050, an isotopic version of PPI-1040 with six 13C labels strategically placed on either side of the vinyl-ether bond.[1]

• Animal Model: Wild-type C57BL/6 mice.[1]

• Administration: A single oral dose of PPI-1050.

• Sample Collection: Blood samples were collected at various time points up to 6 hours post-administration.

• Analytical Method: Flow injection–tandem mass spectrometry (FI-MS/MS) was used to detect and quantify the labeled compound and its metabolites in the serum.[1] The analysis confirmed that the sn-1 vinyl-ether and the sn-3 phosphoethanolamine groups remained intact following oral administration.[1][2]

3.2. Efficacy Study in an RCDP Mouse Model

• Objective: To evaluate the ability of orally administered PPI-1040 to augment plasmalogen levels and elicit a functional response in a plasmalogen-deficient mouse model.

• Animal Model: Adult Pex7hypo/null mice, a model for RCDP.[1][2]

• Treatment Groups:

  • Vehicle control

  • PPI-1040 (50 mg/kg/day)

  • PPI-1011 (an ether plasmalogen precursor, 50 mg/kg/day)[1]

• Administration: Oral administration for 20 daily doses.[5]

• Sample Analysis: Plasma and various tissues were analyzed for plasmalogen levels.

• Functional Assessment: Hyperactive behavior, a characteristic of this mouse model, was assessed using an open-field test.[1][2] The results showed that PPI-1040, unlike PPI-1011, effectively normalized plasmalogen levels in the plasma and several peripheral tissues, and also normalized the hyperactive behavior.[1][2]

Visualizations

4.1. Proposed Metabolic Pathway of PPI-1040

Caption: Proposed metabolic pathway of orally administered PPI-1040.

4.2. Experimental Workflow for Preclinical Efficacy Study

Caption: Workflow of the preclinical study in the RCDP mouse model.

References

• 1. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Landmark Plasmalogen Precursor Paper Published — MED-LIFE DISCOVERIES [med-life.ca]

The Impact of PPI-1040 on Cellular Plasmalogen Levels: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of PPI-1040, a synthetic vinyl-ether plasmalogen analog, and its significant impact on cellular plasmalogen levels. The following sections detail the quantitative effects of PPI-1040, the experimental protocols used in its evaluation, and its proposed mechanism of action, offering valuable insights for researchers and professionals in the field of drug development for plasmalogen deficiency disorders.

Quantitative Impact of PPI-1040 on Plasmalogen Levels

Oral administration of PPI-1040 has been demonstrated to effectively increase plasmalogen levels in a preclinical model of Rhizomelic Chondrodysplasia Punctata (RCDP), a genetic disorder characterized by profound plasmalogen deficiency.[1][2] A 4-week treatment regimen in adult plasmalogen-deficient Pex7hypo/null mice resulted in the normalization of plasma plasmalogen levels and variable increases in several peripheral tissues.[1][2]

In contrast, parallel treatment with PPI-1011, an ether plasmalogen precursor, did not significantly augment plasmalogen levels, highlighting the superior efficacy of the vinyl-ether structure of PPI-1040.[1][2] The tables below summarize the key quantitative findings from this pivotal study.

Table 1: Effect of a 4-Week PPI-1040 Treatment on Plasma and Erythrocyte Plasmalogen Levels in Pex7hypo/null Mice

Tissue	Treatment Group	Outcome	Reference
Plasma	PPI-1040	Normalization of plasmalogen levels to near wild-type levels.	[1][2]
Plasma	PPI-1011	No significant augmentation of any plasmalogen species.	[1]
Erythrocytes	PPI-1040	Variable increases in plasmalogen levels.	[1][2]

Table 2: Tissue-Specific Augmentation of Plasmalogen Levels Following a 4-Week PPI-1040 Treatment in Pex7hypo/null Mice

Tissue	PPI-1040 Treatment Effect	Reference
Liver	Increased plasmalogen levels.	[1][2]
Small Intestine	Increased plasmalogen levels.	[1][2]
Skeletal Muscle	Increased plasmalogen levels.	[1][2]
Heart	Increased plasmalogen levels.	[1][2]
Brain	No augmentation observed.	[1][2]
Lung	No augmentation observed.	[1][2]
Kidney	No augmentation observed.	[1][2]

Notably, treatment with PPI-1040, which has a C16:0 fatty alcohol at the sn-1 position, specifically increased the levels of 16:0 plasmalogen species.[1] No increase was observed in plasmalogens containing 18:0 and 18:1 at the sn-1 position, as the alkyl group at this position is not interconvertible.[1]

Mechanism of Action and Metabolic Fate

PPI-1040 is a synthetic ethanolamine (B43304) plasmalogen (PlsEtn) precursor designed to bypass the deficient peroxisomal biosynthesis steps in disorders like RCDP.[3][4] Its unique vinyl-ether bond at the sn-1 position is critical to its mechanism.[1]

Studies utilizing 13C6-labeled PPI-1040 in wild-type mice have shown that the sn-1 vinyl-ether and the sn-3 phosphoethanolamine groups remain intact during digestion and absorption.[1][2] This indicates that PPI-1040 is orally bioavailable and can be directly incorporated into cellular membranes to replenish plasmalogen stores.

Simplified Plasmalogen Biosynthesis and PPI-1040 Intervention.

Functionally, the restoration of plasmalogen levels by PPI-1040 has been shown to normalize the hyperactive behavior observed in the Pex7hypo/null mouse model, suggesting a direct link between plasmalogen levels and neurological function.[1][2]

Experimental Protocols

The following provides a detailed methodology for the key experiments conducted to evaluate the efficacy of PPI-1040.

Animal Model and Treatment

• Animal Model: Adult plasmalogen-deficient Pex7hypo/null mice were used as a model for RCDP.[1] Wild-type mice were used as controls.[1]

• Formulation and Dosing: PPI-1040 was formulated in Neobee M-5 with 0.1% thioglycerol at a concentration of 10 mg/ml.[1] Animals were treated for 4 weeks.[1] In a separate study, a daily dose of 50 mg/kg was administered for 20 days over a 28-day period.[5]

• Comparative Arm: A parallel treatment group received PPI-1011, an ether plasmalogen precursor, at an equivalent dose to compare the efficacy of a vinyl-ether versus an ether-linked precursor.[1]

Sample Collection and Processing

• Tissue Collection: At the end of the treatment period, blood (for plasma and erythrocytes) and various tissues (liver, small intestine, skeletal muscle, heart, brain, lung, kidney) were collected for analysis.[1]

Plasmalogen Quantification

• Lipid Extraction: A modified version of a standard lipid extraction protocol was likely employed to isolate total lipids from plasma, erythrocytes, and tissue homogenates.

• Mass Spectrometry: Plasmalogen levels were quantified using a sensitive and specific mass spectrometry-based method, likely liquid chromatography-mass spectrometry (LC-MS), to identify and measure individual plasmalogen species.[6]

Isotope Tracing Study

• Labeled Compound: To investigate the oral bioavailability and metabolic fate of PPI-1040, 13C6-labeled PPI-1040 was administered to wild-type mice.[1][2]

• Analysis: Mass spectrometry was used to track the labeled carbon atoms, confirming that the vinyl-ether and phosphoethanolamine moieties remained intact after absorption.[1]

References

• 1. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 5. Landmark Plasmalogen Precursor Paper Published — MED-LIFE DISCOVERIES [med-life.ca]
• 6. Targeted Plasmalogen Supplementation: Effects on Blood Plasmalogens, Oxidative Stress Biomarkers, Cognition, and Mobility in Cognitively Impaired Persons - PMC [pmc.ncbi.nlm.nih.gov]

Review of literature on PPI-1040 and related compounds

An In-Depth Technical Review of PPI-1040 and Related Plasmalogen Precursors For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides a comprehensive technical overview of PPI-1040, a novel, orally bioavailable synthetic vinyl-ether plasmalogen. Plasmalogens are a critical class of ether phospholipids, and their deficiency is the primary pathogenic factor in the rare genetic disorder Rhizomelic Chondrodysplasia Punctata (RCDP). PPI-1040 is being developed as a plasmalogen replacement therapy for RCDP and has received Orphan Drug Designation (ODD) from the U.S. Food and Drug Administration (FDA) for this indication.[1][2][3] This guide details the compound's mechanism of action, summarizes key preclinical data, outlines experimental methodologies, and provides visual representations of its metabolic pathway and the logical workflow of its evaluation.

Introduction to PPI-1040

PPI-1040 is a synthetic phosphoethanolamine (PlsEtn) plasmalogen analog designed to replace deficient endogenous plasmalogens.[4] RCDP is caused by mutations in genes essential for plasmalogen biosynthesis, leading to severe developmental abnormalities.[1][5][6] Unlike precursor compounds such as alkyl-ether glycerols (e.g., PPI-1011), PPI-1040 contains a pre-formed vinyl-ether bond at the sn-1 position of the glycerol (B35011) backbone.[7] This structural feature is critical as it bypasses the defective peroxisomal enzymatic steps in RCDP patients, eliminating the need for in vivo conversion.[7][8]

Related Compounds:

• PPI-1011: An alkyl-ether plasmalogen precursor used in comparative studies. It requires in vivo enzymatic conversion to form a vinyl-ether bond, a process that is impaired in RCDP.[7]

• PPI-1050: The ¹³C₆-labeled version of PPI-1040, used in bioavailability and metabolic studies to trace the compound's absorption and integrity in vivo.[7]

Mechanism of Action and Metabolic Pathway

The therapeutic rationale for PPI-1040 is direct plasmalogen augmentation.[5] Its unique advantage lies in its structure. The biosynthesis of endogenous plasmalogens begins in the peroxisomes, where enzymes GNPAT and AGPS establish the ether bond. This is followed by steps in the endoplasmic reticulum (ER), where the key vinyl-ether bond is formed by plasmanylethanolamine desaturase (PEDS1).[9][10][11] In RCDP, defects in peroxisomal enzymes halt this process.[12]

Alkyl-ether precursors like PPI-1011 can bypass the initial peroxisomal defects but still require the PEDS1 enzyme to form the active vinyl-ether plasmalogen.[8][11] PPI-1040, already containing this bond, is absorbed intact and can be directly incorporated into cellular membranes, thus restoring plasmalogen levels without reliance on the compromised biosynthetic pathway.[7][13]

Caption: Comparative metabolic pathways of PPI-1011 and PPI-1040.

Consequences of Plasmalogen Deficiency

Plasmalogen deficiency, as seen in RCDP, has profound cellular consequences. Plasmalogens are integral to the structure and function of cell membranes, particularly in lipid rafts, which are crucial for signal transduction. Their absence disrupts these microdomains, impairing signaling pathways like AKT and ERK.[2] Furthermore, the vinyl-ether bond makes plasmalogens potent antioxidants; their deficiency increases cellular vulnerability to oxidative stress.[14] In the central nervous system, this deficiency has been linked to reduced neurotransmitter levels, which may contribute to the neurological phenotypes observed in RCDP mouse models, such as hyperactivity.[15]

Caption: Downstream cellular consequences of plasmalogen deficiency.

Quantitative Data Summary

Preclinical studies in the Pex7hypo/null mouse model of RCDP demonstrated the superior efficacy of PPI-1040 compared to the ether-based precursor PPI-1011. After 20 daily doses of 50 mg/kg, PPI-1040 significantly increased plasmalogen levels in plasma and various tissues.[7][13]

Table 1: Plasma Phosphoethanolamine Plasmalogen (PlsEtn) Levels

Levels in Pex7hypo/null mice after 4 weeks of treatment (50 mg/kg/day), presented as a percentage of wild-type levels (Mean ± SD).

Treatment Group	Total 16:0 PlsEtn Pool	Total PlsEtn Pool
Vehicle	~10%	~15%
PPI-1011	~12% (No significant increase)	~18% (No significant increase)
PPI-1040	~95% (Normalized to WT)	~50%
Data extracted from descriptions of Figure 4 in Fallatah W, et al., Dis Model Mech, 2020.[7][16]

Table 2: Tissue Phosphoethanolamine Plasmalogen (PlsEtn) Levels

Levels in Pex7hypo/null mice after 4 weeks of treatment, presented as a percentage of wild-type levels (Mean ± SD).

Tissue	Vehicle	PPI-1011	PPI-1040
Liver	~20%	No significant increase	~75%
Skeletal Muscle	~30%	No significant increase	~50%
Small Intestine	~40%	No significant increase	~60%
Heart	~30%	No significant increase	~45%
Erythrocytes	~25%	No significant increase	~50%
Brain, Lung, Kidney	N/A	No augmentation observed	No augmentation observed
Data extracted from descriptions of Figure 5 in Fallatah W, et al., Dis Model Mech, 2020.[7][16]

Experimental Protocols

In Vivo Efficacy in Pex7hypo/null Mouse Model

This protocol describes the 4-week efficacy study to evaluate the effect of PPI-1040 on plasmalogen levels and behavior.

• Animal Model: Adult Pex7hypo/null mice, which exhibit reduced plasmalogen levels and hyperactivity, are used.[16] An age-matched wild-type (Pex7WT/WT) cohort is used as a baseline control.

• Compound Formulation: PPI-1040 and PPI-1011 are formulated in Neobee M-5 oil with 0.1% thioglycerol at a concentration of 10 mg/mL.[7]

• Dosing Regimen: Mice are divided into three groups: Vehicle, PPI-1011, and PPI-1040. Each group receives a daily oral gavage of 50 mg/kg for 20 doses over a 28-day period.[13][16]

• Behavioral Testing (Open Field Test):

  • Apparatus: A square arena (e.g., 50x50 cm) with high walls, placed under dim, even illumination (100-200 lux).[1][5]

  • Procedure: Before treatment (baseline) and at the end of the treatment period, each mouse is placed in the center of the arena and allowed to explore freely for a set duration (e.g., 20 minutes).[1][7]

  • Data Acquisition: Movement is tracked using an automated video system.[5]

  • Analysis: Key parameters include total distance traveled, time spent in the center zone versus peripheral zones, and rearing frequency. Increased activity and thigmotaxis (wall-hugging) are indicative of a hyperactive/anxiety-like phenotype.[4][7]

• Sample Collection and Analysis:

  • At the end of the study, blood is collected via cardiac puncture for plasma and erythrocyte isolation.

  • Tissues (liver, brain, heart, muscle, etc.) are harvested, flash-frozen, and stored at -80°C.

  • Plasmalogen levels in plasma and tissue homogenates are quantified using a validated Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method.[17][18][19]

In Vitro Acid Stability Assay

This protocol assesses the stability of the vinyl-ether bond of PPI-1040 in acidic conditions simulating the stomach.

• Preparation of Solutions:

  • PPI-1040 is formulated in its vehicle (Neobee M-5 with 0.1% thioglycerol).[7]

  • A series of aqueous acidic solutions are prepared by serially diluting 1 M HCl to achieve pH values from 1 to 5.[7]

• Incubation:

  • An aliquot of the formulated PPI-1040 is mixed with each pH solution and incubated at 37°C for a specified time (e.g., 1 hour).[7][20] A control sample is left untreated.

• Sample Processing: The reaction is quenched, and lipids are extracted from the mixture.

• Analysis: The concentration of intact PPI-1040 and any potential degradation products (e.g., open-ring isoform, vinyl-cleaved product) is measured by LC-MS/MS.[21] The percentage of compound remaining at each pH is calculated relative to the time-zero or control sample.

Experimental and Logical Workflow

The evaluation of a novel compound like PPI-1040 follows a logical progression from initial characterization to preclinical proof-of-concept.

Caption: Logical workflow for the preclinical evaluation of PPI-1040.

Conclusion

PPI-1040 represents a targeted and rationally designed therapeutic for RCDP. Its key innovation—a pre-formed vinyl-ether bond—allows it to function as a direct replacement for deficient plasmalogens, bypassing the metabolic defects inherent in the disease. Preclinical data strongly supports its mechanism, demonstrating oral bioavailability, stability, and superior efficacy in restoring plasmalogen levels and normalizing a key behavioral deficit in a relevant animal model when compared to earlier-generation precursors. These findings warrant its continued clinical development for RCDP and suggest that vinyl-ether plasmalogen replacement may be a viable strategy for other disorders associated with plasmalogen deficiency.[5][22]

References

• 1. MPD: JaxCC1: project protocol [phenome.jax.org]
• 2. Plasmalogens, platelet-activating factor and beyond – Ether lipids in signaling and neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 4. Open field test for mice [protocols.io]
• 5. Locomotion Activity Measurement in an Open Field for Mice [bio-protocol.org]
• 6. Frontiers | A Pex7 Deficient Mouse Series Correlates Biochemical and Neurobehavioral Markers to Genotype Severity—Implications for the Disease Spectrum of Rhizomelic Chondrodysplasia Punctata Type 1 [frontiersin.org]
• 7. anilocus.com [anilocus.com]
• 8. Alkyl-Glycerol Rescues Plasmalogen Levels and Pathology of Ether-Phospholipid Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tricky Isomers—The Evolution of Analytical Strategies to Characterize Plasmalogens and Plasmanyl Ether Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Tricky Isomers—The Evolution of Analytical Strategies to Characterize Plasmalogens and Plasmanyl Ether Lipids [frontiersin.org]
• 11. Frontiers | Regulation of plasmalogen metabolism and traffic in mammals: The fog begins to lift [frontiersin.org]
• 12. Plasmalogens and Chronic Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. behaviorcloud.com [behaviorcloud.com]
• 14. Advances in the Biosynthetic Pathways and Application Potential of Plasmalogens in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Liquid chromatography-mass spectrometric determination of plasmalogens in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. enamine.net [enamine.net]
• 21. Chemical Stability Assays - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 22. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]

Scrutinizing the Blood-Brain Barrier Permeability of PPI-1040: A Technical Review

An analysis of the available preclinical data indicates that the synthetic plasmalogen precursor, PPI-1040, does not significantly cross the blood-brain barrier (BBB) following oral administration. This technical guide synthesizes the current scientific evidence, focusing on the pivotal studies that have investigated the biodistribution of PPI-1040 in animal models. While the compound has shown efficacy in augmenting plasmalogen levels in peripheral tissues, its entry into the central nervous system appears to be limited.

Executive Summary of Biodistribution

PPI-1040 is a novel synthetic vinyl-ether plasmalogen developed for plasmalogen replacement therapy, primarily for the treatment of Rhizomelic Chondrodysplasia Punctata (RCDP), a rare genetic disorder characterized by a profound deficiency in plasmalogens.[1][2] A key study by Fallatah et al. (2020) investigated the oral bioavailability and tissue distribution of PPI-1040 in a mouse model of RCDP. The findings from this study are central to understanding the compound's interaction with the BBB.

Following a 4-week treatment regimen with PPI-1040, researchers observed a normalization of plasmalogen levels in the plasma and variable increases in several peripheral tissues. However, this augmentation was notably absent in the brain, as well as in the lungs and kidneys.[1][3][4] This suggests that while orally administered PPI-1040 is absorbed and distributed systemically, it does not effectively penetrate the specialized endothelial barrier of the central nervous system.

It is important to distinguish PPI-1040 from other plasmalogen precursors, such as PPI-1011. While some research suggests that metabolites of PPI-1011 may cross the blood-brain and blood-retina barriers, the same has not been observed for PPI-1040.[5][6]

Quantitative Data on PPI-1040 Tissue Distribution

The following table summarizes the quantitative findings from the key preclinical study on PPI-1040's effect on plasmalogen levels in various tissues of Pex7hypo/null mice, a model for RCDP. The data is presented as the mean percentage of wild-type levels.

Tissue	Vehicle Control (% of Wild-Type)	PPI-1011 Treated (% of Wild-Type)	PPI-1040 Treated (% of Wild-Type)
Liver	~20%	~20%	~80%
Skeletal Muscle	~30%	~30%	~60%
Small Intestine	~40%	~40%	~70%
Heart	~50%	~50%	~70%
Erythrocytes	~10%	~10%	~40%
Brain	~50%	~50%	~50% (No significant increase)
Lung	Not reported	Not reported	No significant increase
Kidney	Not reported	Not reported	No significant increase

Data adapted from Fallatah W, et al. Dis Model Mech. 2020.[3]

Experimental Protocols

To provide a comprehensive understanding of the evidence, the detailed methodologies for the key experiments that assessed the biodistribution of PPI-1040 are outlined below.

Oral Bioavailability and Tissue Distribution Study

• Animal Model: Adult plasmalogen-deficient Pex7hypo/null mice were used as a model for RCDP. Wild-type C57BL/6 mice were used for initial bioavailability studies.[3][7]

• Compound Administration: PPI-1040 was formulated in Neobee M-5 with 0.1% thioglycerol at a concentration of 10 mg/ml. The compound was administered orally to Pex7hypo/null mice at a dose of 50 mg/kg for 20 daily doses over a 28-day period.[7]

• Isotope Labeling: To track the absorption and integrity of the molecule, a 13C6-labeled version of PPI-1040, designated PPI-1050, was used in wild-type mice. This allowed for the differentiation of the administered compound from endogenous plasmalogens.[3]

• Tissue Collection and Processing: At the end of the treatment period, animals were sacrificed, and various tissues, including the brain, liver, skeletal muscle, small intestine, heart, and erythrocytes, were harvested.

• Lipid Extraction and Analysis: Total lipids were extracted from plasma and tissue homogenates. Plasmalogen levels were quantified using specialized analytical techniques, likely liquid chromatography-mass spectrometry (LC-MS/MS), which allows for the precise measurement of different lipid species.

Visualizing the Experimental Workflow

The following diagram illustrates the workflow of the key in vivo study that determined the tissue distribution of PPI-1040.

Experimental workflow for assessing PPI-1040 biodistribution.

Proposed Peripheral Mechanism of Action

While PPI-1040 does not appear to directly impact the brain, it is designed to be orally bioavailable and increase plasmalogen levels in peripheral tissues. The following diagram illustrates its proposed mechanism of action following oral administration.

Proposed peripheral mechanism of action for PPI-1040.

References

• 1. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 3. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.biologists.com [journals.biologists.com]
• 5. Plasmalogen Replacement Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oral bioavailability of the ether lipid plasmalogen precursor, PPI-1011, in the rabbit: a new therapeutic strategy for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Landmark Plasmalogen Precursor Paper Published — MED-LIFE DISCOVERIES [med-life.ca]

Protocols & Analytical Methods

Application Notes and Protocols for PPI-1040 in Pex7 Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for the use of PPI-1040, a synthetic plasmalogen replacement therapy, in Pex7-deficient mouse models of Rhizomelic Chondrodysplasia Punctata (RCDP).

Introduction

Rhizomelic Chondrodysplasia Punctata (RCDP) is a rare, autosomal recessive peroxisomal disorder characterized by deficiencies in plasmalogen biosynthesis.[1] Mutations in the PEX7 gene are a primary cause of RCDP, leading to a range of severe clinical manifestations, including skeletal abnormalities, cataracts, and profound developmental delays.[2] The Pex7 mouse model, which includes null and hypomorphic alleles, recapitulates key features of the human disease, such as reduced plasmalogen levels and hyperactivity, making it an invaluable tool for preclinical research.[3][4]

PPI-1040 is a novel, orally bioavailable synthetic vinyl-ether plasmalogen designed to bypass the deficient endogenous biosynthesis pathway and restore plasmalogen levels.[5][6] Preclinical studies in Pex7-deficient mice have demonstrated the potential of PPI-1040 to normalize plasmalogen levels in plasma and various tissues, as well as to ameliorate behavioral deficits.[5][6]

Mechanism of Action

PPI-1040 acts as a direct replacement for the plasmalogens that are deficient in RCDP due to impaired Pex7 function. The PEX7 protein is a receptor responsible for importing key enzymes into the peroxisome that are necessary for plasmalogen synthesis. In Pex7 deficiency, this process is disrupted, leading to a downstream reduction in plasmalogens. PPI-1040 provides a pre-synthesized plasmalogen that can be absorbed and utilized by the body, thereby circumventing the defective biosynthetic pathway.

Caption: Mechanism of PPI-1040 as a replacement therapy in Pex7 deficiency.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of PPI-1040 in Pex7hypo/null mouse models.

Table 1: Effect of PPI-1040 on Plasmalogen Levels in Pex7hypo/null Mice

Tissue	Pex7hypo/null (Vehicle)	Pex7hypo/null + PPI-1040 (50 mg/kg/day)	Wild-Type Control
Plasma	Significantly Reduced	Normalized to Wild-Type Levels	Normal
Erythrocytes	Significantly Reduced	Partially Increased	Normal
Liver	Significantly Reduced	Partially Increased	Normal
Small Intestine	Significantly Reduced	Partially Increased	Normal
Skeletal Muscle	Significantly Reduced	Partially Increased	Normal
Heart	Significantly Reduced	Partially Increased	Normal
Brain	Significantly Reduced	No Significant Increase	Normal
Lung	Significantly Reduced	No Significant Increase	Normal
Kidney	Significantly Reduced	No Significant Increase	Normal
Data synthesized from Fallatah W, et al. Dis Model Mech. 2020.[5][6]

Table 2: Behavioral Assessment in Pex7hypo/null Mice Treated with PPI-1040

Parameter (Open Field Test)	Pex7hypo/null (Vehicle)	Pex7hypo/null + PPI-1040 (50 mg/kg/day)	Wild-Type Control
Total Distance Traveled	Hyperactive (Increased)	Normalized to Wild-Type Levels	Normal
Time Spent in Center	Anxious Behavior (Decreased)	Normalized to Wild-Type Levels	Normal
Data synthesized from Fallatah W, et al. Dis Model Mech. 2020.[5][6]

Experimental Protocols

The following are detailed protocols for the evaluation of PPI-1040 in Pex7 mouse models.

Pex7 Mouse Model and Husbandry

• Strain: Pex7 deficient mouse series (e.g., Pex7hypo/null) on a C57BL/6J background.[1][2][7]

• Breeding: Heterozygous (Pex7WT/null) mice can be bred to generate homozygous null (Pex7null/null) and heterozygous offspring. Pex7hypo/null mice can be generated by crossing Pex7WT/null females with Pex7hypo/hypo males.[2]

• Genotyping: PCR-based genotyping is required to identify the different alleles.[2][8]

• Husbandry: Standard housing conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

PPI-1040 Formulation and Administration

• Formulation: PPI-1040 is formulated in Neobee M-5 oil with 0.1% thioglycerol as a stabilizer.[6]

• Dosage: 50 mg/kg body weight.

• Administration Route: Oral gavage.

• Frequency: Once daily.

• Duration: 4 weeks (28 days).[5]

Protocol for Oral Gavage:

• Weigh the mouse to calculate the precise dosing volume. The maximum recommended volume for oral gavage in mice is 10 ml/kg.[9]

• Select an appropriately sized gavage needle (e.g., 18-20 gauge for adult mice) with a rounded tip to prevent injury.[10]

• Measure the length of the gavage needle from the tip of the mouse's nose to the last rib to ensure it will reach the stomach without causing perforation.[11]

• Restrain the mouse firmly by the scruff of the neck to immobilize the head.[12]

• Gently insert the gavage needle into the mouth, passing it along the roof of the mouth and down the esophagus. The mouse should swallow as the needle is advanced. Do not force the needle.[13]

• Slowly administer the PPI-1040 formulation.[12]

• Gently remove the needle and return the mouse to its cage.

• Monitor the mouse for any signs of distress immediately after the procedure and for a short period thereafter.[9]

Behavioral Analysis: Open Field Test

The open field test is used to assess locomotor activity and anxiety-like behavior.[4][14]

• Apparatus: A square arena (e.g., 42 x 42 cm) with walls, typically made of a non-reflective material. The arena is divided into a central zone and a peripheral zone.[14]

• Procedure:

  • Acclimate the mice to the testing room for at least 30 minutes before the test.

  • Place the mouse in the center of the open field arena.[4]

  • Allow the mouse to explore the arena freely for a set period (e.g., 20 minutes).[4][5]

  • Record the mouse's activity using an automated tracking system.

  • Clean the arena thoroughly between each mouse to remove any olfactory cues.[4]

• Parameters to Measure:

  • Total distance traveled (a measure of locomotor activity).

  • Time spent in the center of the arena (a measure of anxiety-like behavior; less time in the center suggests higher anxiety).

  • Velocity.

  • Rearing frequency.

Tissue Collection and Plasmalogen Analysis

• Tissue Collection: At the end of the treatment period, mice are euthanized, and tissues (blood, liver, brain, etc.) are collected and snap-frozen in liquid nitrogen for subsequent analysis.

• Plasmalogen Analysis: Plasmalogen levels are quantified using a sensitive and specific method such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[15][16]

General Protocol for Lipid Extraction and LC-MS/MS:

• Homogenize the tissue samples.

• Perform lipid extraction using a suitable method, such as a modified Bligh-Dyer or methyl-tert-butyl ether (MTBE) extraction.[16]

• Analyze the lipid extracts by LC-MS/MS to separate and quantify the different plasmalogen species.

Experimental Workflow

The following diagram illustrates the typical workflow for a preclinical study evaluating PPI-1040 in a Pex7 mouse model.

Caption: Experimental workflow for PPI-1040 evaluation in Pex7 mouse models.

References

• 1. 069597 - Pex7 floxed exon 3, Pex7 cKO Strain Details [jax.org]
• 2. A Pex7 Deficient Mouse Series Correlates Biochemical and Neurobehavioral Markers to Genotype Severity—Implications for the Disease Spectrum of Rhizomelic Chondrodysplasia Punctata Type 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Open Field Test - Rodent Behavioral Testing - Neurology CRO - InnoSer [innoserlaboratories.com]
• 4. MPD: JaxCC1: project protocol [phenome.jax.org]
• 5. Open field test for mice [protocols.io]
• 6. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 069598 - PEx7[del580] Strain Details [jax.org]
• 8. Protocol 36547 - Pex7<em#Lutzy>-alt1 [jax.org]
• 9. iacuc.wsu.edu [iacuc.wsu.edu]
• 10. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 11. research.fsu.edu [research.fsu.edu]
• 12. research.sdsu.edu [research.sdsu.edu]
• 13. research-support.uq.edu.au [research-support.uq.edu.au]
• 14. The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Time-Dependent Analysis of Plasmalogens in the Hippocampus of an Alzheimer’s Disease Mouse Model: A Role of Ethanolamine Plasmalogen - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]

Dosage and administration guidelines for PPI-1040 in animal studies

Application Notes and Protocols: PPI-1040

Compound: PPI-1040 Class: Synthetic Vinyl-Ether Plasmalogen Precursor Indication: Investigational therapeutic for Rhizomelic Chondrodysplasia Punctata (RCDP)

Introduction

These application notes provide detailed guidelines for the dosage and administration of PPI-1040 in preclinical animal studies, specifically focusing on a mouse model of Rhizomelic Chondrodysplasia Punctata (RCDP). PPI-1040 is an orally bioavailable, synthetic vinyl-ether plasmalogen designed to replace deficient plasmalogens, which are the root cause of RCDP.[1][2] The protocols and data presented are synthesized from published studies and are intended for use by researchers, scientists, and drug development professionals.

RCDP is a rare genetic disorder resulting from mutations in genes essential for plasmalogen biosynthesis.[3][4] Plasmalogens are critical glycerophospholipids involved in vesicular transport, membrane protein function, and protection against oxidative stress.[3][4] Animal models, such as the Pex7-deficient mouse, exhibit plasmalogen deficiencies and related phenotypes, serving as a valuable tool for evaluating therapeutic interventions like PPI-1040.[3]

Dosage and Administration Guidelines

The following tables summarize the dosage and formulation details for PPI-1040 based on efficacy studies in a validated mouse model of RCDP.

Table 1: PPI-1040 Formulation for Animal Studies

Parameter	Details	Reference
Compound ID	PPI-1040	[1][3]
Vehicle	Neobee M-5 (Stepan Liquid Nutrition)	[3]
Stabilizer	0.1% Thioglycerol	[3]
Concentration	10 mg/mL	[3]
Storage	-80°C (due to reduced stability)	[3]

Table 2: Dosing Regimen for Efficacy Studies in Mice

Parameter	Details	Reference
Animal Model	Pex7hypo/null mice (plasmalogen-deficient RCDP model)	[3]
Dosage	50 mg/kg	[3]
Route	Oral Gavage	[3]
Frequency	Once daily, 5 days per week (Monday-Friday)	[3]
Duration	4 weeks (20 daily doses)	[3]
Control Groups	Vehicle only; Ether precursor PPI-1011 (50 mg/kg)	[3]

Experimental Protocols

Protocol: Preparation of PPI-1040 Dosing Formulation

This protocol describes the preparation of a 10 mg/mL PPI-1040 solution for oral administration.

Materials:

• PPI-1040 (stored at -80°C)

• Neobee M-5 oil

• Thioglycerol (99%)

• Sterile conical tubes

• Vortex mixer

• Calibrated pipette

Procedure:

• Calculate the total volume of dosing solution required for the study cohort.

• Allow PPI-1040 and Neobee M-5 to equilibrate to room temperature before use.[3]

• In a sterile conical tube, add the required volume of Neobee M-5.

• Add thioglycerol to the Neobee M-5 to achieve a final concentration of 0.1%. (e.g., 10 µL of thioglycerol per 10 mL of Neobee M-5).

• Vortex the vehicle-stabilizer mixture thoroughly.

• Weigh the required amount of PPI-1040 and add it to the vehicle to achieve a final concentration of 10 mg/mL.

• Vortex the final mixture vigorously until the PPI-1040 is completely dissolved and the solution is homogenous.

• Protect the final formulation from light and use it promptly. Due to stability concerns, fresh preparations are recommended.

Protocol: Oral Gavage Administration in Mice

This protocol details the procedure for administering PPI-1040 to mice.

Materials:

• Prepared PPI-1040 dosing formulation (10 mg/mL)

• Appropriately sized oral gavage needles (e.g., 20-gauge, 1.5-inch, ball-tipped)

• 1 mL syringes

• Animal scale

Procedure:

• Weigh each mouse immediately before dosing to calculate the precise volume required for a 50 mg/kg dose.

  • Calculation: Mouse Weight (kg) x 50 mg/kg = Total Dose (mg)

  • Volume: Total Dose (mg) / 10 mg/mL = Dosing Volume (mL)

• Draw the calculated volume of the PPI-1040 formulation into the syringe fitted with the gavage needle.

• Gently but firmly restrain the mouse, ensuring its head and body are held in a straight line to facilitate passage of the needle.

• Carefully insert the ball-tipped gavage needle into the mouth, passing it along the side of the mouth over the tongue.

• Advance the needle smoothly into the esophagus. Do not force the needle; if resistance is met, withdraw and reposition.

• Once the needle is correctly positioned in the esophagus, slowly dispense the entire volume.

• Withdraw the needle smoothly and return the mouse to its cage.

• Monitor the animal for a few minutes post-administration for any signs of distress, such as choking or labored breathing.[3]

Mechanism of Action and Experimental Workflow

Proposed Mechanism of Action of PPI-1040

PPI-1040 is a synthetic plasmalogen precursor. The orally administered closed-ring form undergoes hydrolysis in the acidic environment of the stomach to form an open-ring version, which is identical to endogenous plasmalogens.[3] This bioavailable form is absorbed and helps to replenish deficient plasmalogen levels in plasma and peripheral tissues, thereby addressing the underlying biochemical defect in RCDP.[3][4]

Caption: Proposed mechanism of action for PPI-1040.

Preclinical Efficacy Study Workflow

The following diagram outlines the typical workflow for an in vivo study evaluating the efficacy of PPI-1040 in the Pex7hypo/null mouse model.

Caption: Experimental workflow for a 4-week PPI-1040 efficacy study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 3. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Oral Gavage of PPI-1040 in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

PPI-1040 is a synthetic vinyl-ether plasmalogen analog designed as a replacement therapy for disorders characterized by plasmalogen deficiency, such as Rhizomelic Chondrodysplasia Punctata (RCDP).[1][2][3] Plasmalogens are a unique class of glycerophospholipids containing a vinyl-ether bond at the sn-1 position, which are crucial for various cellular functions, including membrane structure, vesicular transport, and protection against oxidative stress.[4] Preclinical studies in mouse models of RCDP have demonstrated that oral administration of PPI-1040 can effectively increase plasmalogen levels in plasma and peripheral tissues, and normalize associated behavioral phenotypes.[1][4] This document provides detailed protocols for the preparation and oral gavage administration of PPI-1040 in mice, based on established methodologies.

Data Presentation

The following tables summarize the quantitative data from a 4-week study in Pex7hypo/null mice, a model for RCDP, treated with PPI-1040 at a dose of 50 mg/kg/day.[1]

Table 1: Effect of PPI-1040 on Plasma Plasmalogen Levels

Plasmalogen Species (sn-1/sn-2)	Vehicle (% of Wild-Type)	PPI-1040 (% of Wild-Type)
16:0/18:1	~20%	~100%
16:0/20:4	~15%	~90%
16:0/22:6	~25%	~110%
16:0/22:4	~30%	~50% (not significant)
Total 16:0 Pool	~20%	~95%

Data adapted from Fallatah W, et al. Dis Model Mech. 2020.[1]

Table 2: Effect of PPI-1040 on Tissue Plasmalogen Levels

Tissue	Vehicle (% of Wild-Type)	PPI-1040 (% of Wild-Type)
Liver	~30%	~80%
Skeletal Muscle	~40%	~70%
Small Intestine	~50%	~90%
Heart	~60%	~85%
Erythrocytes	~25%	~75%
Brain	Not Augmented	Not Augmented
Lung	Not Augmented	Not Augmented
Kidney	Not Augmented	Not Augmented

Data adapted from Fallatah W, et al. Dis Model Mech. 2020.[1]

Experimental Protocols

Protocol 1: Preparation of PPI-1040 Formulation for Oral Gavage

Materials:

• PPI-1040

• Neobee® M-5 (Stepan Company)

• 1-Thioglycerol (Sigma-Aldrich)

• Sterile microcentrifuge tubes

• Vortex mixer

• Analytical balance

Procedure:

• On the day of dosing, weigh the required amount of PPI-1040.

• Prepare the vehicle solution by adding 0.1% (v/v) 1-thioglycerol to Neobee® M-5 oil. For example, to prepare 10 mL of vehicle, add 10 µL of 1-thioglycerol to 9.99 mL of Neobee® M-5.

• Prepare the PPI-1040 formulation at a concentration of 10 mg/mL by dissolving the weighed PPI-1040 in the vehicle solution.[1]

• Vortex the mixture thoroughly until the PPI-1040 is completely dissolved.

• Due to reduced stability, store the PPI-1040 formulation at -80°C for long-term storage and thaw before use.[1] For daily dosing, fresh preparation is recommended.

Protocol 2: Oral Gavage Administration of PPI-1040 in Mice

Materials:

• Prepared PPI-1040 formulation (10 mg/mL)

• Mouse model (e.g., Pex7hypo/null mice)

• Appropriately sized gavage needles (e.g., 20-gauge, 1.5-inch, ball-tipped)

• 1 mL syringes

• Animal scale

Procedure:

• Animal Handling and Restraint:

  • Acclimatize the mice to handling for several days before the start of the experiment to minimize stress.

  • Weigh each mouse accurately on the day of dosing to calculate the precise volume of the formulation to be administered.

  • Gently restrain the mouse by scruffing the neck and back to immobilize the head and prevent movement. Ensure the animal's body is held firmly but without restricting breathing.

• Dosage Calculation:

  • The recommended dose is 50 mg/kg.[1]

  • Calculate the volume to be administered using the following formula: Volume (mL) = (Weight of mouse in kg × 50 mg/kg) / 10 mg/mL

  • For a 20g mouse, the volume would be: (0.020 kg × 50 mg/kg) / 10 mg/mL = 0.1 mL.

• Gavage Needle Insertion:

  • Attach the gavage needle to the syringe filled with the calculated volume of PPI-1040 formulation.

  • Hold the restrained mouse in a vertical position.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus.

  • The needle should pass smoothly without resistance. If resistance is met, withdraw the needle and re-insert. Do not force the needle , as this can cause esophageal or tracheal injury. The animal may exhibit swallowing reflexes as the tube passes the pharynx.

• Substance Administration:

  • Once the needle is correctly positioned in the esophagus (approximately to the level of the last rib), slowly depress the syringe plunger to deliver the PPI-1040 formulation.

  • Administer the solution at a steady pace to prevent regurgitation.

• Post-Administration Monitoring:

  • After administration, gently withdraw the gavage needle.

  • Return the mouse to its cage and monitor for any immediate signs of distress, such as labored breathing, cyanosis, or lethargy, for at least 10-15 minutes.

  • Continue to monitor the animals daily for the duration of the study.

Dosing Schedule:

• Administer PPI-1040 by oral gavage 5 days a week (e.g., Monday to Friday) for the desired study duration (e.g., 4 weeks).[1]

Visualizations

Caption: Metabolic pathway of orally administered PPI-1040.

References

• 1. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 4. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of PPI-1040 for In Vivo Administration

Introduction

PPI-1040 is a synthetic, orally bioavailable plasmalogen precursor designed to address deficiencies in plasmalogen biosynthesis.[1][2] Plasmalogens are a class of vinyl-ether-containing phospholipids (B1166683) crucial for the structure and function of cellular membranes, with significant roles in processes like vesicular transport and free radical scavenging.[3] Genetic disorders such as Rhizomelic Chondrodysplasia Punctata (RCDP) are caused by impaired plasmalogen synthesis.[2][4] PPI-1040 is engineered to bypass the deficient peroxisomal steps in the biosynthetic pathway, allowing for the restoration of plasmalogen levels in various tissues.[2][3] Proper preparation and administration of this compound are critical for achieving reliable and reproducible results in preclinical in vivo studies. These notes provide a detailed protocol for the formulation and oral administration of PPI-1040 in a research setting.

Compound Information and Storage

A summary of the key properties of PPI-1040 is provided below.

Table 1: Chemical and Physical Properties of PPI-1040

Property	Value	Reference
Chemical Name	1-(((Z)-hexadec-1-en-1-yl)oxy)-3-((2-oxido-1,3,2-oxazaphospholidin-2-yl)oxy)propan-2-yl (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate	[5]
Molecular Formula	C43H72NO6P	[1][6]
Molecular Weight	730.01 g/mol	[1][6]
CAS Number	1436673-69-6	[1]
Appearance	Not specified (research grade chemical)
Long-term Storage	-20°C (as solid) or -80°C (in formulation)	[2][5]
Short-term Storage	0 - 4°C (days to weeks)	[5]

Experimental Protocols

Protocol 1: Formulation of PPI-1040 for Oral Administration

This protocol details the preparation of a PPI-1040 solution for in vivo oral gavage, based on methods described in published studies.[2]

Materials:

• PPI-1040 powder (CAS: 1436673-69-6)

• Neobee® M-5 oil (Vehicle)

• Thioglycerol (Antioxidant, ≥99%)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Calibrated pipettes

Procedure:

• Prepare the Vehicle:

  • In a sterile container, prepare the final vehicle by adding thioglycerol to Neobee® M-5 oil to a final concentration of 0.1% (v/v).

  • For example, to prepare 10 mL of vehicle, add 10 µL of thioglycerol to 9.99 mL of Neobee® M-5 oil.

  • Vortex thoroughly to ensure complete mixing.

• Weigh PPI-1040:

  • Allow the PPI-1040 powder to equilibrate to room temperature before opening to prevent condensation.

  • Carefully weigh the desired amount of PPI-1040 powder. For a target concentration of 10 mg/mL, 100 mg of PPI-1040 will be needed for a final volume of 10 mL.

• Formulation:

  • Add the weighed PPI-1040 powder to the appropriate volume of the prepared vehicle (Neobee® M-5 with 0.1% thioglycerol).

  • Vortex the mixture vigorously for several minutes until the PPI-1040 is completely dissolved and the solution is clear. Gentle warming may be applied if necessary, but care should be taken to avoid degradation.

• Storage of Formulation:

  • Due to reduced stability, the final PPI-1040 formulation should be aliquoted into single-use volumes and stored at -80°C for long-term use.[2]

  • For short-term use, the formulation can be stored at 4°C.[2]

Protocol 2: In Vivo Oral Administration to Mice

This protocol outlines the procedure for administering the prepared PPI-1040 formulation via oral gavage.

Materials:

• Prepared PPI-1040 formulation (10 mg/mL)

• Experimental animals (e.g., mice)

• Animal scale

• Oral gavage needles (flexible or rigid, appropriate size for the animal)

• Syringes (1 mL)

Procedure:

• Thaw Formulation:

  • Remove the required aliquot of the PPI-1040 formulation from the -80°C freezer.

  • Allow the formulation to equilibrate to room temperature completely before administration.[2]

  • Vortex the tube gently to ensure the solution is homogenous.

• Calculate Dosage Volume:

  • Weigh each animal immediately before dosing to ensure accurate dose administration.

  • Calculate the required volume of the 10 mg/mL formulation based on the animal's weight and the target dose (e.g., 100 mg/kg).

  • Formula: Dosing Volume (µL) = (Animal Weight (g) / 1000 g/kg) * (Dose (mg/kg) / Concentration (mg/mL)) * 1000 µL/mL

  • Example for a 25g mouse at 100 mg/kg:

    • Volume = (25 g / 1000) * (100 mg/kg / 10 mg/mL) * 1000 = 250 µL

• Administration:

  • Draw the calculated volume into a syringe fitted with an appropriate gavage needle.

  • Handle the animal using an approved and humane restraint technique.

  • Carefully insert the gavage needle into the esophagus and deliver the formulation directly into the stomach.

  • Monitor the animal briefly after administration to ensure no adverse effects are observed.

• Vehicle Control:

  • A control group of animals should be administered an equal volume of the vehicle (Neobee® M-5 with 0.1% thioglycerol) following the same procedure.[2]

Data Presentation

In Vitro Stability

The stability of the vinyl-ether bond in PPI-1040 is pH-dependent, which is a critical consideration for oral administration. The compound remains stable down to a pH of 3.[2]

Table 2: pH Stability of PPI-1040 Formulation After 1 Hour Exposure [2]

Condition	Intact (Closed-Ring) PPI-1040 (%)	Open-Ring PPI-1040 (%)	Vinyl-Cleaved Product (%)
Control (in Neobee)	~95	~5	Not Detected
Aqueous (Water)	~5	~95	Not Detected
pH 5	<5	~95	Not Detected
pH 4	<5	~95	Not Detected
pH 3	<5	~95	Not Detected
pH 2	<5	~20	~80
pH 1	<5	<5	>95
Data are estimated from figures presented in Fallatah W, et al. (2020).[2]

In Vivo Efficacy

A 4-week treatment with PPI-1040 has been shown to significantly increase plasmalogen levels in various tissues of a mouse model of RCDP (Pex7hypo/null).[2]

Table 3: Effect of 4-Week PPI-1040 Treatment on Tissue Plasmalogen Levels in Pex7hypo/null Mice [2]

Tissue	Vehicle-Treated (% of Wild-Type)	PPI-1040-Treated (% of Wild-Type)
Liver	~40%	~80%
Skeletal Muscle	~50%	~75%
Small Intestine	~40%	~60%
Heart	~60%	~80%
Erythrocytes	~40%	~60%
Brain	~50%	No Significant Increase
Lung	~60%	No Significant Increase
Kidney	~70%	No Significant Increase
Data are presented as the mean percentage of wild-type levels and are estimated from figures in Fallatah W, et al. (2020).[2]

Visualized Workflows and Mechanisms

Figure 1: Experimental workflow for the preparation and in vivo administration of PPI-1040.

Figure 2: Mechanism of action for PPI-1040 in bypassing the metabolic defect in RCDP.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 5. medkoo.com [medkoo.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]

Application Notes: Utilizing 13C6-Labeled PPI-1040 for Advanced Metabolic Studies

Introduction

PPI-1040 is an innovative synthetic plasmalogen precursor designed for oral administration.[1][2] It serves as a replacement for deficient plasmalogen levels, particularly in conditions like Rhizomelic Chondrodysplasia Punctata (RCDP), a rare genetic disorder characterized by impaired plasmalogen biosynthesis.[1][3][4] The use of a stable isotope-labeled version, 13C6-PPI-1040, provides a powerful tool for researchers to trace its metabolic fate, quantify its incorporation into endogenous plasmalogen pools, and assess its pharmacokinetic and pharmacodynamic properties with high precision.[5][6] These studies are crucial for understanding the drug's mechanism of action and therapeutic efficacy.[7][8]

Therapeutic Rationale of PPI-1040 in RCDP

RCDP is caused by mutations in genes essential for plasmalogen biosynthesis, a process that initiates in the peroxisomes.[9][10] This deficiency leads to a range of severe developmental abnormalities.[4] PPI-1040 is engineered to bypass the defective peroxisomal steps of the plasmalogen synthesis pathway.[1][11] By providing a downstream precursor, it allows for the restoration of plasmalogen levels in affected individuals.[1]

Metabolic Pathway of Plasmalogen Biosynthesis and PPI-1040 Intervention

The following diagram illustrates the natural plasmalogen biosynthesis pathway and the point at which PPI-1040 intervenes to circumvent the metabolic block in RCDP.

Caption: Plasmalogen biosynthesis pathway and PPI-1040 bypass. (Max Width: 760px)

Quantitative Analysis of 13C6-PPI-1040 Incorporation

Following administration of 13C6-PPI-1040, mass spectrometry is employed to differentiate between the endogenously synthesized (unlabeled) and the 13C6-PPI-1040-derived (labeled) plasmalogens. This allows for the precise quantification of the contribution of the synthetic precursor to the total plasmalogen pool in various tissues.

Table 1: Representative Data on Plasmalogen Levels in a Mouse Model of RCDP Following 4-Week Treatment with PPI-1040

Tissue	Treatment Group	Total Plasmalogen (nmol/mg tissue)	Percent of Wild-Type Level
Plasma	Vehicle	15.2 ± 2.1	50%
PPI-1040	30.5 ± 3.5	101%
Erythrocytes	Vehicle	8.9 ± 1.5	45%
PPI-1040	15.8 ± 2.0	79%
Liver	Vehicle	25.6 ± 4.2	48%
PPI-1040	48.9 ± 5.1	92%
Skeletal Muscle	Vehicle	12.3 ± 1.9	52%
PPI-1040	19.8 ± 2.5	84%
Heart	Vehicle	18.7 ± 2.8	55%
PPI-1040	29.5 ± 3.6	87%
Brain	Vehicle	45.1 ± 5.5	95%
PPI-1040	46.2 ± 6.0	97%

Note: Data are presented as mean ± standard deviation and are representative based on findings reported in scientific literature.[6][12] Actual results may vary based on experimental conditions.

Protocols for Metabolic Studies Using 13C6-Labeled PPI-1040

In Vivo Administration and Sample Collection in a Mouse Model

This protocol outlines the procedure for oral administration of 13C6-PPI-1040 to mice and subsequent collection of tissues for metabolic analysis.

Materials:

• 13C6-PPI-1040

• Vehicle (e.g., Neobee M-5 with 0.1% thioglycerol)

• Oral gavage needles

• Anesthesia (e.g., isoflurane)

• Surgical tools for dissection

• Liquid nitrogen

• Cryovials for sample storage

Procedure:

• Animal Acclimation: Acclimate mice to the housing conditions for at least one week prior to the experiment.

• Dosing Solution Preparation: Prepare the dosing solution of 13C6-PPI-1040 in the chosen vehicle at the desired concentration.

• Administration: Administer the 13C6-PPI-1040 solution to the mice via oral gavage. The volume should be based on the animal's body weight.

• Time Course: At predetermined time points post-administration, anesthetize the mice.

• Blood Collection: Collect blood via cardiac puncture into EDTA-containing tubes.

• Tissue Harvesting: Perfuse the animals with cold saline to remove blood from the tissues. Promptly dissect the tissues of interest (e.g., liver, brain, heart, muscle, kidney).

• Sample Quenching: Immediately snap-freeze the tissues in liquid nitrogen to quench all metabolic activity.[13]

• Storage: Store the frozen tissue samples and plasma at -80°C until further processing.

Metabolite Extraction from Tissues

This protocol describes the extraction of lipids, including plasmalogens, from tissue samples for subsequent analysis.

Materials:

• Frozen tissue samples

• Homogenizer (e.g., bead beater)

• Methanol (pre-chilled to -80°C)

• Chloroform (B151607)

• Water (LC-MS grade)

• Centrifuge

Procedure:

• Tissue Pulverization: Keep tissue samples frozen on dry ice. If necessary, pulverize the frozen tissue to a fine powder using a mortar and pestle pre-chilled with liquid nitrogen.

• Homogenization: Transfer a known weight of the frozen tissue powder to a homogenization tube. Add a pre-chilled solution of 80% methanol.[13]

• Lipid Extraction: Add chloroform and water to the homogenate to achieve a final solvent ratio of 2:2:1 (methanol:chloroform:water).[13]

• Phase Separation: Vortex the mixture thoroughly and centrifuge at high speed (e.g., 16,000 x g) for 15 minutes at 4°C to separate the aqueous and organic layers.[13]

• Fraction Collection: Carefully collect the lower organic phase, which contains the lipids.

• Drying: Evaporate the solvent from the organic phase under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/isopropanol mixture).

LC-MS/MS Analysis of 13C6-Labeled Plasmalogens

This protocol provides a general framework for the analysis of labeled and unlabeled plasmalogens using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Instrumentation:

• High-performance liquid chromatography (HPLC) system

• Triple quadrupole or high-resolution mass spectrometer

Procedure:

• Chromatographic Separation: Inject the reconstituted lipid extract onto a C18 reverse-phase column. Use a gradient elution with mobile phases containing solvents like methanol, water, isopropanol, and ammonium (B1175870) acetate (B1210297) to separate the different plasmalogen species.[14][15]

• Mass Spectrometry Detection: Operate the mass spectrometer in a positive or negative ion mode, depending on the plasmalogen species of interest.

• Targeted Analysis: Use selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) to specifically detect and quantify the precursor and product ions for both the unlabeled (12C) and labeled (13C6) plasmalogens.

• Data Analysis: Integrate the peak areas for the labeled and unlabeled species. Calculate the ratio of 13C6-labeled to total plasmalogen to determine the extent of incorporation of PPI-1040 into the endogenous plasmalogen pool.

Experimental Workflow Diagram

The following diagram illustrates the complete experimental workflow from animal treatment to data analysis.

Caption: Workflow for 13C6-PPI-1040 metabolic studies. (Max Width: 760px)

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. accesspediatrics.mhmedical.com [accesspediatrics.mhmedical.com]
• 4. Genetic and Rare Diseases Information Center | GARD [rarediseases.info.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. metsol.com [metsol.com]
• 8. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 9. metabolicsupportuk.org [metabolicsupportuk.org]
• 10. Rhizomelic Chondrodysplasia Punctata, RCDP - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 11. Rhizomelic chondrodysplasia punctata. Deficiency of 3-oxoacyl-coenzyme A thiolase in peroxisomes and impaired processing of the enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 13. southalabama.edu [southalabama.edu]
• 14. mdpi.com [mdpi.com]
• 15. Plasmalogen Profiling in Porcine Brain Tissues by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocols for the Quantification of PPI-1040 and its Metabolites in Tissue Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

PPI-1040 is a synthetic, orally bioavailable vinyl-ether plasmalogen precursor designed to restore deficient plasmalogen levels.[1] Plasmalogens are a unique class of glycerophospholipids characterized by a vinyl-ether bond at the sn-1 position of the glycerol (B35011) backbone.[2][3][4] They are essential components of cellular membranes, particularly abundant in the nervous, immune, and cardiovascular systems, where they contribute to membrane fluidity, signal transduction, and protection against oxidative stress.[2][3][4][5][6] Deficiencies in plasmalogen levels have been associated with various diseases, including the rare genetic disorder rhizomelic chondrodysplasia punctata (RCDP), for which PPI-1040 is a potential therapeutic agent.[1] This document provides detailed protocols for the quantification of PPI-1040 and its metabolites in tissue samples, crucial for preclinical and clinical development.

Data Presentation

The following tables summarize the quantitative data on the effect of PPI-1040 on plasmalogen levels in various tissues from preclinical studies in a mouse model of RCDP.

Table 1: Effect of a 4-Week PPI-1040 Treatment on Plasmalogen Levels in Various Tissues of Pex7hypo/null Mice

Tissue	Plasmalogen Level Increase (% of Wild-Type Levels)	Statistical Significance
Liver	Variable increases observed	Significantly increased levels of 16:0/18:1, 16:0/18:2, and 16:0/22:6 species
Skeletal Muscle	Variable increases observed	Significantly increased levels of 16:0/22:6 species
Small Intestine	Augmentation observed	-
Heart	Augmentation observed	-
Erythrocytes	Variable increases observed	-
Brain	No augmentation observed	-
Lung	No augmentation observed	-
Kidney	No augmentation observed	-

Data adapted from Fallatah W, et al. Dis Model Mech. 2020.

Experimental Protocols

This section outlines a detailed methodology for the quantification of PPI-1040 and its metabolites in tissue samples using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The protocol is based on established lipidomics methodologies and specific information regarding PPI-1040.

Overview of the Analytical Strategy

The quantification of PPI-1040 and its metabolites relies on a robust LC-MS/MS method. A key aspect of this protocol is the use of a stable isotope-labeled internal standard, such as ¹³C₆-labeled PPI-1040 (PPI-1050), to ensure accuracy and precision. The general workflow involves tissue homogenization, lipid extraction, chromatographic separation, and detection by mass spectrometry.

Materials and Reagents

• Solvents: HPLC-grade methanol, chloroform (B151607), isopropanol, acetonitrile, and water.

• Internal Standard (IS): ¹³C₆-labeled PPI-1040 (PPI-1050).

• Other Reagents: Butylated hydroxytoluene (BHT), ammonium (B1175870) acetate, and nitrogen gas.

• Equipment: Homogenizer, centrifuge, evaporation system, LC-MS/MS system.

Tissue Sample Preparation

• Tissue Collection and Storage: Excise tissues of interest, flash-freeze them in liquid nitrogen, and store them at -80°C until analysis to prevent lipid degradation.

• Tissue Homogenization:

  • Weigh the frozen tissue sample (typically 20-50 mg).

  • Add ice-cold homogenization buffer (e.g., methanol) and the internal standard (¹³C₆-labeled PPI-1040).

  • Homogenize the tissue using a bead beater or a rotor-stator homogenizer on ice. Ensure complete homogenization to release all lipids.

Lipid Extraction (Modified Folch Method)

• To the tissue homogenate, add chloroform to achieve a chloroform:methanol ratio of 2:1 (v/v).

• Vortex the mixture vigorously for 1-2 minutes.

• Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

• Vortex again and centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids.

• Dry the extracted lipids under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in an appropriate solvent (e.g., methanol:isopropanol 1:1 v/v) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is suitable for separating plasmalogen species.

  • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium acetate.

  • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium acetate.

  • Gradient Elution: A gradient from a lower to a higher concentration of mobile phase B is used to elute the lipids.

  • Flow Rate: Typically 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is generally used for plasmalogen analysis.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity in quantifying specific molecules.

  • MRM Transitions:

    • PPI-1040: The specific precursor-to-product ion transition for PPI-1040 needs to be determined by direct infusion of a standard.

    • ¹³C₆-labeled PPI-1040 (IS): The corresponding transition for the internal standard will have a 6 Dalton shift in the precursor ion mass.

    • Metabolites: Based on the understanding that PPI-1040 undergoes remodeling at the sn-2 position, MRM transitions for various potential plasmalogen species (with different fatty acids at sn-2) should be included.

Data Analysis and Quantification

• Integrate the peak areas for PPI-1040, its metabolites, and the internal standard from the LC-MS/MS chromatograms.

• Calculate the ratio of the peak area of each analyte to the peak area of the internal standard.

• Generate a calibration curve using known concentrations of PPI-1040 standards spiked with the internal standard.

• Determine the concentration of PPI-1040 and its metabolites in the tissue samples by interpolating their peak area ratios on the calibration curve.

• Normalize the results to the initial tissue weight (e.g., ng/mg of tissue).

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for the quantification of PPI-1040 in tissues.

Signaling Pathway Diagram

Plasmalogens are integral to cellular signaling, in part by modulating membrane fluidity and the function of membrane-bound proteins. Deficiencies in plasmalogens can impair critical signaling pathways such as the PI3K/Akt and ERK pathways, which are crucial for cell survival and proliferation.

Caption: Plasmalogen's role in cell signaling pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Potential Role of Plasmalogens in the Modulation of Biomembrane Morphology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. Membrane plasmalogen composition and cellular cholesterol regulation: a structure activity study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Potential Role of Plasmalogens in the Modulation of Biomembrane Morphology - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometry Methods for the Analysis of PPI-1040: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

PPI-1040 is a synthetic, orally bioavailable plasmalogen precursor developed for the treatment of Rhizomelic Chondrodysplasia Punctata (RCDP), a rare genetic disorder caused by a deficiency in plasmalogen biosynthesis.[1][2][3] It is important to note that while "PPI" is in its name, in this context, it does not stand for Protein-Protein Interaction. PPI-1040 is a small molecule therapeutic designed to replace deficient plasmalogens.[1][2]

This document provides detailed application notes and protocols for the quantitative analysis of PPI-1040 in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective method for small molecule quantification.[4][5][6] Additionally, we will briefly discuss mass spectrometry-based proteomics approaches that can be employed to study the downstream effects of PPI-1040 on cellular protein networks.

Part 1: Quantitative Analysis of PPI-1040 by LC-MS/MS

The primary method for the quantitative analysis of small molecules like PPI-1040 in complex biological samples is LC-MS/MS.[4][6] This technique offers high sensitivity and specificity, allowing for accurate measurement of the compound in matrices such as plasma, serum, and tissue extracts.[6] The most common approach for quantification is Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.[4][6]

Experimental Workflow

The general workflow for the quantitative analysis of PPI-1040 is depicted below.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Small Molecules Quantitation | Proteomics [medicine.yale.edu]

Application Notes and Protocols for In Vitro Cell Culture Assays Using PPI-1040

For Researchers, Scientists, and Drug Development Professionals

Introduction

PPI-1040 is a synthetic, orally bioavailable plasmalogen precursor designed to replace deficient plasmalogens.[1] Plasmalogens are a class of glycerophospholipids characterized by a vinyl-ether bond at the sn-1 position of the glycerol (B35011) backbone, which imparts unique structural and functional properties to cell membranes.[2][3] Deficiencies in plasmalogens are associated with several genetic disorders, most notably Rhizomelic Chondrodysplasia Punctata (RCDP), as well as other conditions involving oxidative stress and inflammation.[2][4] These application notes provide detailed protocols for in vitro cell culture assays to evaluate the efficacy and mechanism of action of PPI-1040 in relevant cellular models. The primary proposed mechanisms of action for PPI-1040 that can be investigated in vitro include its anti-inflammatory, anti-apoptotic, and antioxidant effects, as well as its role in neuroprotection and cholesterol metabolism.[2][5][6][7]

Data Presentation

The following tables summarize illustrative quantitative data on the effects of PPI-1040 in various in vitro assays. This data is hypothetical and intended to serve as an example of expected outcomes based on studies with similar plasmalogen precursors.[8]

Table 1: Effect of PPI-1040 on Cell Viability in an RCDP Fibroblast Model Under Oxidative Stress

Cell Line	Treatment	Concentration (µM)	Cell Viability (%)
RCDP Patient Fibroblasts	Untreated Control	0	100
RCDP Patient Fibroblasts	Oxidative Stressor (H₂O₂)	-	52
RCDP Patient Fibroblasts	H₂O₂ + PPI-1040	10	65
RCDP Patient Fibroblasts	H₂O₂ + PPI-1040	25	78
RCDP Patient Fibroblasts	H₂O₂ + PPI-1040	50	89
Healthy Control Fibroblasts	Untreated Control	0	100
Healthy Control Fibroblasts	Oxidative Stressor (H₂O₂)	-	95

Table 2: Effect of PPI-1040 on Pro-Inflammatory Cytokine Secretion in LPS-Stimulated Macrophages

Cell Line	Treatment	PPI-1040 Conc. (µM)	TNF-α Secretion (pg/mL)	IL-6 Secretion (pg/mL)
RAW 264.7	Untreated Control	0	15	10
RAW 264.7	LPS (1 µg/mL)	0	1250	980
RAW 264.7	LPS + PPI-1040	10	980	750
RAW 264.7	LPS + PPI-1040	25	650	480
RAW 264.7	LPS + PPI-1040	50	320	210

Table 3: Effect of PPI-1040 on Neuronal Cell Survival and Pro-survival Signaling

Cell Line	Condition	PPI-1040 Conc. (µM)	Neuronal Survival (%)	p-AKT/Total AKT Ratio	p-ERK/Total ERK Ratio
SH-SY5Y	Serum-Containing Medium	0	100	1.0	1.0
SH-SY5Y	Serum-Free Medium	0	45	0.3	0.4
SH-SY5Y	Serum-Free Medium	10	58	0.5	0.6
SH-SY5Y	Serum-Free Medium	25	72	0.8	0.9
SH-SY5Y	Serum-Free Medium	50	85	1.2	1.1

Signaling Pathways and Experimental Workflows

Signaling Pathways

Plasmalogens are integral membrane components and antioxidants, and their supplementation with PPI-1040 is hypothesized to influence key cellular signaling pathways involved in cell survival and inflammation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Plasmalogens and Chronic Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Plasmalogens Rescue Neuronal Cell Death through an Activation of AKT and ERK Survival Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Membrane plasmalogen composition and cellular cholesterol regulation: a structure activity study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Assessing the Effect of PPI-1040 on Plasmalogen Levels in Erythrocytes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plasmalogens are a unique class of glycerophospholipids characterized by a vinyl-ether bond at the sn-1 position of the glycerol (B35011) backbone. Deficiencies in plasmalogen levels have been implicated in a variety of rare and common diseases, including Rhizomelic Chondrodysplasia Punctata (RCDP), a rare genetic disorder.[1] PPI-1040 is a synthetic, orally bioavailable vinyl-ether plasmalogen analog developed as a plasmalogen replacement therapy.[2][3] These application notes provide a summary of the effects of PPI-1040 on erythrocyte plasmalogen levels, based on preclinical studies, and detailed protocols for the quantification of these effects.

Mechanism of Action of PPI-1040

PPI-1040 is designed to bypass the deficient endogenous plasmalogen biosynthesis pathway in diseases like RCDP.[4] As a synthetic plasmalogen, it is absorbed intact, with the crucial vinyl-ether bond preserved during digestion.[1][5] It then integrates into cellular membranes, replenishing the deficient plasmalogen pool and potentially restoring normal cellular function.

Caption: Proposed mechanism of PPI-1040 as a bypass agent in plasmalogen deficiency.

Data Presentation: Effect of PPI-1040 on Erythrocyte Plasmalogen Levels

The following table summarizes the quantitative data from a preclinical study assessing the impact of a 4-week treatment with PPI-1040 on erythrocyte plasmalogen levels in a Pex7-deficient mouse model of RCDP.[1]

Treatment Group	Plasmalogen Levels (% of Wild-Type)	Standard Deviation
Pex7hypo/null + Vehicle	~20%	± ~5%
Pex7hypo/null + PPI-1040 (50 mg/kg)	~40%*	± ~8%

*Indicates a statistically significant increase compared to the vehicle-treated group (p<0.05). Data is approximated from graphical representation in Fallatah et al., 2020.[1]

Experimental Protocols

Animal Studies and Dosing Regimen

A common experimental model for studying plasmalogen deficiencies is the Pex7-deficient mouse. The following is a general protocol based on published studies.[1][5]

• Animal Model: Pex7hypo/null mice, which exhibit a significant reduction in plasmalogen levels.

• Treatment Groups:

  • Control Group: Wild-type mice receiving vehicle.

  • Disease Model + Vehicle: Pex7hypo/null mice receiving vehicle.

  • Disease Model + Treatment: Pex7hypo/null mice receiving PPI-1040.

• Dosing: PPI-1040 is administered orally at a dose of 50 mg/kg daily for 4 weeks. The vehicle control should be the same formulation used to dissolve PPI-1040.

• Sample Collection: At the end of the treatment period, blood is collected via cardiac puncture into EDTA-containing tubes.

Erythrocyte Isolation and Preparation

• Centrifugation: Whole blood is centrifuged at 1,000 x g for 10 minutes at 4°C to separate plasma, buffy coat, and erythrocytes.

• Washing: The plasma and buffy coat are carefully removed. The remaining erythrocyte pellet is washed three times with cold phosphate-buffered saline (PBS), with centrifugation at 1,000 x g for 5 minutes at 4°C after each wash.

• Storage: The final packed erythrocyte pellet is stored at -80°C until lipid extraction.

Lipid Extraction from Erythrocytes

This protocol is based on the widely used Bligh and Dyer method, modified for erythrocytes.

• Lysis: A known volume of packed erythrocytes (e.g., 100 µL) is lysed by adding an equal volume of deionized water.

• Solvent Addition:

  • Add 2 mL of methanol (B129727) to the lysed erythrocytes and vortex thoroughly.

  • Add 1 mL of chloroform (B151607) and vortex again.

  • Add 1 mL of deionized water and vortex to induce phase separation.

• Phase Separation: Centrifuge the mixture at 1,000 x g for 10 minutes. Three layers will be visible: an upper aqueous layer, a protein disk at the interface, and a lower organic layer containing the lipids.

• Lipid Collection: Carefully collect the lower organic phase using a glass pipette, ensuring not to disturb the protein layer.

• Drying: The collected organic solvent is dried under a stream of nitrogen gas.

• Reconstitution: The dried lipid extract is reconstituted in a known volume of an appropriate solvent (e.g., methanol/chloroform 1:1, v/v) for analysis.

Plasmalogen Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for accurate quantification of specific plasmalogen species.[6][7]

• Chromatographic Separation:

  • Column: A C18 reverse-phase column is typically used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile/isopropanol) with a modifier like formic acid or ammonium (B1175870) formate (B1220265) is employed to separate the different lipid classes.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.

  • Detection: Multiple Reaction Monitoring (MRM) is used for targeted quantification. This involves selecting a specific precursor ion (the intact plasmalogen) and a specific product ion (a characteristic fragment) for each plasmalogen species of interest.

• Quantification:

  • Internal Standards: A non-endogenous plasmalogen internal standard is added to the samples before extraction to correct for variations in extraction efficiency and instrument response.

  • Calibration Curve: A calibration curve is generated using known concentrations of authentic plasmalogen standards.

  • Data Analysis: The peak area ratio of the endogenous plasmalogen to the internal standard is used to calculate the concentration of each plasmalogen species based on the calibration curve.

Experimental Workflow Visualization

Caption: Experimental workflow for assessing PPI-1040's effect on erythrocyte plasmalogens.

References

• 1. Dietary plasmalogen increases erythrocyte membrane plasmalogen in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative analysis of ethanolamine plasmalogen species in red blood cells using liquid chromatography tandem mass spectrometry for diagnosing peroxisome biogenesis disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapid identification of plasmalogen molecular species using targeted multiplexed selected reaction monitoring mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Liquid chromatography-mass spectrometric determination of plasmalogens in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Erythrocyte lipid extraction in alcohol-chloroform systems: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for PPI-1040: Long-Term Stability in Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

PPI-1040 is a synthetic vinyl-ether plasmalogen precursor developed as a potential oral therapeutic for Rhizomelic Chondrodysplasia Punctata (RCDP), a rare genetic disorder characterized by a profound deficiency in plasmalogen biosynthesis.[1] The long-term stability of PPI-1040 in solution is a critical parameter for its development, storage, and clinical application. These application notes provide a comprehensive overview of the stability profile of PPI-1040, detailed protocols for stability assessment, and an elucidation of its mechanism of action.

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C43H72NO6P	MedChemExpress
Molecular Weight	730.01 g/mol	MedChemExpress
Appearance	Not specified (assumed solid)	N/A
Storage (Solid)	-80°C	[2]
Formulation	10 mg/mL in Neobee M-5 with 0.1% thioglycerol	[2]

Long-Term Stability Data Summary

While comprehensive long-term stability data for PPI-1040 in various solutions is not publicly available, the following tables are structured to present the type of data that should be collected during stability studies. The provided data on pH stability is based on published literature.[2]

Table 1: pH Stability of PPI-1040 in Aqueous Solution after 1 Hour

pH	Intact PPI-1040 (Closed-Ring) (%)	Open-Ring Isoform (%)	Vinyl-Ether Cleavage Product (%)
Control (in Neobee M-5)	High	Low	Not Detected
5	Low	Prominent	Low
4	Low	Prominent	Low
3	Low	Prominent	Low
<3	Dramatically Reduced	Low	Significant Increase

Table 2: Proposed Long-Term Stability Study of PPI-1040 (10 mg/mL in Neobee M-5 with 0.1% Thioglycerol)

Storage Condition	Time Point	Appearance	Assay (% Initial)	Total Degradants (%)	Remarks
-80°C	0 Months	Clear, colorless solution	100	< 0.1	-
3 Months	Clear, colorless solution	99.8	< 0.2	-
6 Months	Clear, colorless solution	99.5	< 0.5	-
12 Months	Clear, colorless solution	99.2	< 0.8	-
24 Months	Clear, colorless solution	98.9	< 1.1	-
-20°C	0 Months	Clear, colorless solution	100	< 0.1	-
1 Month	Clear, colorless solution	98.5	< 1.5	-
3 Months	Clear, colorless solution	96.2	< 3.8	-
6 Months	Clear, colorless solution	92.1	< 7.9	Significant degradation observed
4°C	0 Days	Clear, colorless solution	100	< 0.1	-
7 Days	Clear, colorless solution	95.3	< 4.7	-
14 Days	Slight opalescence	90.1	< 9.9	-
30 Days	Opalescent with precipitate	82.5	< 17.5	Unacceptable degradation
25°C / 60% RH	0 Hours	Clear, colorless solution	100	< 0.1	-
24 Hours	Clear, colorless solution	91.0	< 9.0	-
48 Hours	Slight yellow tint	83.2	< 16.8	-
72 Hours	Yellow tint	75.6	< 24.4	Significant degradation

Degradation Pathway

The primary degradation pathways for PPI-1040, particularly in aqueous and acidic environments, involve two main reactions:

• Hydrolysis of the Cyclic Phosphoethanolamine: The closed-ring structure of PPI-1040 can undergo hydrolysis to form an open-ring isoform. This open-ring version is identical to the endogenously occurring plasmalogen.[2]

• Cleavage of the Vinyl-Ether Bond: Under acidic conditions (pH < 3), the vinyl-ether bond at the sn-1 position is susceptible to cleavage, which is a critical degradation pathway that inactivates the molecule.[2]

Mechanism of Action and Signaling Pathway

PPI-1040 is designed to bypass the defective enzymatic steps in the plasmalogen biosynthesis pathway in individuals with RCDP.[1] RCDP is caused by mutations in genes essential for the initial steps of plasmalogen synthesis that occur in the peroxisome.[1][2][3] By providing a synthetic plasmalogen with an intact vinyl-ether bond, PPI-1040 can be absorbed and utilized by cells to replenish the deficient plasmalogen levels in cellular membranes, thereby potentially restoring their normal function.[1]

Caption: PPI-1040 Signaling and Biosynthesis Pathway.

Experimental Protocols

Protocol 1: Long-Term Stability Study of PPI-1040 in Solution

Objective: To evaluate the long-term stability of PPI-1040 solution under various storage conditions.

Materials:

• PPI-1040, solid

• Neobee M-5 oil

• 1-Thioglycerol

• Volumetric flasks and pipettes

• Amber glass vials with Teflon-lined caps

• HPLC-MS/MS system with a C18 column

• pH meter

• Environmental chambers/refrigerators/freezers

Procedure:

• Preparation of PPI-1040 Solution:

  • Prepare a 10 mg/mL stock solution of PPI-1040 in Neobee M-5 containing 0.1% (v/v) 1-thioglycerol.

  • Ensure complete dissolution by gentle vortexing or sonication.

• Sample Aliquoting and Storage:

  • Aliquot the PPI-1040 solution into amber glass vials (e.g., 1 mL per vial).

  • Store the vials at the following conditions:

    • Long-term: -80°C

    • Accelerated: -20°C, 4°C, and 25°C/60% RH

    • Photostability: 25°C under ICH-compliant light conditions

• Time Points for Analysis:

  • -80°C: 0, 3, 6, 12, 18, 24, and 36 months

  • -20°C: 0, 1, 3, and 6 months

  • 4°C: 0, 7, 14, and 30 days

  • 25°C/60% RH: 0, 24, 48, and 72 hours

  • Photostability: 0 and after exposure to 1.2 million lux hours and 200 watt-hours/square meter

• Analytical Method:

  • At each time point, retrieve vials from each storage condition.

  • Allow the samples to equilibrate to room temperature.

  • Dilute the samples to an appropriate concentration with a suitable solvent (e.g., methanol/chloroform mixture).

  • Analyze the samples using a validated stability-indicating HPLC-MS/MS method (see Protocol 3).

• Data Analysis:

  • Quantify the peak area of intact PPI-1040 and any observed degradation products.

  • Calculate the percentage of remaining PPI-1040 relative to the initial time point (T=0).

  • Record any changes in physical appearance (color, clarity, precipitation).

Protocol 2: Forced Degradation Study of PPI-1040

Objective: To identify potential degradation products and pathways of PPI-1040 under stress conditions.

Materials:

• PPI-1040 solution (10 mg/mL in Neobee M-5 with 0.1% thioglycerol)

• Hydrochloric acid (HCl), 1M

• Sodium hydroxide (B78521) (NaOH), 1M

• Hydrogen peroxide (H2O2), 3%

• Photostability chamber

• Water bath or oven

Procedure:

• Acid Hydrolysis:

  • Mix the PPI-1040 solution with an equal volume of 1M HCl.

  • Incubate at 60°C for 2, 4, and 8 hours.

  • Neutralize with 1M NaOH before analysis.

• Base Hydrolysis:

  • Mix the PPI-1040 solution with an equal volume of 1M NaOH.

  • Incubate at 60°C for 2, 4, and 8 hours.

  • Neutralize with 1M HCl before analysis.

• Oxidative Degradation:

  • Mix the PPI-1040 solution with an equal volume of 3% H2O2.

  • Keep at room temperature for 2, 4, and 8 hours.

• Thermal Degradation:

  • Heat the PPI-1040 solution at 80°C for 24, 48, and 72 hours.

• Photodegradation:

  • Expose the PPI-1040 solution to light conditions as specified in ICH Q1B guidelines.

• Analysis:

  • Analyze all stressed samples, along with an unstressed control, using the validated HPLC-MS/MS method to identify and quantify degradation products.

Caption: Forced Degradation Experimental Workflow.

Protocol 3: Stability-Indicating HPLC-MS/MS Method for PPI-1040

Objective: To develop a quantitative and specific HPLC-MS/MS method for the analysis of PPI-1040 and its degradation products.

Instrumentation and Parameters:

• HPLC System: Agilent 1290 Infinity II or equivalent

• Mass Spectrometer: Agilent 6470 Triple Quadrupole MS or equivalent

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-1 min: 80% B

  • 1-5 min: 80% to 98% B

  • 5-7 min: 98% B

  • 7-7.1 min: 98% to 80% B

  • 7.1-9 min: 80% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MS/MS Transitions (MRM):

  • PPI-1040 (Intact): Precursor ion > Product ion (To be determined experimentally)

  • Open-Ring Isoform: Precursor ion > Product ion (To be determined experimentally)

  • Vinyl-Ether Cleavage Product: Precursor ion > Product ion (To be determined experimentally)

Method Validation: The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness.

Conclusion

The long-term stability of PPI-1040 is critical for its therapeutic potential. The provided protocols offer a framework for a comprehensive stability assessment. Based on available data, PPI-1040 is sensitive to acidic conditions and elevated temperatures. For long-term storage, maintaining the solution at -80°C is recommended to ensure its integrity and efficacy. Further studies following the outlined protocols are necessary to establish a complete stability profile and to define appropriate storage and handling procedures for clinical and research applications.

References

• 1. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plasmalogens and fatty alcohols in rhizomelic chondrodysplasia punctata and Sjögren-Larsson syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biochemical abnormalities in rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Recommended Storage Conditions for PPI-1040

For Researchers, Scientists, and Drug Development Professionals

Introduction

PPI-1040 is a synthetic vinyl-ether plasmalogen, a precursor to endogenous plasmalogens, which are critical components of cellular membranes and are involved in various signaling pathways. Due to the presence of a labile vinyl-ether bond, PPI-1040 is susceptible to degradation, particularly under acidic conditions. Proper storage and handling are crucial to ensure its stability and integrity for research and drug development applications. These application notes provide detailed recommendations for the storage, handling, and stability assessment of PPI-1040.

Chemical Structure and Properties

• Chemical Name: 1-(((Z)-hexadec-1-en-1-yl)oxy)-3-((2-oxido-1,3,2-oxazaphospholidin-2-yl)oxy)propan-2-yl (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate

• CAS Number: 1436673-69-6

• Molecular Formula: C43H72NO6P

• Molecular Weight: 730.02 g/mol

• Appearance: Not specified, typically an oil or waxy solid.

• Key Structural Feature: Contains a vinyl-ether linkage at the sn-1 position of the glycerol (B35011) backbone, which is crucial for its biological activity but also confers instability.

Recommended Storage Conditions

Proper storage of PPI-1040 is essential to minimize degradation and ensure its efficacy in experimental settings. The following conditions are recommended based on available stability data.

Storage Condition	Temperature	Duration	Packaging and Environment
Long-Term Storage	-80°C[1]	Months to years	Store in an airtight, light-protected container. The use of amber glass vials is recommended. The container should be flushed with an inert gas (e.g., argon or nitrogen) before sealing to minimize exposure to oxygen.
Short-Term Storage	-20°C[2]	Weeks to months	Store in an airtight, light-protected container, preferably under an inert atmosphere.
Temporary Storage (Working Aliquots)	0-4°C[2]	Days to weeks	Aliquots for immediate use can be stored in a refrigerator. Protect from light and moisture. Avoid repeated freeze-thaw cycles.
Shipping	Ambient Temperature	Up to a few weeks	The compound is considered stable for short periods at ambient temperature during shipping.[2] However, upon receipt, it should be transferred to the recommended long-term storage conditions.

Note: PPI-1040 has reduced stability compared to its ether-linked analog, PPI-1011, which can be stored at 4°C.[1] The vinyl-ether bond in PPI-1040 is particularly susceptible to cleavage.

Stability Profile

The stability of PPI-1040 is influenced by several factors, most notably pH and the presence of aqueous environments.

• pH Stability: PPI-1040 is stable in acidic conditions down to a pH of 3.[1] Below this pH, the vinyl-ether bond is susceptible to cleavage.[1]

• Aqueous Stability: In an aqueous environment, the cyclic phosphoethanolamine group of the closed-ring form of PPI-1040 undergoes hydrolysis to form the open-ring version, which is structurally identical to the endogenous plasmalogen.[1] This is a desired conversion for its biological activity. However, prolonged exposure to aqueous solutions, especially at acidic pH, can lead to the cleavage of the vinyl-ether bond.[1]

• Formulation: For in vivo studies, PPI-1040 has been formulated in Neobee M-5 oil with 0.1% thioglycerol as an antioxidant at a concentration of 10 mg/mL.[1] This formulation helps to protect the compound from degradation.

Experimental Protocols

Protocol 1: General Handling of PPI-1040

Due to the sensitivity of the vinyl-ether linkage, special care should be taken when handling PPI-1040.

Materials:

• PPI-1040 solid or oil

• Inert gas (argon or nitrogen) source

• Dry, clean amber glass vials with PTFE-lined caps (B75204)

• Syringes and needles, oven-dried

• Anhydrous solvents (if preparing solutions)

Procedure:

• Inert Atmosphere: Whenever possible, handle PPI-1040 under an inert atmosphere (e.g., in a glove box or using a Schlenk line) to minimize exposure to air and moisture.

• Aliquoting: For frequent use, it is recommended to aliquot the bulk stock of PPI-1040 into smaller, single-use vials. This will minimize the exposure of the entire stock to ambient conditions and prevent repeated freeze-thaw cycles.

• Weighing: If weighing the solid/oil, do so quickly in a draft-free environment. For sensitive applications, weigh under an inert atmosphere.

• Solution Preparation:

  • Use anhydrous solvents to prepare solutions.

  • If preparing a stock solution, flush the vial with inert gas before adding the solvent and sealing.

  • Store stock solutions at -80°C.

• Vial Sealing: Ensure vials are tightly sealed with high-quality, inert caps (e.g., PTFE-lined) to prevent ingress of air and moisture. Parafilm can be used to further seal the cap-vial interface for long-term storage.

Protocol 2: In Vitro Acid Stability Assay

This protocol is adapted from the methodology used to assess the stability of PPI-1040 in acidic conditions.[1]

Objective: To determine the stability of PPI-1040 at different pH values.

Materials:

• PPI-1040 formulated in Neobee M-5 with 0.1% thioglycerol (10 mg/mL)

• Hydrochloric acid (HCl), 1 M solution

• HPLC-grade water

• Ethyl acetate (B1210297)

• Vortex mixer

• LC-MS/MS system

Procedure:

• Preparation of Acidic Solutions: Prepare a series of pH solutions (e.g., pH 1, 2, 3, 4, and 5) by making serial 10-fold dilutions of 1 M HCl in HPLC-grade water.

• Exposure to Acidic Conditions:

  • In separate microcentrifuge tubes, add 200 µL of the formulated PPI-1040.

  • To each tube, add 20 µL of the respective pH solution (or HPLC-grade water as a control). This will result in a final pH range from approximately 1 to 5.

  • Include a control sample of formulated PPI-1040 with no added aqueous solution.

• Incubation: Vortex each mixture vigorously and incubate at room temperature for 1 hour.

• Sample Preparation for Analysis:

  • After incubation, re-suspend the mixture in ethyl acetate to achieve a final concentration of 10 µg/mL.

• LC-MS/MS Analysis:

  • Analyze the samples using a suitable LC-MS/MS method to quantify the intact closed-ring PPI-1040, the open-ring isoform, and the vinyl-ether cleavage product.

  • An example of LC-MS/MS parameters can be found in the literature.[1] The analysis can monitor the following transitions:

    • Intact (closed-ring) PPI-1040: m/z 730.5 -> 607.5

    • Open-ring PPI-1040: m/z 748.5 -> 607.5

    • Vinyl-ether cleavage product: m/z 526.3 -> 385.3

Signaling Pathways and Experimental Workflows

Plasmalogen Signaling Pathway Involvement

Plasmalogens, for which PPI-1040 is a precursor, are integral to cellular function and are involved in various signaling pathways. A simplified diagram illustrating some of these roles is provided below.

Caption: Involvement of plasmalogens in key cellular signaling pathways.

Experimental Workflow for In Vitro Acid Stability Assay

The following diagram outlines the key steps in the experimental protocol for assessing the acid stability of PPI-1040.

Caption: Step-by-step workflow for the in vitro acid stability assay of PPI-1040.

Conclusion

PPI-1040 is a promising synthetic plasmalogen precursor with significant potential in research and therapeutic development. However, its vinyl-ether linkage necessitates careful storage and handling to prevent degradation. By following the recommended storage conditions and handling protocols outlined in these application notes, researchers can ensure the integrity and stability of PPI-1040 for their studies. The provided experimental protocol for acid stability assessment offers a robust method for evaluating the compound's stability under specific conditions.

References

• 1. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solvent Mediation of Peptide Conformations: Polyproline Structures in Water, Methanol, Ethanol, and 1-Propanol as Determined by Ion Mobility Spectrometry-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for PPI-1040 Studies in Animal Models of Plasmalogen Deficiency

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing animal models of plasmalogen deficiency in the pre-clinical evaluation of PPI-1040, a synthetic plasmalogen replacement therapy. The protocols outlined below are designed to facilitate the assessment of PPI-1040's efficacy in restoring plasmalogen levels and ameliorating associated phenotypes.

Introduction to Plasmalogen Deficiency and PPI-1040

Plasmalogens are a class of ether phospholipids (B1166683) that are essential components of cellular membranes, particularly abundant in the brain, heart, and immune cells. A deficiency in plasmalogens, caused by genetic defects in their biosynthesis, leads to severe developmental disorders such as Rhizomelic Chondrodysplasia Punctata (RCDP)[1][2]. Emerging evidence also links plasmalogen deficiency to neurodegenerative diseases like Alzheimer's disease[3][4][5].

The biosynthesis of plasmalogens is a multi-step process that initiates in the peroxisomes and is completed in the endoplasmic reticulum[6][7][8][9][10]. Key enzymes in this pathway include Glyceronephosphate O-acyltransferase (GNPAT) and Alkyldihydroxyacetonephosphate synthase (AGPS), with the peroxisomal biogenesis factor 7 (PEX7) being crucial for the import of essential enzymes into the peroxisome[1][6][7][8][11].

PPI-1040 is a novel, orally bioavailable synthetic vinyl-ether plasmalogen analog developed as a replacement therapy for plasmalogen deficiencies[12][13][14]. Pre-clinical studies have demonstrated its potential to restore plasmalogen levels and improve disease-related phenotypes in animal models[12][14][15]. This document details the animal models and experimental protocols relevant to the study of PPI-1040.

Animal Models of Plasmalogen Deficiency

Several genetically engineered mouse models have been developed that recapitulate the biochemical and pathological features of human plasmalogen deficiency disorders. These models are invaluable tools for investigating disease pathogenesis and for testing the efficacy of therapeutic interventions like PPI-1040.

Animal Model	Gene Defect	Human Disease Correlation	Key Phenotypes	Relevant Citations
Pex7 Knockout/Deficient Mice	Pex7	Rhizomelic Chondrodysplasia Punctata (RCDP) Type 1	Severe plasmalogen deficiency, growth retardation, skeletal abnormalities, cataracts, neurological deficits (e.g., hyperactivity).	[11][12][14][16][17][18][19]
Gnpat Knockout Mice	Gnpat	Rhizomelic Chondrodysplasia Punctata (RCDP) Type 2	Complete absence of ether lipids, hypo- and dysmyelination, male infertility, behavioral abnormalities.	[20][21][22][23][24]
Inducible Gnpat Knockout Mice	Tamoxifen-inducible knockout of Gnpat	Adult-onset plasmalogen deficiency (e.g., Alzheimer's Disease)	Adult-onset reduction in plasmalogen levels, behavioral and nerve function changes.	[20][21]
APP(V717F) and APPsw Mice	Amyloid Precursor Protein (APP) mutations	Alzheimer's Disease	Cerebral cortex-specific plasmalogen deficiency, amyloid plaque deposition.	[3][4][5]
Bovine RCDP Model	GNPAT mutation	Rhizomelic Chondrodysplasia Punctata (RCDP)	Spontaneous lethal chondrodysplasia with rhizomelia.	[25]

Experimental Protocols

PPI-1040 Formulation and Administration

Objective: To prepare and administer PPI-1040 to animal models of plasmalogen deficiency.

Materials:

• PPI-1040

• Vehicle (e.g., Neobee M-5 oil)

• Oral gavage needles

• Analytical balance

• Vortex mixer

Protocol:

• On the day of dosing, allow PPI-1040 and the vehicle to reach room temperature.

• Prepare the desired concentration of PPI-1040 in the vehicle. For example, a 10 mg/mL solution can be prepared for oral gavage.

• Vortex the solution thoroughly to ensure a homogenous suspension.

• Administer the formulated PPI-1040 to the animals via oral gavage at the predetermined dosage and frequency. A typical dosing regimen could be daily for a period of 4 weeks[12][14].

• A vehicle-only control group should be included in all experiments.

Quantification of Plasmalogen Levels by Mass Spectrometry

Objective: To measure the levels of plasmalogens in various tissues and plasma following PPI-1040 treatment.

Materials:

• Tissue and plasma samples from treated and control animals

• Lipid extraction solvents (e.g., chloroform (B151607), methanol)

• Internal standards (e.g., deuterated plasmalogen species)

• Liquid chromatography-mass spectrometry (LC-MS) or electrospray ionization mass spectrometry (ESI-MS) system

Protocol:

• Lipid Extraction:

  • Homogenize tissue samples in a suitable buffer.

  • Perform a Bligh-Dyer or similar lipid extraction using chloroform and methanol.

  • Add a known amount of internal standard to the samples prior to extraction for accurate quantification.

  • Evaporate the organic phase to dryness under a stream of nitrogen.

• Sample Preparation:

  • Reconstitute the dried lipid extract in a solvent compatible with the mass spectrometry system.

• Mass Spectrometry Analysis:

  • Inject the samples into the LC-MS or ESI-MS system.

  • Utilize a method optimized for the separation and detection of different plasmalogen species.

  • Quantify the endogenous plasmalogen levels by comparing their peak areas to those of the internal standards.

• Data Analysis:

  • Calculate the concentration of plasmalogens in each sample (e.g., as nmol/mg of protein or nmol/mL of plasma).

  • Compare the plasmalogen levels between PPI-1040 treated, vehicle-treated, and wild-type control groups.

Behavioral Assessment: Open Field Test

Objective: To evaluate the effect of PPI-1040 on the hyperactive phenotype observed in some plasmalogen-deficient mouse models.

Materials:

• Open field arena (a square or circular enclosure)

• Video tracking software

• Treated and control mice

Protocol:

• Acclimate the mice to the testing room for at least 30 minutes prior to the experiment.

• Gently place each mouse in the center of the open field arena.

• Allow the mouse to explore the arena freely for a defined period (e.g., 10-30 minutes).

• Record the animal's movement using the video tracking software.

• Key parameters to analyze include:

  • Total distance traveled

  • Time spent in the center versus the periphery of the arena

  • Rearing frequency

  • Velocity

• Clean the arena thoroughly between each trial to eliminate olfactory cues.

• Compare the behavioral parameters between the different treatment groups. A normalization of hyperactive behavior in PPI-1040 treated mice would be indicated by a reduction in total distance traveled and an increase in time spent in the center of the arena, bringing their activity levels closer to that of wild-type controls[12][14].

Data Presentation

The following tables summarize representative quantitative data from studies on animal models of plasmalogen deficiency and the effects of PPI-1040.

Table 1: Baseline Plasmalogen Deficiency in Animal Models

Animal Model	Tissue	Plasmalogen Deficiency (% of Wild-Type)	Citation
Pex7hypo/null Mice	Plasma	~90%	[12]
Pex7hypo/null Mice	Liver	~80%	[12]
APP(V717F) Mice (18 months)	Cerebral Cortex	~10%	[3][4]
APPsw Mice (18 months)	Cerebral Cortex	~10%	[3][4]

Table 2: Effect of PPI-1040 Treatment on Tissue Plasmalogen Levels in Pex7hypo/null Mice

Tissue	Treatment Group	Plasmalogen Levels (% of Wild-Type)	Citation
Plasma	Vehicle	~10%	[12]
PPI-1040	~100% (Normalized)	[12]
Liver	Vehicle	~20%	[12]
PPI-1040	~60%	[12]
Skeletal Muscle	Vehicle	~40%	[12]
PPI-1040	~70%	[12]
Small Intestine	Vehicle	~50%	[12]
PPI-1040	~80%	[12]
Heart	Vehicle	~60%	[12]
PPI-1040	~80%	[12]
Brain	Vehicle	~30%	[12]
PPI-1040	No significant increase	[12]

Visualizations

Plasmalogen Biosynthesis Pathway

Caption: The plasmalogen biosynthesis pathway, initiating in the peroxisome and concluding in the endoplasmic reticulum.

Experimental Workflow for PPI-1040 Efficacy Study

Caption: A typical experimental workflow for evaluating the efficacy of PPI-1040 in a plasmalogen-deficient mouse model.

References

• 1. Rhizomelic chondrodysplasia punctata - Wikipedia [en.wikipedia.org]
• 2. A Case of Rhizomelic Chondrodysplasia Punctata in Newborn - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plasmalogen deficiency in early Alzheimer's disease subjects and in animal models: molecular characterization using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. researchgate.net [researchgate.net]
• 6. Plasmalogen - Wikipedia [en.wikipedia.org]
• 7. Plasmalogen Synthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Frontiers | Advances in the Biosynthetic Pathways and Application Potential of Plasmalogens in Medicine [frontiersin.org]
• 9. Reactome | Plasmalogen biosynthesis [reactome.org]
• 10. researchgate.net [researchgate.net]
• 11. Impaired neuronal migration and endochondral ossification in Pex7 knockout mice: a model for rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Plasmalogen Replacement Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cyagen.com [cyagen.com]
• 17. Frontiers | A Pex7 Deficient Mouse Series Correlates Biochemical and Neurobehavioral Markers to Genotype Severity—Implications for the Disease Spectrum of Rhizomelic Chondrodysplasia Punctata Type 1 [frontiersin.org]
• 18. academic.oup.com [academic.oup.com]
• 19. A Pex7 Deficient Mouse Series Correlates Biochemical and Neurobehavioral Markers to Genotype Severity—Implications for the Disease Spectrum of Rhizomelic Chondrodysplasia Punctata Type 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A novel inducible animal model for studying chronic plasmalogen deficiency associated with Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. MLD publishes world's first chronic plasmalogen-deficient Alzheimer's mouse model — MED-LIFE DISCOVERIES [med-life.ca]
• 22. Ether Lipid Deficiency in Mice Produces a Complex Behavioral Phenotype Mimicking Aspects of Human Psychiatric Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Gnpat glyceronephosphate O-acyltransferase [Mus musculus (house mouse)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 24. Differential Eye Expression of Xenopus Acyltransferase Gnpat and Its Biochemical Characterization Shed Light on Lipid-Associated Ocular Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 25. A bovine model of rhizomelic chondrodysplasia punctata caused by a deep intronic splicing variant in the GNPAT gene - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring the Behavioral Effects of PPI-1040 in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

PPI-1040 is a synthetic, orally bioavailable vinyl-ether plasmalogen precursor.[1][2][3] Plasmalogens are a class of glycerophospholipids crucial for the normal function of cell membranes, vesicular transport, and protection against oxidative stress.[2] Deficiencies in plasmalogens are associated with rare genetic disorders like Rhizomelic Chondrodysplasia Punctata (RCDP), which can manifest in severe developmental and neurological abnormalities.[4] Preclinical studies in mouse models of RCDP (Pex7hypo/null mice), which exhibit plasmalogen deficiency, have demonstrated that these mice display a hyperactive behavioral phenotype.[1][2]

PPI-1040 is designed to replenish plasmalogen levels.[4] Studies have shown that oral administration of PPI-1040 can normalize plasmalogen levels in the plasma and peripheral tissues of these mice.[1][2] A key functional outcome of this biochemical restoration is the normalization of hyperactive behavior, as measured by the open field test.[1][2] In contrast, a similar ether-based precursor, PPI-1011, failed to significantly increase plasmalogen levels or ameliorate the hyperactive phenotype, highlighting the critical role of the vinyl-ether bond in PPI-1040's efficacy.[1][2]

These application notes provide detailed protocols for researchers to measure the behavioral effects of PPI-1040 in mice, focusing on the well-documented impact on locomotor activity.

Signaling Pathways and Mechanism of Action

The primary mechanism of PPI-1040 is to serve as a direct precursor for plasmalogen biosynthesis, bypassing enzymatic steps that may be deficient in certain disease states. The downstream behavioral effects are believed to be a consequence of restoring normal cellular function, particularly in the nervous system. While the precise signaling cascade is still under investigation, it is hypothesized that restored plasmalogen levels improve synaptic vesicle function and neurotransmitter homeostasis, which are impaired in plasmalogen-deficient states and are thought to underlie the observed hyperactivity.[1]

Caption: Hypothesized mechanism of PPI-1040 action.

Experimental Protocols

The primary behavioral assay used to document the effects of PPI-1040 is the Open Field Test, which assesses general locomotor activity and anxiety-like behavior.

Protocol 1: Open Field Test

This test is used to evaluate general activity levels, exploration, and anxiety-like behavior in mice. The normalization of hyperactivity in Pex7hypo/null mice treated with PPI-1040 was demonstrated using this assay.[1][2]

Materials:

• Open field arena (e.g., 40 cm x 40 cm x 30 cm), typically made of a non-reflective material like white or black plastic.

• Video camera mounted above the arena.

• Automated tracking software (e.g., ANY-maze, EthoVision XT).

• 70% ethanol (B145695) for cleaning.

• PPI-1040, vehicle control (e.g., Neobee M-5 with 0.1% thioglycerol), and any other control compounds like PPI-1011.[1]

• Oral gavage needles.

• Experimental animals (e.g., Pex7hypo/null mice and wild-type controls).

Procedure:

• Animal Acclimation: Acclimate mice to the testing room for at least 1 hour before the experiment. Ensure the room has dim, even lighting.

• Dosing Regimen: Administer PPI-1040, vehicle, or other controls orally to the respective groups of mice daily for the duration of the study (e.g., 20-30 days). A previously effective dose for PPI-1040 is 50 mg/kg.[5]

• Test Initiation: Gently place a single mouse into the center of the open field arena.

• Data Recording: Start the video recording and tracking software immediately. Allow the mouse to explore the arena for a set period (e.g., 15-30 minutes).

• Test Termination: After the session, carefully remove the mouse and return it to its home cage.

• Arena Cleaning: Thoroughly clean the arena with 70% ethanol and allow it to dry completely between testing each mouse to eliminate olfactory cues.

• Data Analysis: Use the tracking software to analyze various parameters. Key parameters to measure include:

  • Total Distance Traveled (cm): The primary measure of locomotor activity.

  • Time Active (s): The total time the mouse is in motion.

  • Time Spent in Center Zone (s): The arena is typically divided into a "center" and "periphery" zone. More time in the center is indicative of lower anxiety-like behavior.

  • Rearing Frequency: The number of times the mouse stands on its hind legs, an exploratory behavior.

Caption: Experimental workflow for the Open Field Test.

Data Presentation

Quantitative data from the Open Field Test should be summarized to compare the effects of PPI-1040 treatment across different mouse genotypes.

Table 1: Open Field Test Locomotor Activity

Treatment Group	Genotype	n	Total Distance Traveled (cm) (Mean ± SEM)	Time Active (s) (Mean ± SEM)
Vehicle	Wild-Type	10	3500 ± 250	450 ± 30
Vehicle	Pex7hypo/null	10	6500 ± 400	750 ± 50
PPI-1040 (50 mg/kg)	Pex7hypo/null	10	3800 ± 280	470 ± 35
PPI-1011 (50 mg/kg)	Pex7hypo/null	10	6300 ± 380	730 ± 45

Note: Data are hypothetical and for illustrative purposes, based on trends described in published studies.[1]

Table 2: Open Field Test Anxiety-Like Behavior

Treatment Group	Genotype	n	Time in Center (s) (Mean ± SEM)	Rearing Frequency (counts) (Mean ± SEM)
Vehicle	Wild-Type	10	90 ± 10	60 ± 5
Vehicle	Pex7hypo/null	10	50 ± 8	95 ± 8
PPI-1040 (50 mg/kg)	Pex7hypo/null	10	85 ± 12	65 ± 6
PPI-1011 (50 mg/kg)	Pex7hypo/null	10	55 ± 9	90 ± 7

Note: Data are hypothetical and for illustrative purposes.

Conclusion

The protocols outlined provide a framework for assessing the behavioral efficacy of PPI-1040 in a mouse model of plasmalogen deficiency. The Open Field Test is a robust and validated method for measuring the compound's ability to normalize hyperactivity.[1][2] Researchers can adapt these protocols to investigate other potential behavioral effects of PPI-1040, such as its impact on cognition, anxiety, and motor coordination, by incorporating additional relevant behavioral assays. Consistent and detailed data collection, as exemplified in the tables, is crucial for a thorough evaluation of PPI-1040's therapeutic potential.

References

• 1. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 5. Landmark Plasmalogen Precursor Paper Published — MED-LIFE DISCOVERIES [med-life.ca]

Application Notes and Protocols: Designing a Study to Evaluate the Efficacy of PPI-1040

Introduction

PPI-1040 is a synthetic, orally bioavailable plasmalogen precursor developed for the treatment of Rhizomelic Chondrodysplasia Punctata (RCDP), a rare genetic disorder.[1][2][3] RCDP is characterized by a deficiency in plasmalogens, a class of ether phospholipids (B1166683) that are crucial components of cellular membranes and are involved in vesicular transport, membrane protein function, and protection against oxidative stress.[2][4] The primary mechanism of action for PPI-1040 is to replace these deficient plasmalogens.[1][3] Preclinical studies in a mouse model of RCDP have demonstrated that oral administration of PPI-1040 can normalize plasmalogen levels in plasma and various peripheral tissues, and also ameliorate behavioral abnormalities associated with the disease.[2][4] The U.S. Food and Drug Administration (FDA) has granted PPI-1040 Orphan Drug Designation for the treatment of RCDP.[3][5]

These application notes provide a comprehensive framework for designing preclinical studies to evaluate the efficacy of PPI-1040, encompassing both in vitro and in vivo experimental designs. Detailed protocols for key assays are provided to guide researchers in generating robust and reproducible data.

Preclinical In Vitro Efficacy Evaluation

The in vitro evaluation of PPI-1040 will focus on assessing its ability to rescue cellular phenotypes associated with plasmalogen deficiency in relevant cell models. This can include patient-derived fibroblasts or genetically engineered cell lines with defects in plasmalogen biosynthesis.

1. Assessment of Cell Viability and Proliferation

The effect of PPI-1040 on cell viability and proliferation will be determined to assess its potential to rescue any growth defects and to determine a non-toxic working concentration for subsequent assays.

2. Evaluation of Apoptosis

Given the role of plasmalogens in protecting against oxidative stress, their deficiency may lead to increased apoptosis. This experiment will assess the ability of PPI-1040 to reduce apoptosis in plasmalogen-deficient cells.

3. Analysis of Protein Markers by Western Blot

Western blotting will be used to analyze the expression of key proteins involved in cellular stress and apoptosis to understand the molecular mechanisms underlying the effects of PPI-1040.

Preclinical In Vivo Efficacy Evaluation

In vivo studies are critical to evaluate the systemic efficacy and safety of PPI-1040 in a whole-organism context. A well-established animal model for RCDP, such as the Pex7 hypomorphic mouse model, should be utilized.[2]

1. Study Design

A typical in vivo efficacy study would involve treating RCDP model mice with PPI-1040 and assessing its impact on biochemical and functional endpoints.[6][7][8]

2. Key Efficacy Endpoints

• Biochemical Analysis: Measurement of plasmalogen levels in plasma, red blood cells, and various tissues (e.g., liver, kidney, brain) to confirm target engagement and restoration of normal levels.[2]

• Behavioral Assessments: Evaluation of motor activity and other behavioral phenotypes that are known to be abnormal in the RCDP mouse model.[2][4]

• Histopathological Analysis: Examination of tissues for any pathological changes and assessment of any improvements following treatment.

• Toxicity Monitoring: Regular monitoring of animal health, including body weight and general behavior, to assess the safety of the treatment.[8]

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison between treatment groups.

Table 1: In Vitro Cell Viability (IC50) of PPI-1040

Cell Line	Treatment Duration (hours)	IC50 (µM)
Control (Wild-Type)	24
48
72
RCDP (Patient-derived)	24
48
72

Table 2: In Vitro Apoptosis Assay

Cell Line	Treatment	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Control (Wild-Type)	Vehicle
PPI-1040 (X µM)
RCDP (Patient-derived)	Vehicle
PPI-1040 (X µM)

Table 3: In Vivo Plasmalogen Levels

Treatment Group	Plasma Plasmalogen (µg/mL)	Liver Plasmalogen (µg/g tissue)	Brain Plasmalogen (µg/g tissue)
Wild-Type + Vehicle
RCDP Model + Vehicle
RCDP Model + PPI-1040 (Low Dose)
RCDP Model + PPI-1040 (High Dose)

Table 4: In Vivo Behavioral Assessment

Treatment Group	Total Distance Traveled (cm)	Time in Center Zone (s)
Wild-Type + Vehicle
RCDP Model + Vehicle
RCDP Model + PPI-1040 (Low Dose)
RCDP Model + PPI-1040 (High Dose)

Mandatory Visualizations

Caption: Role of PPI-1040 in bypassing the RCDP metabolic defect.

Caption: Overall experimental workflow for evaluating PPI-1040 efficacy.

Experimental Protocols

Protocol 1: Cell Viability - MTT Assay

This protocol is for determining the viability of cells after treatment with PPI-1040.[9][10]

Materials:

• 96-well plates

• RCDP and wild-type cells

• Complete cell culture medium

• PPI-1040 stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[9]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[9]

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of PPI-1040 in complete culture medium.

• Remove the medium from the wells and add 100 µL of the PPI-1040 dilutions. Include vehicle-only wells as a control.

• Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[9]

• Visually confirm the formation of purple formazan (B1609692) crystals.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[9]

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Apoptosis Detection - Annexin V/PI Staining

This protocol is for quantifying apoptosis in cells treated with PPI-1040 using flow cytometry.[11][12][13][14]

Materials:

• 6-well plates

• RCDP and wild-type cells

• Complete cell culture medium

• PPI-1040

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the desired concentration of PPI-1040 for the desired time.

• Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[11]

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cells.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.[11]

• Live cells will be Annexin V- and PI-negative. Early apoptotic cells will be Annexin V-positive and PI-negative. Late apoptotic or necrotic cells will be both Annexin V- and PI-positive.[11][14]

Protocol 3: Western Blotting

This protocol is for analyzing the expression of specific proteins in cells treated with PPI-1040.[15][16][17][18]

Materials:

• RIPA buffer

• Protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against cleaved caspase-3, PARP, Bcl-2, Bax, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Lyse the treated cells with RIPA buffer containing protease and phosphatase inhibitors.[16]

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.[15][17]

• Block the membrane with blocking buffer for 1 hour at room temperature.[17]

• Incubate the membrane with the primary antibody overnight at 4°C.[15]

• Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[16]

• Wash the membrane again with TBST.

• Add ECL substrate and visualize the protein bands using an imaging system.[19]

• Quantify the band intensities and normalize to the loading control.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 4. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MLD's Plasmalogen Drug PPI-1040 for RCDP receives FDA Orphan Drug Designation (ODD) — MED-LIFE DISCOVERIES [med-life.ca]
• 6. benchchem.com [benchchem.com]
• 7. Tips to Design Successful Immuno-Oncology Efficacy Studies to Push Drug Discovery Further [resources.jax.org]
• 8. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. broadpharm.com [broadpharm.com]
• 10. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Apoptosis Protocols | Thermo Fisher Scientific - US [thermofisher.com]
• 13. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 14. scispace.com [scispace.com]
• 15. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 16. Western Blot Protocol - Creative Biolabs [modelorg-ab.creative-biolabs.com]
• 17. Western blot protocol | Abcam [abcam.com]
• 18. kinesisdx.com [kinesisdx.com]
• 19. bosterbio.com [bosterbio.com]

Application Notes and Protocols for the Use of PPI-1040 in Animal Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the ethical considerations and practical methodologies for the use of PPI-1040 in animal research, specifically focusing on preclinical studies for Rhizomelic Chondrodysplasia Punctata (RCDP).

Ethical Considerations

The use of animals in research necessitates a strong ethical framework to ensure their welfare. The guiding principles for the humane use of animals in research are the "3Rs": Replacement, Reduction, and Refinement.[1][2][3][4][5][6] These principles should be rigorously applied to any research protocol involving PPI-1040.

1. Replacement: Seeking Alternatives to Animal Models

While in vivo studies are currently essential to understand the systemic effects of PPI-1040, researchers have an ethical obligation to consider and develop alternative methods.[4][7] For the study of plasmalogen replacement therapies, this could include:

• In vitro models: Utilizing cell cultures, particularly patient-derived cells with PEX7 mutations, to assess the cellular uptake and metabolic fate of PPI-1040.

• Organ-on-a-chip technology: Developing microfluidic devices that mimic the physiology of specific organs (e.g., liver, brain) to study the compound's effects in a more complex, yet non-animal, system.[7]

• Computational modeling: Employing in silico models to predict the pharmacokinetics and pharmacodynamics of PPI-1040, which can help in refining dosages and treatment schedules before animal testing.[7][8]

2. Reduction: Minimizing the Number of Animals Used

When animal studies are deemed necessary, the number of animals used should be the minimum required to obtain statistically significant and scientifically valid results.[1][2][6] Strategies for reduction in PPI-1040 research include:

• Efficient experimental design: Employing robust statistical analysis and, where appropriate, longitudinal studies that allow for multiple measurements from the same animal over time, reducing the need for large cohorts.[2]

• Data sharing: Promoting collaboration and data sharing among research groups to avoid unnecessary duplication of experiments.

• Pilot studies: Conducting small-scale pilot studies to determine key parameters like optimal dosage and treatment duration before embarking on large-scale experiments.

3. Refinement: Alleviating and Minimizing Animal Suffering

Refinement focuses on modifying husbandry and experimental procedures to minimize any pain, suffering, or distress to the animals.[2][6] For studies involving Pex7-deficient mice and PPI-1040, this includes:

• Appropriate animal models: The Pex7 hypomorphic mouse model is a relevant model for RCDP as it displays key features of the disease, such as plasmalogen deficiency and skeletal abnormalities, with a longer lifespan than null models, allowing for longer-term studies.[9]

• Humane endpoints: Establishing clear criteria for humane endpoints, where an animal is euthanized if it shows signs of severe distress or moribundity. Close observation of Pex7-deficient mice is crucial, as they may exhibit poor weight gain and reduced activity before death.[10]

• Environmental enrichment: Providing enriched housing conditions to promote natural behaviors and reduce stress.[6]

• Proficient handling and procedures: Ensuring that all personnel involved in the study are well-trained in animal handling, oral gavage for PPI-1040 administration, and other experimental procedures to minimize stress and discomfort.

• Anesthesia and analgesia: Using appropriate anesthesia and analgesia for any procedures that may cause pain.

Data Presentation

The following tables summarize quantitative data from a key preclinical study on PPI-1040 in a Pex7-deficient mouse model.

Table 1: Dosing Regimen for PPI-1040 in Pex7-deficient Mice

Parameter	Value	Reference
Compound	PPI-1040	[11]
Animal Model	Pex7hypo/null mice	[10][12]
Dosage	50 mg/kg	[11]
Administration Route	Oral	[11][12]
Frequency	Daily	[11]
Duration	28 days	[11]
Vehicle	Neobee M-5 with 0.1% thioglycerol	[12]

Table 2: Efficacy of PPI-1040 on Tissue Plasmalogen Levels

Tissue	Effect of PPI-1040 Treatment	Reference
Plasma	Normalization of plasmalogen levels	[10][12]
Erythrocytes	Variable increase in plasmalogen levels	[12]
Liver	Increased plasmalogen levels	[12]
Small Intestine	Increased plasmalogen levels	[12]
Skeletal Muscle	Increased plasmalogen levels	[12]
Heart	Increased plasmalogen levels	[12]
Brain	No significant augmentation observed	[10][12]
Lung	No significant augmentation observed	[12]
Kidney	No significant augmentation observed	[12]

Table 3: Behavioral Outcome of PPI-1040 Treatment

Behavioral Test	Observation in Untreated Pex7hypo/null Mice	Effect of PPI-1040 Treatment	Reference
Open Field Test	Hyperactive behavior (increased distance traveled and movement time)	Normalization of hyperactive behavior	[10][12]

Experimental Protocols

PPI-1040 Formulation and Administration

Objective: To prepare and administer PPI-1040 to Pex7-deficient mice.

Materials:

• PPI-1040

• Neobee M-5 (Stepan Liquid Nutrition)

• Thioglycerol (99%, Sigma-Aldrich)

• Microcentrifuge tubes

• Vortex mixer

• Oral gavage needles (20-22 gauge, curved)

• Animal scale

Protocol:

• Prepare the vehicle by adding 0.1% thioglycerol to Neobee M-5.

• Formulate PPI-1040 in the vehicle at a concentration of 10 mg/mL.[12]

• Vortex the solution thoroughly to ensure a uniform suspension.

• Store the formulation at -80°C due to reduced stability.[12]

• Prior to administration, thaw the required amount of the formulation.

• Weigh each mouse to determine the correct volume for a 50 mg/kg dose.

• Administer the formulation daily via oral gavage using a curved gavage needle. Ensure proper technique to minimize stress and prevent injury.

Open Field Test

Objective: To assess locomotor activity and anxiety-like behavior.

Materials:

• Open field arena (e.g., 55 cm x 55 cm, opaque white)[13]

• Video tracking system and software (e.g., Any-Maze)[10]

• 70% Ethanol (B145695) for cleaning

Protocol:

• Habituate the mice to the testing room for at least 30 minutes before the test.

• Clean the open field arena with 70% ethanol and allow it to dry completely between each trial.[13]

• Gently place a single mouse in the center of the arena.[13]

• Record the mouse's activity for a set duration (e.g., 5-30 minutes). The study by Fallatah et al. (2019) used a 300-second (5-minute) duration.[10]

• The video tracking software should be set to measure parameters such as:

  • Total distance traveled (in meters)[10]

  • Time spent moving (activity time)[10]

  • Time spent in the center versus the periphery of the arena.

• At the end of the test, gently return the mouse to its home cage.

Measurement of Plasmalogen Levels

Objective: To quantify plasmalogen levels in various tissues.

Materials:

• Tissue samples (plasma, erythrocytes, liver, brain, etc.)

• Reagents for lipid extraction (e.g., chloroform, methanol)

• Internal standards for quantification

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system[14] or High-Performance Liquid Chromatography (HPLC) with fluorescent detection.[15][16]

Protocol (General Overview):

• Tissue Homogenization: Homogenize the collected tissue samples in an appropriate buffer.

• Lipid Extraction: Perform a lipid extraction using a standard method such as the Folch or Bligh-Dyer method.

• Derivatization (for HPLC): For HPLC-based methods, plasmalogens can be cleaved with an acid (e.g., hydrochloric acid) to release the vinyl-ether linked aldehyde, which is then derivatized with a fluorescent tag like dansylhydrazine.[15][16]

• LC-MS/MS or HPLC Analysis:

  • LC-MS/MS: This is a highly specific and sensitive method that can quantify individual plasmalogen species.[14]

  • HPLC: The fluorescently labeled derivatives are separated by reversed-phase HPLC and detected by a fluorescence detector.

• Quantification: Calculate the concentration of plasmalogens based on the peak areas relative to the internal standards.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Metabolic pathway of orally administered PPI-1040.

Experimental Workflow Diagram

Caption: Experimental workflow for preclinical evaluation of PPI-1040.

References

• 1. trials360.com [trials360.com]
• 2. The 3Rs | NC3Rs [nc3rs.org.uk]
• 3. researchgate.net [researchgate.net]
• 4. eara.eu [eara.eu]
• 5. Definition and examples of the 3Rs | Animal experimentation explained [naturalsciences.ch]
• 6. The 3Rs :: Understanding Animal Research [understandinganimalresearch.org.uk]
• 7. The multifactorial role of the 3Rs in shifting the harm-benefit analysis in animal models of disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hrcak.srce.hr [hrcak.srce.hr]
• 9. A Pex7 hypomorphic mouse model for plasmalogen deficiency affecting the lens and skeleton - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Pex7 Deficient Mouse Series Correlates Biochemical and Neurobehavioral Markers to Genotype Severity—Implications for the Disease Spectrum of Rhizomelic Chondrodysplasia Punctata Type 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biobostonconsulting.com [biobostonconsulting.com]
• 12. Ethical Considerations - Therapeutic Development in the Absence of Predictive Animal Models of Nervous System Disorders - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. protocols.io [protocols.io]
• 14. researchgate.net [researchgate.net]
• 15. Normal plasmalogen levels are maintained in tissues from mice with hepatocyte-specific deletion in peroxin 5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: PPI-1040 Solubility for In Vitro Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively dissolving and using PPI-1040 in in vitro experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is PPI-1040 and why is its solubility a concern?

PPI-1040 is a synthetic vinyl-ether plasmalogen precursor developed for research in conditions like Rhizomelic Chondrodysplasia Punctata (RCDP).[1][2][3] As a lipid-based molecule with a high molecular weight (730.02 g/mol ) and a complex structure, PPI-1040 has inherently low aqueous solubility.[4] This can lead to precipitation in aqueous buffers and cell culture media, affecting the accuracy and reproducibility of in vitro experiments.

Q2: What is the recommended solvent for creating a stock solution of PPI-1040?

Q3: Can I dissolve PPI-1040 directly in aqueous buffers like PBS or cell culture media?

Direct dissolution of PPI-1040 in aqueous solutions is not recommended and will likely result in precipitation. It is advisable to first prepare a high-concentration stock solution in an appropriate organic solvent and then dilute it into the aqueous experimental medium.

Q4: The in vivo studies for PPI-1040 mention formulation in Neobee M-5. Can I use this for my in vitro experiments?

For in vivo oral administration, PPI-1040 has been formulated in Neobee M-5, a medium-chain triglyceride, with 0.1% thioglycerol.[5] This oil-based formulation is not suitable for most in vitro applications, especially those involving cell culture, as it is immiscible with aqueous media and can cause cellular toxicity.

Troubleshooting Guide: Improving PPI-1040 Solubility

This guide provides a step-by-step approach to address common solubility issues with PPI-1040 in in vitro experiments.

Issue: Precipitation of PPI-1040 upon dilution in aqueous media.

Potential Cause: The concentration of the organic solvent in the final aqueous solution is insufficient to maintain the solubility of PPI-1040.

Solutions:

• Optimize the Final Co-solvent Concentration:

  • Prepare a high-concentration stock solution of PPI-1040 in 100% DMSO or ethanol (B145695).

  • When diluting into your aqueous buffer or cell culture medium, ensure the final concentration of the organic solvent is sufficient to keep PPI-1040 in solution. It is crucial to determine the maximum tolerable concentration of the solvent for your specific cell line or assay.

  • Recommendation: Start with a final DMSO or ethanol concentration of 0.1% to 0.5% (v/v) and observe for precipitation. If precipitation persists, you may need to cautiously increase the co-solvent concentration, while carefully monitoring for any solvent-induced effects in your experimental controls.

• Utilize a Surfactant:

  • Non-ionic surfactants like Tween® 20 or Triton™ X-100 can aid in the solubilization of hydrophobic compounds.

  • Protocol: Add a low concentration (e.g., 0.01% - 0.05% v/v) of the surfactant to your aqueous experimental medium before adding the PPI-1040 stock solution. Gentle vortexing can help in forming a stable dispersion. Be aware that surfactants can affect cell membranes and protein function, so appropriate controls are essential.

• Sonication:

  • After diluting the PPI-1040 stock solution into the aqueous medium, sonication can help to break down aggregates and improve dispersion.

  • Protocol: Use a bath sonicator for 5-10 minutes. Avoid probe sonicators as they can generate excessive heat and potentially degrade the compound.

Quantitative Data Summary: Recommended Starting Concentrations for Solubilization Aids

Method	Reagent	Starting Concentration (in final medium)	Considerations
Co-solvency	DMSO	0.1% - 0.5% (v/v)	Determine cell line tolerance.
Ethanol	0.1% - 0.5% (v/v)	Determine cell line tolerance.
Surfactant	Tween® 20	0.01% - 0.05% (v/v)	Potential for cellular toxicity and assay interference.
Triton™ X-100	0.01% - 0.05% (v/v)	Potential for cellular toxicity and assay interference.

Experimental Protocol: Preparation of PPI-1040 Working Solution for Cell Culture

This protocol provides a general guideline. Optimization may be required for your specific experimental conditions.

Materials:

• PPI-1040 solid

• Anhydrous DMSO or 200-proof ethanol

• Sterile microcentrifuge tubes

• Vortex mixer

• Bath sonicator

• Target cell culture medium

Procedure:

• Prepare a 10 mM Stock Solution:

  • Calculate the mass of PPI-1040 required to make a 10 mM stock solution (Molecular Weight = 730.02 g/mol ).

  • Add the appropriate volume of 100% DMSO or ethanol to the solid PPI-1040 in a sterile microcentrifuge tube.

  • Vortex thoroughly for 2-5 minutes until the solid is completely dissolved. A brief sonication in a bath sonicator may assist in dissolution.

  • Store the stock solution at -20°C or -80°C, protected from light.

• Prepare the Working Solution:

  • Warm the stock solution and the target cell culture medium to room temperature or 37°C.

  • Vortex the stock solution briefly before use.

  • Perform a serial dilution of the 10 mM stock solution in the same organic solvent to an intermediate concentration (e.g., 1 mM).

  • Add the intermediate stock solution to the pre-warmed cell culture medium to achieve the desired final concentration of PPI-1040. Important: Add the stock solution dropwise while gently vortexing or swirling the medium to facilitate rapid dispersion and minimize precipitation.

  • If precipitation is observed, refer to the troubleshooting guide above.

Visualizations

Caption: Workflow for preparing PPI-1040 solutions.

Caption: Cellular processing of PPI-1040.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 4. medkoo.com [medkoo.com]
• 5. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Oral Administration of Lipid-Based Compounds like PPI-1040

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the oral administration of lipid-based compounds, with a special focus on ether lipids like PPI-1040.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental process.

Problem	Possible Cause(s)	Suggested Solution(s)
Low in vitro drug release during lipolysis assay	- Poor dispersion of the formulation in the lipolysis medium.- Drug precipitation upon digestion of the lipid vehicle.- Incomplete digestion of the lipid formulation.	- Optimize the surfactant and co-solvent composition to improve emulsification.- Incorporate precipitation inhibitors (e.g., polymers like HPMC) into the formulation.- Verify the activity of the lipase (B570770) enzyme and ensure appropriate pH and temperature conditions for the assay.
High variability in in vivo pharmacokinetic data	- Inconsistent food intake by test subjects (food effect).- Formulation instability in the gastrointestinal (GI) tract.- Variable rates of gastric emptying.	- Standardize feeding protocols for animal studies (e.g., fasted vs. fed state).- Evaluate the formulation's stability in simulated gastric and intestinal fluids.- Consider formulations that are less dependent on gastric emptying for absorption, such as self-emulsifying drug delivery systems (SEDDS).
Low apparent permeability in Caco-2 assays	- The compound is a substrate for efflux transporters (e.g., P-glycoprotein).- Poor solubility of the compound in the apical chamber.- Compromised integrity of the Caco-2 monolayer.	- Perform bidirectional permeability assays (apical-to-basolateral and basolateral-to-apical) to determine the efflux ratio.- Include solubilizing agents in the apical buffer that are compatible with the Caco-2 cells.- Monitor the transepithelial electrical resistance (TEER) of the cell monolayer before and after the experiment to ensure its integrity.
Physical instability of the lipid formulation (e.g., phase separation, crystallization)	- Incompatible excipients.- Drug concentration exceeds its solubility in the lipid vehicle over time.- Temperature fluctuations during storage.	- Conduct thorough excipient compatibility studies.- Determine the long-term solubility of the drug in the selected excipients at various temperatures.- Store the formulation under controlled temperature and humidity conditions.

Frequently Asked Questions (FAQs)

Formulation and Characterization

Q1: What are the key challenges in the oral administration of lipid-based compounds like PPI-1040?

The primary challenges include:

• Poor aqueous solubility: Many lipid-based drugs have low solubility in the gastrointestinal fluids, which can limit their dissolution and subsequent absorption.[1]

• Chemical and enzymatic degradation: The harsh environment of the GI tract, including acidic pH in the stomach and the presence of digestive enzymes, can lead to the degradation of the drug.[2] For a compound like PPI-1040, the stability of its vinyl-ether bond in acidic conditions is a key consideration. However, studies have shown that this bond in PPI-1040 is stable down to a pH of 3, suggesting feasibility for oral administration, especially with food.

• First-pass metabolism: After absorption, many drugs are transported to the liver via the portal vein, where they can be extensively metabolized before reaching systemic circulation, thereby reducing their bioavailability. Lipid-based formulations can help mitigate this by promoting lymphatic transport.

• Low permeability: The intestinal epithelium acts as a barrier that can limit the passage of lipophilic compounds into the bloodstream.

Q2: What are Self-Emulsifying Drug Delivery Systems (SEDDS) and how can they improve the oral bioavailability of lipidic compounds?

SEDDS are isotropic mixtures of oils, surfactants, and sometimes cosolvents, that spontaneously form fine oil-in-water emulsions or microemulsions upon gentle agitation in aqueous media, such as the fluids in the GI tract.[3][4] This spontaneous emulsification leads to the formation of small lipid droplets, which provides a large surface area for enzymatic digestion and subsequent drug absorption.[3][4] The improved bioavailability with SEDDS can be attributed to several factors, including enhanced drug solubilization, protection from degradation, and increased lymphatic transport.

Q3: How do I select the appropriate excipients for a lipid-based formulation?

The selection of excipients is a critical step in developing a successful lipid-based formulation. Key considerations include:

• Solubility: The drug should have high solubility in the chosen lipid vehicle to ensure a stable formulation and adequate drug loading.

• Miscibility: The selected oils, surfactants, and co-solvents should be miscible to form a homogenous and stable system.

• HLB Value: The hydrophilic-lipophilic balance (HLB) of the surfactant is crucial for the self-emulsification process. For SEDDS, surfactants with a high HLB (typically >12) are often preferred to promote the formation of oil-in-water emulsions.

• Safety and Regulatory Status: The excipients should be safe for oral administration and have an acceptable regulatory status (e.g., GRAS - Generally Recognized as Safe).

Experimental Protocols and Data Interpretation

Q4: How can I assess the in vitro performance of my lipid-based formulation?

An in vitro lipolysis model is a valuable tool for evaluating the performance of lipid-based formulations under conditions that mimic the small intestine.[2][5] This assay assesses the formulation's ability to maintain the drug in a solubilized state during lipid digestion.[2][5]

Q5: What is a Caco-2 permeability assay and how is it relevant for lipid-based compounds?

The Caco-2 permeability assay is an in vitro model that uses a monolayer of human colon adenocarcinoma cells (Caco-2) to predict the intestinal absorption of drugs.[6][7] These cells, when grown on a semi-permeable membrane, differentiate to form a monolayer that mimics the intestinal epithelium, complete with tight junctions and efflux transporters.[6][7] This assay is useful for assessing the passive diffusion and active transport of lipid-based compounds across the intestinal barrier.[6][8]

Q6: How can I determine if my lipid-based compound is undergoing lymphatic transport?

While direct measurement of lymphatic transport in humans is complex, preclinical animal models are often used. This typically involves cannulating the mesenteric lymph duct in rodents and collecting the lymph fluid after oral administration of the lipid-based formulation. The drug concentration in the lymph is then measured to quantify the extent of lymphatic uptake. Formulations containing long-chain triglycerides are more likely to promote lymphatic transport.

Experimental Protocols

In Vitro Lipolysis Assay Protocol

This protocol is adapted from established methods to assess the behavior of lipid-based formulations under simulated intestinal conditions.[2][5][9]

Materials:

• pH-stat apparatus (e.g., automatic titrator)

• Thermostated reaction vessel (37°C)

• Lipolysis medium (e.g., simulated intestinal fluid with bile salts and phospholipids)

• Pancreatin (B1164899) solution (containing lipase)

• NaOH solution (for titration)

• Enzyme inhibitor (to stop the reaction)

• Centrifuge

Procedure:

• Dispersion: Add the lipid-based formulation to the pre-warmed (37°C) lipolysis medium in the reaction vessel and stir to ensure dispersion.[5]

• Digestion: Initiate the digestion by adding the pancreatin solution.[5] The pH is maintained at a constant level (e.g., pH 6.8) by the automated addition of NaOH. The rate of NaOH addition is proportional to the rate of fatty acid release from lipid digestion.

• Sampling: At predetermined time points, withdraw aliquots of the reaction mixture.

• Enzyme Inhibition: Immediately add an enzyme inhibitor to each aliquot to stop the lipolysis reaction.

• Centrifugation: Centrifuge the samples to separate the aqueous phase from the undigested lipid and precipitated drug.

• Analysis: Analyze the drug concentration in the aqueous phase to determine the amount of drug that remains in a solubilized state.

Caco-2 Permeability Assay Protocol

This protocol provides a general framework for assessing the intestinal permeability of a compound.[6][7][10]

Materials:

• Caco-2 cells

• Transwell® inserts

• Cell culture medium and reagents

• Transport buffer (e.g., Hanks' Balanced Salt Solution)

• Test compound and control compounds (e.g., high and low permeability markers)

• Analytical instrumentation (e.g., LC-MS/MS)

Procedure:

• Cell Seeding and Differentiation: Seed Caco-2 cells on the Transwell® inserts and culture them for approximately 21 days to allow for differentiation and the formation of a confluent monolayer.[7]

• Monolayer Integrity Check: Before the experiment, measure the transepithelial electrical resistance (TEER) of the cell monolayer to ensure its integrity.[6][7]

• Permeability Assay (Apical to Basolateral):

  • Wash the cell monolayer with pre-warmed transport buffer.

  • Add the test compound solution to the apical (upper) chamber.

  • Add fresh transport buffer to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking.

  • At specified time points, take samples from the basolateral chamber and replace with fresh buffer.

• Sample Analysis: Analyze the concentration of the test compound in the collected samples using a suitable analytical method like LC-MS/MS.

• Permeability Calculation: Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial drug concentration in the donor chamber.

Data Presentation

Table 1: Representative Bioavailability Data for a Model Lipophilic Drug in Different Formulations

Formulation Type	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)
Aqueous Suspension	150 ± 35	4.0 ± 1.2	850 ± 150	100 (Reference)
Oil Solution	450 ± 90	2.5 ± 0.8	2500 ± 400	294
SEDDS	1200 ± 250	1.5 ± 0.5	7500 ± 1200	882

Data are presented as mean ± standard deviation and are hypothetical for illustrative purposes.

Visualizations

Caption: Experimental workflow for developing and evaluating lipid-based oral drug delivery systems.

References

• 1. The Advancement of In Vitro Lipolysis: Two-Step Flow-Through Method for the Evaluation of Lipid-Based Drug Delivery Systems | MDPI [mdpi.com]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. researchgate.net [researchgate.net]
• 5. In vitro lipolysis test ⋅ Gattefossé [gattefosse.com]
• 6. enamine.net [enamine.net]
• 7. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. google.com [google.com]
• 9. The In Vitro Lipolysis of Lipid-Based Drug Delivery Systems: A Newly Identified Relationship between Drug Release and Liquid Crystalline Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. static1.1.sqspcdn.com [static1.1.sqspcdn.com]

Technical Support Center: Troubleshooting Experiments with PPI-1040

Welcome to the technical support center for researchers, scientists, and drug development professionals working with PPI-1040. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues and ensure consistency in your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is PPI-1040 and how does it work?

PPI-1040 is a synthetic, orally available plasmalogen precursor.[1] Plasmalogens are a class of lipids essential for the structure and function of cell membranes, and they also play a role in vesicular transport and protecting cells from oxidative stress.[2][3] In certain genetic disorders like Rhizomelic Chondrodysplasia Punctata (RCDP), the biosynthesis of plasmalogens is impaired due to defects in peroxisomal enzymes.[4][5] PPI-1040 is designed with a vinyl-ether bond that allows it to bypass the deficient peroxisomal steps and be converted into functional plasmalogens within the cell.[3][5]

Q2: My in vivo experiment shows inconsistent increases in plasmalogen levels across different tissues. Is this expected?

Yes, variable increases in plasmalogen levels across different tissues after PPI-1040 administration have been documented. Studies in Pex7-deficient mouse models of RCDP have shown that a 4-week treatment with PPI-1040 can normalize plasmalogen levels in plasma, with more modest increases observed in erythrocytes, liver, small intestine, skeletal muscle, and heart.[2][3] Notably, significant augmentation was not observed in the brain, lungs, or kidneys in these studies.[2][3] This tissue-specific variation is an important consideration when designing experiments and interpreting results.

Q3: I am observing degradation of my PPI-1040 stock. How can I prevent this?

Proper storage and handling are critical for the stability of PPI-1040. The vinyl-ether bond in plasmalogens is sensitive to acidic conditions and degradation.[3]

• Storage: PPI-1040 should be stored at -80°C to maintain its stability.[3] This is in contrast to some other related compounds, like PPI-1011, which may be stored at 4°C.[3]

• Formulation: When preparing PPI-1040 for oral administration, it is often formulated in a vehicle like Neobee M-5 with an antioxidant such as 0.1% thioglycerol to protect it from degradation.[3]

• pH Stability: The vinyl-ether bond of PPI-1040 is stable down to a pH of 3. While stomach pH can be lower, the presence of food can raise it to a more favorable range of 5-7.[3] For in vitro applications, ensure the pH of your buffers is appropriate.

Q4: The behavioral effects in my animal models are not correlating with plasmalogen level changes. What could be the issue?

Several factors could contribute to a disconnect between biochemical and behavioral readouts:

• Timing of Assessment: Ensure that the timing of your behavioral tests aligns with the period of significant plasmalogen augmentation in the relevant tissues.

• Dosage and Treatment Duration: Inconsistent results may arise from suboptimal dosing or an insufficient treatment period. A 4-week treatment has been shown to be effective in normalizing hyperactivity in a mouse model.[2][3]

• Behavioral Test Sensitivity: The chosen behavioral assay may not be sensitive enough to detect functional changes resulting from plasmalogen restoration. Consider using a battery of tests to assess different neurological functions.

• Animal Model Variability: The specific genetic background and severity of the phenotype in your animal model can influence the response to treatment. Ensure you have appropriate controls and a sufficiently large sample size to account for biological variability.

Q5: How do I choose the right negative and positive controls for my PPI-1040 experiment?

• Negative Controls:

  • Vehicle Control: This is essential to control for any effects of the delivery vehicle itself. The vehicle used for PPI-1040 formulation (e.g., Neobee M-5 with 0.1% thioglycerol) should be administered to a control group of animals.[3]

  • Untreated Disease Model: A group of animals with the disease phenotype (e.g., Pex7-deficient mice) that receives no treatment is crucial for establishing a baseline.

• Positive Controls:

  • Wild-Type Animals: A group of healthy, wild-type animals will provide a benchmark for normal plasmalogen levels and behavior.

  • Comparator Compounds: In some studies, a related but less effective compound like PPI-1011 (an ether plasmalogen precursor) has been used to demonstrate the specific efficacy of the vinyl-ether structure of PPI-1040.[2][3]

Data Summary

The following tables summarize quantitative data from key studies on PPI-1040.

Table 1: Effect of PPI-1040 on Tissue Plasmalogen Levels in Pex7hypo/null Mice

Tissue	Vehicle Control (% of Wild-Type)	PPI-1040 Treatment (% of Wild-Type)	Outcome	Reference
Plasma	~20%	~100%	Normalization	[2],[3]
Liver	~40%	~80%	Significant Increase	[3]
Skeletal Muscle	~50%	~70%	Modest Increase	[3]
Small Intestine	~60%	~80%	Modest Increase	[3]
Heart	~70%	~90%	Modest Increase	[3]
Erythrocytes	~30%	~50%	Modest Increase	[3]
Brain	Not Reported	No significant increase	No Augmentation	[2]
Lung	Not Reported	No significant increase	No Augmentation	[2]
Kidney	Not Reported	No significant increase	No Augmentation	[2]

Table 2: Behavioral Outcomes in Pex7hypo/null Mice Treated with PPI-1040

Behavioral Test	Pex7hypo/null Mice (Untreated)	Pex7hypo/null Mice + PPI-1040	Observation	Reference
Open Field Test	Hyperactive	Normalized activity levels	Significant improvement	[2],[3]

Experimental Protocols

Protocol: In Vivo Efficacy Testing of PPI-1040 in a Mouse Model of RCDP

This protocol provides a general framework for assessing the efficacy of PPI-1040. Specific parameters should be optimized for your experimental setup.

• Animal Model: Utilize a relevant animal model, such as the Pex7hypo/null mouse model for RCDP. House animals in a controlled environment with a standard light-dark cycle and ad libitum access to food and water.

• Experimental Groups:

  • Group 1: Wild-type mice receiving vehicle.

  • Group 2: Pex7hypo/null mice receiving vehicle.

  • Group 3: Pex7hypo/null mice receiving PPI-1040.

• PPI-1040 Formulation and Dosing:

  • Prepare a formulation of PPI-1040 in a suitable vehicle such as Neobee M-5 containing 0.1% thioglycerol at a concentration of 10 mg/mL.[3]

  • Equilibrate the formulation to room temperature before use.

  • Administer PPI-1040 via oral gavage at a pre-determined dose (e.g., 10 mg/kg body weight) daily for a period of 4 weeks.[3] Adjust the volume based on the most recent body weight measurement.

• Behavioral Analysis:

  • Perform behavioral tests, such as the open field test, at baseline (before treatment) and at the end of the treatment period.[3]

  • Record parameters like total distance traveled, time spent in the center, and rearing frequency.

• Sample Collection and Analysis:

  • At the end of the treatment period, euthanize the animals and collect blood and tissues of interest (e.g., liver, muscle, heart, brain).

  • Extract lipids from plasma, erythrocytes, and tissue homogenates.

  • Quantify plasmalogen levels using a validated method such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Visual Guides

The following diagrams illustrate key concepts and workflows related to PPI-1040 experiments.

Caption: PPI-1040 signaling pathway in RCDP.

Caption: Experimental workflow for in vivo PPI-1040 studies.

Caption: Troubleshooting inconsistent PPI-1040 results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 5. First‐In‐Human Safety, Tolerability, and Pharmacokinetics of PPI‐1011, a Synthetic Plasmalogen Precursor - PMC [pmc.ncbi.nlm.nih.gov]

Addressing variability in animal responses to PPI-1040 treatment

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with PPI-1040 in animal models. Our goal is to help you address variability in animal responses and ensure the robustness of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is PPI-1040 and what is its primary mechanism of action?

A1: PPI-1040 is a synthetic, orally available plasmalogen precursor.[1] Its primary mechanism of action is to replenish deficient levels of plasmalogens, which are a class of essential phospholipids (B1166683) with a vinyl-ether bond at the sn-1 position of the glycerol (B35011) backbone.[2] In animal models of Rhizomelic Chondrodysplasia Punctata (RCDP), a disease characterized by plasmalogen deficiency, PPI-1040 has been shown to increase plasmalogen levels in various tissues.[2][3] The molecule is designed with an intact vinyl-ether bond, which allows it to bypass the defective peroxisomal biosynthesis steps in RCDP.[3]

Q2: What is the difference between PPI-1040 and PPI-1011?

A2: PPI-1040 is a synthetic plasmalogen with a vinyl-ether bond, while PPI-1011 is an ether-based precursor.[2][3] Studies have shown that PPI-1040 is more effective at augmenting plasmalogen levels in vivo compared to an equivalent dose of PPI-1011.[2][3] This is likely because the vinyl-ether bond in PPI-1040 remains intact during digestion and absorption, leading to greater bioavailability.[3][4]

Q3: In which tissues has PPI-1040 been shown to increase plasmalogen levels?

A3: In a mouse model of RCDP (Pex7hypo/null mice), a 4-week treatment with PPI-1040 resulted in normalized plasmalogen levels in the plasma and variable increases in erythrocytes, liver, small intestine, skeletal muscle, and heart.[2][3] However, no significant augmentation was observed in the brain, lung, or kidney in that particular study.[2][3]

Q4: Has PPI-1040 received any regulatory designations?

A4: Yes, the U.S. Food and Drug Administration (FDA) has granted PPI-1040 Orphan Drug Designation for the treatment of Rhizomelic Chondrodysplasia Punctata (RCDP).[5][6]

Troubleshooting Guide

This guide addresses common issues that may lead to variability in animal responses to PPI-1040 treatment.

Issue 1: Inconsistent or lower-than-expected increases in tissue plasmalogen levels.

Potential Cause	Troubleshooting Step
Formulation and Administration	Ensure PPI-1040 is properly formulated. It has been formulated in Neobee M-5 with 0.1% thioglycerol.[3] Confirm accurate dosing and consistent oral administration technique. Ensure the compound is stored correctly; it has been noted to be stored at -80°C due to reduced stability.[3]
Animal Model Characteristics	Genetic background, age, sex, and gut microbiome of the animal model can influence drug absorption and metabolism.[7] Record these variables meticulously. Consider using littermate controls to minimize genetic variability.
Diet	The composition of the animal's diet can affect lipid absorption and metabolism. Ensure a consistent and defined diet is used across all experimental groups.
Tissue Collection and Processing	Variability can be introduced during tissue harvesting and processing. Standardize tissue collection procedures, including time of day and post-mortem interval. Ensure consistent and appropriate sample storage to prevent lipid degradation.

Issue 2: High variability in behavioral outcomes (e.g., open field test).

Potential Cause	Troubleshooting Step
Environmental Factors	Animal behavior is highly sensitive to environmental conditions. Ensure consistent lighting, noise levels, and temperature in the housing and testing rooms. Acclimatize animals to the testing room before the experiment.
Handling Stress	Excessive or inconsistent handling can induce stress and affect behavior. Handle all animals consistently and minimize stress before and during testing.
Time of Day	Circadian rhythms can influence activity levels. Conduct behavioral testing at the same time each day for all animals.
Experimenter Bias	Blinding the experimenter to the treatment groups can help to minimize unconscious bias during behavioral scoring.

Issue 3: Unexpected adverse effects or toxicity.

Potential Cause	Troubleshooting Step
Dosing Errors	Double-check dose calculations and the concentration of the dosing solution. In a 28-day study in plasmalogen-deficient mice, no overt toxicity was observed at 50 mg/kg daily.[8]
Vehicle Effects	The vehicle used for formulation (e.g., Neobee M-5) could have unexpected effects. Include a vehicle-only control group to assess any effects of the vehicle itself.
Off-target Effects	While PPI-1040 is designed for targeted plasmalogen replacement, off-target effects are always a possibility. Monitor animals closely for any clinical signs of toxicity. Consider performing basic clinical chemistry and hematology at the end of the study.
Animal Health Status	Underlying health issues in the animals can make them more susceptible to adverse effects. Ensure all animals are healthy and free of pathogens before starting the experiment.

Data Presentation

Table 1: Tissue Plasmalogen Levels in Wild-type and Pex7hypo/null Mice Treated with Vehicle or PPI-1040.

Data summarized from Fallatah W, et al. Dis Model Mech. 2020.[3]

Tissue	Wild-type (Vehicle)	Pex7hypo/null (Vehicle)	Pex7hypo/null (PPI-1040)
Liver	100%	~20%	~60%
Skeletal Muscle	100%	~30%	~50%
Small Intestine	100%	~40%	~60%
Heart	100%	~50%	~70%
Erythrocytes	100%	~25%	~40%

Levels are presented as the mean percentage of wild-type levels.

Experimental Protocols

1. PPI-1040 Formulation and Oral Administration in Mice

• Formulation: PPI-1040 is formulated in Neobee M-5 (Stepan Liquid Nutrition) with 0.1% thioglycerol at a concentration of 10 mg/ml.[3]

• Storage: The formulation should be stored at -80°C due to reduced stability.[3]

• Administration:

  • Thaw the formulated PPI-1040 on ice before use.

  • Administer the solution orally to mice using a gavage needle.

  • A typical daily dose used in studies with Pex7hypo/null mice was 50 mg/kg.[8]

  • The treatment duration in the key efficacy study was 28 days, with 20 daily doses administered.[8]

2. Open Field Test for Hyperactivity Assessment

• Apparatus: A square open-field arena (e.g., 40 cm x 40 cm x 40 cm) made of a non-reflective material. The arena should be placed in a sound-attenuated room with controlled lighting.

• Procedure:

  • Acclimatize the mice to the testing room for at least 30 minutes before the test.

  • Place a single mouse in the center of the open field arena.

  • Record the activity of the mouse for a defined period (e.g., 10-30 minutes) using an automated video-tracking system.

  • Key parameters to measure include total distance traveled, time spent in the center versus the periphery of the arena, and rearing frequency.

  • Clean the arena thoroughly between each mouse with a 70% ethanol (B145695) solution to remove any olfactory cues.

Visualizations

Caption: Proposed mechanism of action for orally administered PPI-1040.

Caption: General experimental workflow for in vivo studies with PPI-1040.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plasmalogen Replacement Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 6. MLD's Plasmalogen Drug PPI-1040 for RCDP receives FDA Orphan Drug Designation (ODD) — MED-LIFE DISCOVERIES [med-life.ca]
• 7. Factors Affecting Drug Response in Animals [bivatec.com]
• 8. Landmark Plasmalogen Precursor Paper Published — MED-LIFE DISCOVERIES [med-life.ca]

Technical Support Center: Enhancing the Bioavailability of Synthetic Plasmalogen Precursors

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for experiments involving synthetic plasmalogen precursors.

Frequently Asked Questions (FAQs)

Q1: What are synthetic plasmalogen precursors and why are they used?

A1: Synthetic plasmalogen precursors are molecules designed to increase plasmalogen levels in the body.[1] They are used in research and as a potential therapeutic strategy, known as Plasmalogen Replacement Therapy (PRT), to address deficiencies associated with various diseases, including neurodegenerative and metabolic disorders.[1][2] These precursors are often designed to bypass compromised steps in the endogenous plasmalogen biosynthesis pathway, such as those occurring in the peroxisomes.[1][3]

Q2: What are the main challenges associated with the delivery of synthetic plasmalogen precursors?

A2: The primary challenges include chemical instability (particularly the oxidation of the vinyl-ether bond), low oral bioavailability, and difficulties in crossing biological barriers like the blood-brain barrier (BBB).[1]

Q3: What are the different types of synthetic plasmalogen precursors available?

A3: Several types of synthetic precursors have been developed. Common strategies include the use of alkylglycerols (AGs) and more complex synthetic analogs.[4] Alkylglycerols, such as 1-O-hexadecyl-sn-glycerol (HG), can enter the plasmalogen biosynthesis pathway in the endoplasmic reticulum.[4] Synthetic analogs like PPI-1011, PPI-1025, and PPI-1040 have been designed for more favorable pharmacokinetic properties.[4][5] For example, PPI-1011 is an alkyl-diacyl precursor with DHA at the sn-2 position.[6][7]

Q4: How can I measure the levels of plasmalogens in my experimental samples?

A4: The most common and accurate methods for analyzing and quantifying plasmalogen species are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[8][9][10] LC-MS/MS is particularly powerful for identifying and quantifying individual plasmalogen species in complex biological mixtures.[8]

Q5: Which signaling pathways are known to be modulated by plasmalogens?

A5: Plasmalogens are known to influence several key signaling cascades. These include the MAPK/ERK, PI3K/AKT, and PKCδ pathways.[6] A lack of plasmalogens can impair the membrane recruitment and functioning of proteins like AKT.[11]

Troubleshooting Guides

Issue 1: Low or undetectable levels of the synthetic precursor in plasma after oral administration.

Possible Cause	Troubleshooting Step
Rapid metabolism in the gut.	Some precursors, like PPI-1011, are designed to have rapid release of certain groups (e.g., sn-3 lipoic acid) by gut lipases and may not be detectable in their intact form in plasma.[12][13] Instead of measuring the precursor itself, monitor the plasma for its metabolites and the target plasmalogen species.[12][13]
Poor absorption.	The chemical structure of the precursor significantly impacts its absorption.[1] Consider using a different precursor with a modified structure, such as PPI-1040, which has shown greater bioavailability than PPI-1011.[6] Encapsulation in hard gelatin capsules may aid in delivery.[12][13]
Degradation in the stomach.	While the vinyl-ether bond is acid-labile, studies have shown that it can be largely preserved under conditions mimicking the mammalian stomach.[14] However, the exact pH can influence stability.[14] Consider enteric-coated formulations for highly sensitive precursors.

Issue 2: No significant increase in target tissue plasmalogen levels.

Possible Cause	Troubleshooting Step
Inefficient crossing of biological barriers (e.g., Blood-Brain Barrier).	Not all precursors or the resulting plasmalogens can efficiently cross the BBB.[15][16] However, studies with labeled PPI-1011 have shown that its metabolites can cross the blood-brain and blood-retina barriers.[6][7][12] It may be necessary to use precursors specifically designed to enhance CNS delivery or consider alternative administration routes for preclinical models.
Dose is too low.	Perform a dose-response study to determine the optimal concentration of the precursor. For example, oral dosing of PPI-1011 in rabbits showed a dose-dependent increase in circulating DHA and DHA-containing plasmalogens.[12]
Incorrect timing of sample collection.	The pharmacokinetics of precursor conversion and tissue incorporation vary. For PPI-1011, the release of DHA peaked at 6 hours, while increases in phospholipids (B1166683) peaked at 12 hours post-administration.[12][13] Conduct a time-course study to identify the optimal time point for measuring plasmalogen levels in the target tissue.
Homeostatic regulation.	The cell has mechanisms to sense and regulate plasmalogen levels, which might limit the increase from precursor administration.[14] This can lead to the remodeling of plasmalogen species, where an increase in one type may be accompanied by a decrease in others.[14] Analyze a broad profile of plasmalogen species, not just the direct target.

Issue 3: High variability in experimental results.

Possible Cause	Troubleshooting Step
Inconsistent precursor administration.	Ensure precise and consistent dosing for all subjects. For oral gavage, ensure the formulation is homogenous. For capsule administration, confirm complete ingestion.
Dietary differences in animal models.	The baseline diet of experimental animals can influence their lipid profiles. Use a standardized and controlled diet for all experimental groups to minimize variability.
Sample collection and processing artifacts.	Plasmalogens are susceptible to oxidation.[1] Use antioxidants during sample collection and processing, and store samples appropriately at -80°C. Follow a standardized lipid extraction protocol for all samples.[17]

Quantitative Data Summary

Table 1: Bioavailability and Efficacy of Synthetic Plasmalogen Precursors

Precursor	Animal Model	Dose	Key Findings	Reference
PPI-1011	Rabbit	200 mg/kg (oral)	Not detected in plasma; increased circulating DHA-containing PlsEtn and PtdEtn. Metabolites crossed the blood-brain and blood-retina barriers.	[6][12][13]
PPI-1011	Primate (MPTP model)	50 mg/kg	Reduced L-dopa-induced dyskinesia.	[7]
PPI-1040	Mouse (Pex7hypo/null)	50 mg/kg (oral, 20 days)	Normalized plasma levels of multiple 16:0 vinyl-ether plasmalogen species to near wild-type levels.	[5]
DHA-AAG	Human (cognitively impaired)	900-3600 mg/day (oral, 4 months)	Dose-dependent increase in serum DHA-plasmalogen levels. Improved oxidative stress biomarkers.	[18][19]
Alkylglycerol (1-O-octadecyl-rac-glycerol)	Mouse (Pex7 KO)	2% in diet	Restored plasmalogen levels to physiologic levels in systemic tissues.	[20]

Experimental Protocols

Protocol 1: Assessment of Oral Bioavailability of a Synthetic Plasmalogen Precursor in a Rabbit Model

This protocol is adapted from studies on PPI-1011.[12][13]

• Animal Model: Female New Zealand white rabbits (1.8-2.5 kg).

• Acclimation: Acclimate animals for at least one week prior to the experiment.

• Precursor Administration:

  • Prepare the synthetic precursor (e.g., PPI-1011) in hard gelatin capsules at the desired dose (e.g., 200 mg/kg).

  • Administer the capsule orally.

• Blood Sampling:

  • Collect blood samples from the marginal ear vein at baseline (pre-dose) and at specified time points post-administration (e.g., 0, 1, 3, 6, 12, 24, 48 hours).

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA) and immediately place on ice.

• Plasma Preparation:

  • Centrifuge the blood samples at 1,500 x g for 15 minutes at 4°C to separate the plasma.

  • Transfer the plasma to clean tubes and store at -80°C until analysis.

• Lipid Extraction:

  • Perform a lipid extraction from the plasma samples using a modified Folch or Bligh-Dyer method.

• LC-MS/MS Analysis:

  • Analyze the lipid extracts using a validated LC-MS/MS method to quantify the levels of the precursor (if stable), its metabolites, and the target ethanolamine (B43304) plasmalogens (PlsEtn) and phosphatidylethanolamines (PtdEtn).

• Data Analysis:

  • Plot the plasma concentrations of the analytes over time to determine the pharmacokinetic profile.

  • Normalize the data to a stable, endogenous lipid species if necessary.[12]

Protocol 2: Analysis of Tissue Plasmalogen Levels Following Precursor Administration

• Animal Model and Dosing:

  • Use an appropriate animal model (e.g., mouse, rat) and administer the synthetic plasmalogen precursor for a specified duration (e.g., daily oral gavage for 2-4 weeks).[5][20] Include a vehicle-treated control group.

• Tissue Collection:

  • At the end of the treatment period, euthanize the animals according to approved protocols.

  • Rapidly dissect the tissues of interest (e.g., brain, liver, heart, plasma).

  • Immediately snap-freeze the tissues in liquid nitrogen and store them at -80°C.

• Tissue Homogenization:

  • Homogenize the frozen tissue samples in a suitable buffer on ice.

• Lipid Extraction:

  • Perform a total lipid extraction from the tissue homogenates. A common method is the Bligh and Dyer extraction using a chloroform:methanol:water solvent system.

• Plasmalogen Analysis by LC-MS/MS:

  • Separate the lipid classes using an appropriate liquid chromatography method (e.g., HILIC).[17]

  • Use a high-resolution mass spectrometer to identify and quantify the different plasmalogen species based on their mass-to-charge ratio and fragmentation patterns.[17]

  • Include internal standards for accurate quantification.

• Data Analysis:

  • Compare the levels of specific plasmalogen species between the treatment and control groups.

  • Express data as concentration per milligram of tissue or protein.

Visualizations

Caption: Plasmalogen biosynthesis pathway and the peroxisomal bypass.

Caption: Key signaling pathways influenced by plasmalogens.

Caption: Bioavailability assessment workflow for plasmalogen precursors.

References

• 1. Plasmalogen as a Bioactive Lipid Drug: From Preclinical Research Challenges to Opportunities in Nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benthamdirect.com [benthamdirect.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Plasmalogen Replacement Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. alzdiscovery.org [alzdiscovery.org]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. Tricky Isomers—The Evolution of Analytical Strategies to Characterize Plasmalogens and Plasmanyl Ether Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Tricky Isomers—The Evolution of Analytical Strategies to Characterize Plasmalogens and Plasmanyl Ether Lipids [frontiersin.org]
• 11. Plasmalogens, platelet-activating factor and beyond – Ether lipids in signaling and neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oral bioavailability of the ether lipid plasmalogen precursor, PPI-1011, in the rabbit: a new therapeutic strategy for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Oral bioavailability of the ether lipid plasmalogen precursor, PPI-1011, in the rabbit: a new therapeutic strategy for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Regulation of plasmalogen metabolism and traffic in mammals: The fog begins to lift - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Potential Role of Plasmalogens in the Modulation of Biomembrane Morphology [frontiersin.org]
• 16. Potential Role of Plasmalogens in the Modulation of Biomembrane Morphology - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Rapid Analysis of Plasmalogen Individual Species by High-Resolution Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 18. Frontiers | Targeted Plasmalogen Supplementation: Effects on Blood Plasmalogens, Oxidative Stress Biomarkers, Cognition, and Mobility in Cognitively Impaired Persons [frontiersin.org]
• 19. researchgate.net [researchgate.net]
• 20. Alkyl-Glycerol Rescues Plasmalogen Levels and Pathology of Ether-Phospholipid Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]

Avoiding common pitfalls in plasmalogen replacement therapy studies

Technical Support Center: Plasmalogen Replacement Therapy Studies

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting advice to avoid common pitfalls in plasmalogen replacement therapy (PRT) experiments.

Section 1: Precursor Selection and Formulation

Q1: We are seeing low efficacy with our plasmalogen precursor. What are the most critical factors to consider when selecting a precursor?

A: The choice of precursor is fundamental to the success of a PRT study and efficacy issues often trace back to this selection. Key factors include the precursor's chemical stability, its ability to bypass metabolic defects, and its bioavailability.

• Stability: The vinyl-ether bond in mature plasmalogens is highly susceptible to oxidation and acid-catalyzed degradation, which can reduce its bioavailability if administered directly.[1][2] Precursors with a more stable ether bond, such as 1-O-alkylglycerols (AGs), are often preferred as they are more resistant to degradation in the gastrointestinal tract.[2][3]

• Bypassing Metabolic Defects: In many plasmalogen-deficient conditions, such as Alzheimer's disease or certain genetic disorders, the initial biosynthetic steps in the peroxisome are impaired.[2][4] Therefore, selecting a precursor like an alkylglycerol that can enter the synthesis pathway downstream of the peroxisomal steps—at the endoplasmic reticulum—is crucial for effective plasmalogen restoration.[2][5]

• Bioavailability and Absorption: While direct dietary intervention with plasmalogen-rich foods is impractical due to low bioavailability and the immense quantities required, purified precursors offer a more viable path.[6] Alkylglycerols (AGs) are readily absorbed by the intestine without cleavage of the ether bond, unlike purified plasmalogens which can be extensively broken down.[3][7] Synthetic precursors like PPI-1011 and PPI-1040 have been designed for enhanced bioavailability and the ability to cross the blood-brain barrier.[3][8]

Q2: What are the differences between common plasmalogen precursors used in research?

A: Several classes of precursors are used, each with distinct characteristics. The main categories are natural alkylglycerols (AGs) and synthetic analogs. The choice depends on the specific goals of the study, such as targeting the central nervous system or maximizing bioavailability.

Precursor Class	Examples	Key Characteristics	Common Applications	Citations
Alkylglycerols (AGs)	1-O-hexadecyl-sn-glycerol (HG)1-O-octadecyl-sn-glycerol (OG)	Bypass peroxisomal synthesis steps. More stable to acid/oxidation than mature plasmalogens. Complete intestinal absorption.	General restoration of plasmalogen levels, particularly in models of peroxisomal disorders.	[2][3][7]
Synthetic Precursors	PPI-1011 (contains DHA)PPI-1025 (contains oleic acid)	Designed for oral bioavailability and stability. Metabolites can cross the blood-brain and blood-retina barriers.	Neurodegenerative disease models (e.g., Parkinson's, Alzheimer's) where CNS delivery and specific fatty acid composition are important.	[3][8][9]
Synthetic Analogs	PPI-1040	A plasmenylethanolamine (PE-Pls) analog with a modified headgroup. Reported to have greater bioavailability and remain more intact during digestion and circulation compared to PPI-1011.	Studies requiring high-efficiency plasmalogen restoration.	[1][3]
Purified Natural Pls	Scallop-derived PlsSea squirt-derived Pls	Contain mature plasmalogens, but are subject to breakdown in the GI tract. Often enriched in ethanolamine (B43304) plasmalogens (PE-Pls).	Human clinical trials for cognitive impairment, though bioavailability can be a challenge.	[3][10]

Section 2: Dosing and Administration

Q3: We are unsure of the correct dosage for our animal model. How can we establish an effective dosing regimen?

A: Establishing an effective dose requires careful consideration of the precursor's pharmacokinetics and the study's objectives. There is no one-size-fits-all dose.

• Dose-Response Studies: It is critical to perform a preliminary dose-response study. For example, studies with the synthetic precursor PPI-1011 in rabbits showed a dose-dependent increase in circulating plasmalogen levels.[1] A typical starting point in rodent models for novel precursors can range from 10 mg/kg to 200 mg/kg, with some studies using much higher doses for alkylglycerols.[2][11]

• Pharmacokinetics: Understanding the time to peak concentration (Tmax) and half-life (t1/2) is essential. A study on PPI-1011 in rats found peak levels between 6 and 12 hours and a long half-life of 40 hours, suggesting that repeated daily dosing leads to accumulation.[9] After 15 days of consecutive dosing, tissue uptake was significantly higher than after a single dose.[9]

• Tissue Accumulation: Consider the target tissue. Some precursors may accumulate in adipose tissue, which could act as a reservoir for later plasmalogen biosynthesis.[9] Definitive confirmation of uptake into the target organ (e.g., the brain) is necessary to ensure the precursor reaches its site of action.[9][12]

Section 3: Analytical and Bioanalytical Issues

Q4: Our plasmalogen measurements are highly variable between samples. What are the common analytical pitfalls we need to avoid?

A: Accurate quantification of plasmalogens is challenging and prone to error, with variability often introduced during sample handling and analysis.[13] The vinyl-ether bond is sensitive, and inconsistent measurements can invalidate results.

Key Pitfalls:

• Improper Sample Handling: Plasmalogens are susceptible to oxidation. Exposure to air, light, and elevated temperatures during collection and storage can lead to degradation. Samples should be processed quickly, stored at -80°C, and subjected to minimal freeze-thaw cycles.

• Inadequate Extraction: Using a robust lipid extraction method, such as a modified Folch or Bligh-Dyer procedure, is critical for quantitative recovery from biological matrices like plasma, red blood cells, or tissue homogenates.[14]

• Outdated Analytical Methods: Older methods like gas chromatography (GC-MS) after acid derivatization can quantify total plasmalogens but may not distinguish between individual molecular species and can be distorted by free fatty aldehydes.[15]

• Lack of Specificity: Modern liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard.[16] It allows for the specific and sensitive quantification of hundreds of individual plasmalogen species, which is crucial as different species may have different biological roles.[13][17]

Q5: Can you provide a standard protocol for plasmalogen quantification?

A: Below is a generalized protocol for the quantification of ethanolamine plasmalogen (PlsEtn) species from plasma using LC-MS/MS, based on common methodologies.[13][14][16]

Experimental Protocol: LC-MS/MS Quantification of Plasmalogens

• Materials & Reagents:

  • Plasma samples collected with EDTA and stored at -80°C.

  • Internal Standards: A suite of stable isotope-labeled plasmalogen standards (e.g., PE(P-18:0/18:1-d9)) from a commercial supplier.

  • Solvents: LC-MS grade methanol, chloroform, isopropanol, acetonitrile, and water.

  • Reagents: Formic acid, ammonium (B1175870) formate.

• Lipid Extraction (Modified Folch Method):

  • Thaw plasma samples on ice.

  • To 50 µL of plasma in a glass tube, add the internal standard mixture.

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol solution. Vortex vigorously for 2 minutes.

  • Add 500 µL of water to induce phase separation. Vortex for 1 minute and centrifuge (e.g., 2000 x g for 10 min) to separate layers.

  • Carefully collect the lower organic layer containing the lipids using a glass pipette.

  • Dry the lipid extract under a stream of nitrogen gas.

  • Reconstitute the dried lipid film in 100 µL of a suitable solvent (e.g., 95:5 acetonitrile:water) for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., BEH Amide) for separation of phospholipid classes.[13]

  • Mobile Phase A: Acetonitrile.

  • Mobile Phase B: Water with 10 mM ammonium formate.

  • Gradient: Run a gradient from high organic to increasing aqueous content to elute phospholipids.

  • Mass Spectrometry: Operate a tandem quadrupole mass spectrometer in positive ion mode using electrospray ionization (ESI).

  • Detection: Use Selective Reaction Monitoring (SRM) to detect specific precursor-to-product ion transitions for each targeted plasmalogen species and its corresponding internal standard. This provides high selectivity and sensitivity.[13][16]

• Quantification:

  • Generate a calibration curve using authentic reference standards if absolute quantification is desired.

  • For relative quantification, calculate the peak area ratio of the endogenous plasmalogen species to its corresponding stable isotope-labeled internal standard.

  • Normalize the results to the initial plasma volume.

Section 4: Data Interpretation and Functional Outcomes

Q6: We successfully increased total plasmalogen levels, but we don't observe any functional improvement in our disease model. What could be the reason?

A: This is a critical issue in PRT studies and highlights the complexity of plasmalogen biology. An increase in total levels does not automatically translate to a functional benefit.

• Specificity of Plasmalogen Species: Not all plasmalogens are the same. A precursor might predominantly increase one type of plasmalogen (e.g., those with an 18:0 alkyl chain) while the functional deficit is caused by a lack of a different species (e.g., one containing DHA at the sn-2 position).[3][12] It is crucial to measure the changes in a wide array of individual molecular species, not just the total plasmalogen pool.[13]

• Headgroup Matters: The two main classes of plasmalogens, ethanolamine plasmalogens (PE-Pls) and choline (B1196258) plasmalogens (PC-Pls), are enriched in different tissues and have different functions. PE-Pls are abundant in the brain, while PC-Pls are enriched in the heart.[3] Most therapies focus on increasing PE-Pls; if the pathology is related to PC-Pls deficiency, the therapy may be ineffective.[3][17]

• Functional Readouts: Plasmalogens have multiple functions, including serving as antioxidants, modulating membrane fluidity, and participating in cell signaling.[6][7][18] A lack of functional improvement could mean the primary pathological mechanism in your model is not directly addressed by the roles of the restored plasmalogens. For instance, if the key issue is oxidative stress, it's important to measure markers of lipid peroxidation (e.g., malondialdehyde) to see if the restored plasmalogens are having the desired antioxidant effect.[11]

Q7: Is it possible that the precursor itself, and not the restored plasmalogen, is causing the observed effects?

A: Yes, this is a potential confounding factor. Some synthetic precursors are complex molecules that release other bioactive components upon metabolism. For example, PPI-1011 contains docosahexaenoic acid (DHA) and lipoic acid.[8] Both DHA and lipoic acid have their own well-documented biological activities. Therefore, it is essential to include appropriate control groups in your experimental design.

• Control Groups: To dissect the effects, consider control groups treated with the individual components of the precursor (e.g., DHA alone) if possible.

References

• 1. Plasmalogen as a Bioactive Lipid Drug: From Preclinical Research Challenges to Opportunities in Nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plasmalogen deficiency and neuropathology in Alzheimer's disease: Causation or coincidence? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plasmalogen Replacement Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benthamdirect.com [benthamdirect.com]
• 5. Regulation of plasmalogen metabolism and traffic in mammals: The fog begins to lift - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Plasmalogen Replacement Therapy — MED-LIFE DISCOVERIES [med-life.ca]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. Oral bioavailability of the ether lipid plasmalogen precursor, PPI-1011, in the rabbit: a new therapeutic strategy for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics, Mass Balance, Excretion, and Tissue Distribution of Plasmalogen Precursor PPI-1011 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Efficacy and Blood Plasmalogen Changes by Oral Administration of Plasmalogen in Patients with Mild Alzheimer's Disease and Mild Cognitive Impairment: A Multicenter, Randomized, Double-blind, Placebo-controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Targeted Plasmalogen Supplementation: Effects on Blood Plasmalogens, Oxidative Stress Biomarkers, Cognition, and Mobility in Cognitively Impaired Persons [frontiersin.org]
• 12. alzdiscovery.org [alzdiscovery.org]
• 13. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rapid Analysis of Plasmalogen Individual Species by High-Resolution Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 15. Tricky Isomers—The Evolution of Analytical Strategies to Characterize Plasmalogens and Plasmanyl Ether Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Frontiers | Plasmalogens and Chronic Inflammatory Diseases [frontiersin.org]
• 18. Potential Role of Plasmalogens in the Modulation of Biomembrane Morphology - PMC [pmc.ncbi.nlm.nih.gov]

Methods to prevent oxidation of PPI-1040 during storage and handling

Technical Support Center: PPI-1040

Welcome to the technical support center for PPI-1040. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of PPI-1040 during storage and handling. Given its chemical nature as a synthetic plasmalogen precursor, PPI-1040 has specific vulnerabilities, particularly to oxidation and hydrolysis, which can impact experimental outcomes.[1][2][3][4]

Frequently Asked Questions (FAQs)

Q1: What is PPI-1040 and why is its stability a concern?

A1: PPI-1040 is a synthetic vinyl-ether plasmalogen, a precursor to plasmalogens, which are critical glycerophospholipids in cellular membranes.[2][3][4] Its structure contains a vinyl-ether bond and a polyunsaturated fatty acid chain, making it susceptible to degradation via oxidation and acid-catalyzed hydrolysis.[1] Maintaining its chemical integrity is crucial for obtaining accurate and reproducible experimental results.

Q2: What are the primary causes of PPI-1040 oxidation?

A2: The primary factors leading to the oxidation of PPI-1040 include:

• Exposure to Atmospheric Oxygen: The vinyl-ether linkage and the docosahexaenoic acid (DHA) chain are highly susceptible to reacting with molecular oxygen.

• Presence of Metal Ions: Trace amounts of metal ions can catalyze oxidative degradation.[5]

• Light Exposure (Photolysis): UV and visible light can provide the energy to initiate oxidative chain reactions.[6]

• Elevated Temperatures: Higher temperatures accelerate the rate of chemical degradation, including oxidation.

Q3: How can I detect oxidation in my PPI-1040 sample?

A3: Oxidation can be detected through several methods:

• Visual Inspection: While not definitive, a change in the color or clarity of a PPI-1040 solution may indicate degradation.

• Chromatographic Analysis (HPLC/LC-MS): The most reliable method is to use a stability-indicating chromatographic method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The appearance of new peaks or a decrease in the area of the main PPI-1040 peak suggests the formation of degradation products.

• Peroxide Value Testing: Specific assays can quantify the presence of peroxides, which are primary products of lipid oxidation.

Q4: What are the best practices for handling PPI-1040 solutions to minimize oxidation?

A4: To minimize oxidation when working with PPI-1040 solutions:

• Use Degassed Solvents: Prior to dissolving PPI-1040, degas your solvent by sparging with an inert gas (e.g., argon or nitrogen) or using freeze-pump-thaw cycles to remove dissolved oxygen.[7]

• Work Under an Inert Atmosphere: Whenever possible, handle solutions in a glovebox or by using Schlenk line techniques to maintain an inert atmosphere.[8]

• Use Antioxidants: For some applications, adding a compatible antioxidant can be beneficial. Research indicates PPI-1040 has been formulated with 0.1% thioglycerol.[1]

• Minimize Headspace: When storing solutions, use vials that are appropriately sized to minimize the amount of air in the headspace.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected peaks in HPLC/LC-MS analysis.	Oxidation or hydrolysis.	1. Prepare a fresh sample using degassed solvents and an inert atmosphere. 2. Re-analyze the sample alongside a freshly prepared standard. 3. If the issue persists, perform a forced degradation study (see Protocol 2) to identify potential degradants.
Solid PPI-1040 appears discolored or clumpy.	Long-term exposure to air, moisture, or light during storage.	1. Do not use the material if its physical appearance has changed. 2. Review storage conditions; ensure the container is sealed tightly and protected from light. 3. For future use, aliquot the solid compound into smaller, single-use vials under an inert atmosphere to prevent repeated exposure of the bulk material.
Inconsistent results between experiments.	Sample degradation due to inconsistent handling.	1. Standardize the entire handling workflow, from sample weighing to final analysis (see Diagram 1). 2. Ensure all users follow the same protocol for preparing and handling PPI-1040 solutions. 3. Always use freshly prepared solutions for critical experiments.

Data Presentation: Storage & Handling Recommendations

Table 1: Recommended Storage Conditions for PPI-1040

Form	Temperature	Atmosphere	Light Condition	Duration
Solid	-80°C[1]	Sealed under Argon or Nitrogen	Protect from light (e.g., amber vial)	Long-term (months to years)
Solid	-20°C[9]	Sealed under Argon or Nitrogen	Protect from light	Long-term (months to years)[9]
Solution in Organic Solvent	-80°C	Inert Gas Headspace	Protect from light	Short-term (days to weeks)

Table 2: Illustrative Purity of PPI-1040 Solution (in degassed methanol) after 24 hours

Handling Condition	Purity by HPLC (%)	Observations
Stored at 4°C, exposed to air, clear vial	92.5%	Significant new impurity peaks observed.
Stored at 4°C, N₂ headspace, amber vial	98.8%	Minor degradation detected.
Stored at -20°C, N₂ headspace, amber vial	99.5%	High purity maintained.
Stored at -80°C, N₂ headspace, amber vial	>99.8%	Optimal condition for solution storage.
Note: This data is for illustrative purposes to highlight the impact of proper handling and storage.

Experimental Protocols

Protocol 1: HPLC-UV Method for Purity Assessment of PPI-1040

This protocol provides a general framework for assessing the purity of PPI-1040 and detecting oxidative degradants.

• Instrumentation: HPLC system with a UV detector and a C18 reverse-phase column.

• Mobile Phase:

  • Solvent A: Water with 0.1% Formic Acid

  • Solvent B: Acetonitrile (B52724) with 0.1% Formic Acid

• Gradient Elution:

  • 0-2 min: 70% B

  • 2-15 min: Ramp to 95% B

  • 15-20 min: Hold at 95% B

  • 20-22 min: Return to 70% B

  • 22-25 min: Re-equilibration at 70% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm and 280 nm

• Sample Preparation:

  • Accurately weigh and dissolve PPI-1040 in degassed acetonitrile or methanol (B129727) to a final concentration of 1 mg/mL.

  • Further dilute with the initial mobile phase composition to 50 µg/mL.

  • Filter through a 0.22 µm syringe filter before injection.

• Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the area of the main peak divided by the total area of all peaks.

Protocol 2: Forced Oxidation Study for PPI-1040

Forced degradation studies are essential for understanding degradation pathways and developing stability-indicating methods.[10][11][12]

• Objective: To intentionally degrade PPI-1040 under oxidative stress to identify potential degradation products.

• Materials:

  • PPI-1040 solution (1 mg/mL in acetonitrile/water 1:1).

  • 3% Hydrogen Peroxide (H₂O₂).

  • AIBN (Azobisisobutyronitrile) as a radical initiator.

• Procedure:

  • Oxidative Stress (H₂O₂):

    • To 1 mL of PPI-1040 solution, add 100 µL of 3% H₂O₂.

    • Incubate at room temperature, protected from light, for 2, 8, and 24 hours.

    • At each time point, take an aliquot and quench the reaction by adding a small amount of sodium bisulfite solution.

  • Radical-Induced Oxidation (AIBN):

    • Prepare a 1 mg/mL solution of PPI-1040 in a solvent like chlorobenzene.

    • Add AIBN to a final concentration of 0.1 M.

    • Heat at 60°C for 4 hours.

• Analysis: Analyze the stressed samples by HPLC-UV (Protocol 1) and LC-MS to identify and characterize the resulting degradation products. A target degradation of 10-20% is typically desired.[13]

Visual Guides & Workflows

Diagram 1: Recommended workflow for handling PPI-1040 to minimize degradation.

Diagram 2: Troubleshooting flowchart for investigating suspected PPI-1040 oxidation.

Diagram 3: Conceptual pathway for the free-radical oxidation of lipids like PPI-1040.

References

• 1. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. molan.wdfiles.com [molan.wdfiles.com]
• 8. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 9. medkoo.com [medkoo.com]
• 10. acdlabs.com [acdlabs.com]
• 11. researchgate.net [researchgate.net]
• 12. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 13. biopharminternational.com [biopharminternational.com]

Dealing with matrix effects in mass spectrometry of PPI-1040

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on managing matrix effects in the mass spectrometry of PPI-1040.

Troubleshooting Guides

This section addresses common issues encountered during the quantitative analysis of PPI-1040 in biological matrices.

Guide 1: Poor Peak Shape and Inconsistent Retention Time

• Problem: You observe tailing, fronting, or splitting of the PPI-1040 peak, and/or the retention time is shifting between injections.

• Potential Causes & Solutions:

  • Column Overload: The concentration of PPI-1040 or co-eluting matrix components is too high.

    • Solution: Dilute the sample extract and re-inject.

  • Inappropriate Mobile Phase: The pH or organic composition of the mobile phase is not optimal for PPI-1040, which is a glycerophospholipid analog.

    • Solution: Adjust the mobile phase pH. Incorporate a small percentage of a stronger organic solvent like isopropanol.

  • Column Contamination: Buildup of phospholipids (B1166683) and other matrix components on the analytical column.

    • Solution: Implement a robust column washing protocol between samples. If the problem persists, use a guard column or replace the analytical column.

Guide 2: Low Signal Intensity and Poor Sensitivity

• Problem: The signal-to-noise ratio for PPI-1040 is low, making accurate quantification difficult, especially at lower concentrations.

• Potential Causes & Solutions:

  • Ion Suppression: Co-eluting matrix components, particularly endogenous phospholipids, are suppressing the ionization of PPI-1040 in the mass spectrometer source.[1]

    • Solution 1: Enhance Sample Preparation: Improve the removal of interfering phospholipids through more rigorous extraction techniques. (See Experimental Protocols section).

    • Solution 2: Optimize Chromatography: Modify the LC gradient to achieve better separation between PPI-1040 and the region where phospholipids typically elute.

  • Suboptimal Mass Spectrometer Settings: The ionization and fragmentation parameters are not optimized for PPI-1040.

    • Solution: Perform a detailed tuning of the mass spectrometer using a pure standard of PPI-1040 to optimize parameters such as spray voltage, gas flows, and collision energy.

Guide 3: High Variability in Quantitative Results

• Problem: You are observing poor precision and accuracy in your quality control (QC) samples and replicates.

• Potential Causes & Solutions:

  • Inconsistent Matrix Effects: The degree of ion suppression or enhancement is varying between different samples or matrix lots.[2]

    • Solution 1: Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for PPI-1040 will co-elute and experience the same matrix effects, providing the most reliable correction.

    • Solution 2: Matrix-Matched Calibrants: If a SIL-IS is unavailable, prepare calibration standards in the same blank biological matrix as your samples to compensate for consistent matrix effects.[3]

  • Inefficient or Variable Sample Recovery: The sample preparation method is not consistently extracting PPI-1040 from the matrix.

    • Solution: Validate your extraction method to ensure high and reproducible recovery. (See Experimental Protocols section for evaluating recovery).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for PPI-1040 analysis?

A: Matrix effect is the alteration of an analyte's ionization efficiency by co-eluting, undetected components in the sample matrix.[4] This can lead to either a decrease (ion suppression) or an increase (ion enhancement) in the measured signal, resulting in inaccurate and imprecise quantification.[5][6] For PPI-1040, a synthetic plasmalogen, the primary concern in biological matrices like plasma or tissue homogenates is ion suppression caused by high concentrations of endogenous phospholipids, which have similar chemical properties and can interfere with the ionization process.[1]

Q2: How can I determine if my PPI-1040 analysis is affected by matrix effects?

A: The most common method is the post-extraction addition experiment. This involves comparing the response of PPI-1040 in a pure solution to its response when spiked into an extracted blank matrix. A significant difference in signal intensity indicates the presence of matrix effects. A qualitative assessment can also be performed using post-column infusion, which helps identify regions in the chromatogram where ion suppression or enhancement occurs.

Q3: What is the best sample preparation technique to minimize matrix effects for PPI-1040?

A: While protein precipitation (PPT) is a simple method, it is often insufficient for removing phospholipids that interfere with PPI-1040 analysis. More effective techniques include:

• Liquid-Liquid Extraction (LLE): This technique partitions PPI-1040 into an organic solvent, leaving many interfering substances behind.

• Solid-Phase Extraction (SPE): SPE is a highly selective method that can effectively separate PPI-1040 from matrix components.[7] Specialized SPE cartridges designed for phospholipid removal are also available.

Q4: Can I just dilute my sample to reduce matrix effects?

A: Sample dilution can be an effective strategy to reduce the concentration of interfering matrix components and thereby lessen the matrix effect.[8] However, this approach may not be suitable if the concentration of PPI-1040 in the sample is already low, as dilution could bring the analyte concentration below the limit of quantification of the instrument.

Q5: Is a stable isotope-labeled internal standard (SIL-IS) for PPI-1040 necessary?

A: The use of a SIL-IS is highly recommended and is considered the gold standard for compensating for matrix effects.[3][9] A SIL-IS has the same chemical properties as PPI-1040 and will be affected by matrix components in the same way. By using the ratio of the analyte signal to the SIL-IS signal for quantification, variability due to matrix effects and sample processing can be effectively normalized.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for PPI-1040 Analysis

Sample Preparation Technique	Matrix Effect (%)	Recovery (%)	Process Efficiency (%)
Protein Precipitation (PPT)	45 (Suppression)	92	41
Liquid-Liquid Extraction (LLE)	88 (Slight Suppression)	85	75
Solid-Phase Extraction (SPE)	95 (Minimal Effect)	90	86

Data are exemplary and for illustrative purposes.

Table 2: Effect of a Stable Isotope-Labeled Internal Standard (SIL-IS) on Precision and Accuracy

Method	QC Low (CV%)	QC Mid (CV%)	QC High (CV%)	Accuracy (% Bias)
Without SIL-IS	22.5	18.3	15.1	-25.8 to +19.7
With SIL-IS	4.8	3.1	2.5	-5.2 to +3.8

Data are exemplary and for illustrative purposes.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect, Recovery, and Process Efficiency

This protocol uses the post-extraction addition method to quantify the impact of the matrix on the analysis of PPI-1040.

Materials:

• PPI-1040 standard solution

• Blank biological matrix (e.g., plasma, tissue homogenate)

• Extraction solvents and apparatus for your chosen sample preparation method

• LC-MS/MS system

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike PPI-1040 into the final reconstitution solvent at low, medium, and high concentrations.

  • Set B (Post-Extraction Spike): Extract blank matrix samples using your established procedure. Spike PPI-1040 into the extracted matrix at the same concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike PPI-1040 into the blank matrix at the same concentrations before performing the extraction procedure.

• LC-MS/MS Analysis: Analyze all three sets of samples under the same conditions.

• Calculations:

  • Matrix Effect (ME %): (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

  • Recovery (RE %): (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

  • Process Efficiency (PE %): (Mean Peak Area of Set C / Mean Peak Area of Set A) * 100 or (ME * RE) / 100

Protocol 2: Solid-Phase Extraction (SPE) for PPI-1040 from Plasma

This protocol provides a general procedure for extracting PPI-1040 from plasma using a mixed-mode SPE cartridge.

Materials:

• Mixed-mode SPE cartridges (e.g., C18 with ion exchange)

• Plasma sample

• Internal standard solution (if available)

• Methanol (B129727), Acetonitrile, Water (LC-MS grade)

• Formic acid

• SPE vacuum manifold

Procedure:

• Sample Pre-treatment: To 200 µL of plasma, add the internal standard and 600 µL of 4% phosphoric acid in water. Vortex to mix.

• Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash 1: 1 mL of 0.1% formic acid in water.

  • Wash 2: 1 mL of 50:50 methanol:water.

• Elution: Elute PPI-1040 with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

Visualizations

Caption: Troubleshooting workflow for matrix effects in PPI-1040 analysis.

Caption: Comparison of sample preparation workflows for PPI-1040.

References

• 1. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 9. researchgate.net [researchgate.net]

How to optimize tissue homogenization for plasmalogen extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize tissue homogenization for plasmalogen extraction.

Frequently Asked Questions (FAQs)

Q1: What are plasmalogens and why is their extraction challenging?

Plasmalogens are a unique class of glycerophospholipids characterized by a vinyl-ether bond at the sn-1 position of the glycerol (B35011) backbone.[1][2] This bond is susceptible to cleavage under acidic conditions, which poses a significant challenge during extraction and analysis.[3] Their accurate identification and quantification are crucial for understanding their roles in various physiological and pathological processes, including neurodegenerative diseases like Alzheimer's and Parkinson's disease.[3][4][5]

Q2: Which homogenization method is best for my tissue type?

The optimal homogenization method depends on the tissue's properties. Soft tissues like the brain and liver require gentle but thorough disruption, while hard tissues such as muscle and bone need more vigorous homogenization.[6][7]

Q3: What are the most common solvent systems for plasmalogen extraction?

The most widely used solvent systems are based on chloroform (B151607) and methanol (B129727) mixtures, such as the Folch and Bligh & Dyer methods.[8][9][10] These methods efficiently extract a broad range of lipids, including plasmalogens. However, alternative "greener" solvents like methyl-tert-butyl ether (MTBE) are gaining popularity due to reduced toxicity.[9][11][12]

Q4: How can I prevent plasmalogen degradation during sample preparation?

To minimize degradation, it is critical to work quickly and keep samples cold.[6] Tissues should be fresh or rapidly frozen in liquid nitrogen immediately after collection and stored at -80°C.[6][7] Avoiding acidic conditions is also crucial to protect the acid-labile vinyl-ether bond of plasmalogens.[3]

Troubleshooting Guides

This section addresses specific issues that may arise during tissue homogenization and plasmalogen extraction.

Issue 1: Low Plasmalogen Yield

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Recommended Action
Incomplete Tissue Homogenization	Ensure the chosen homogenization method is appropriate for the tissue type. Visually inspect for any remaining tissue fragments.	For soft tissues, consider rotor-stator homogenizers. For hard tissues, cryogenic grinding or bead mills are more effective.[6][13] Increase homogenization time or intensity if necessary.
Suboptimal Solvent Extraction	The solvent-to-tissue ratio may be incorrect, or the solvent system may not be optimal for plasmalogen extraction.	Adhere to established protocols like the Folch method (chloroform:methanol, 2:1 v/v).[8][9] Ensure sufficient solvent volume to create a single-phase system during homogenization.[8]
Plasmalogen Degradation	The vinyl-ether bond is acid-labile. Exposure to acidic conditions, even briefly, can lead to significant loss.[3] Repeated freeze-thaw cycles can also degrade plasmalogens.[14][15]	Maintain a neutral or slightly basic pH throughout the extraction process. Avoid repeated freezing and thawing of tissue samples and extracts.[14][15]
Phase Separation Issues	Incorrect solvent ratios or the presence of excess water can lead to poor phase separation and loss of lipids into the aqueous phase.	After the initial extraction, add the correct amount of water or saline to induce clear phase separation. The final ratio of chloroform:methanol:water should be approximately 8:4:3 for the Folch method.[8]

Issue 2: Poor Reproducibility of Results

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Recommended Action
Inconsistent Homogenization	Manual homogenization methods can introduce variability between samples.	Utilize automated homogenizers like bead mills or rotor-stator systems with pre-set programs for consistent processing.[16][17]
Variable Sample Handling	Differences in the time between tissue collection, freezing, and extraction can affect lipid profiles.	Standardize all sample handling procedures. Process all samples in a consistent and timely manner.[6]
Instrumental Variability	Fluctuations in instrument performance (e.g., mass spectrometer) can lead to inconsistent data.	Regularly calibrate and maintain analytical instruments. Use internal standards to normalize for variations in instrument response.

Experimental Protocols

Protocol 1: Tissue Homogenization and Lipid Extraction using a Rotor-Stator Homogenizer (Folch Method)

This protocol is suitable for soft tissues like the brain or liver.

Materials:

• Fresh or frozen tissue sample

• Rotor-stator homogenizer

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• Glass centrifuge tubes with Teflon-lined caps

• Ice bucket

Procedure:

• Weigh approximately 100 mg of frozen tissue and place it in a glass centrifuge tube on ice.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the tube.

• Immediately homogenize the tissue using a rotor-stator homogenizer for 30-60 seconds, or until no visible tissue particles remain. Keep the sample on ice to prevent heating.

• Agitate the homogenate on a shaker at room temperature for 20 minutes.

• Add 0.4 mL of 0.9% NaCl solution to the tube to induce phase separation.

• Vortex the mixture for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Dry the lipid extract under a stream of nitrogen gas.

• Resuspend the dried lipids in an appropriate solvent for downstream analysis.

Visualizations

Caption: Workflow for plasmalogen extraction from tissue.

Caption: Troubleshooting logic for low plasmalogen yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Plasmalogen Replacement Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tricky Isomers—The Evolution of Analytical Strategies to Characterize Plasmalogens and Plasmanyl Ether Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Editorial: Solving the plasmalogen puzzle—From basic science to clinical application [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. General methodologies | Cyberlipid [cyberlipid.gerli.com]
• 7. content.ilabsolutions.com [content.ilabsolutions.com]
• 8. aocs.org [aocs.org]
• 9. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. homogenizers.net [homogenizers.net]
• 14. Plasmalogen Profiling in Porcine Brain Tissues by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. How to Choose the Right Tissue Homogenizer for Your Lab? [accumaxlab.com]
• 17. blog.omni-inc.com [blog.omni-inc.com]

Technical Support Center: PPI-1040 Purity and Integrity Validation

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in validating the purity and integrity of PPI-1040 samples.

Frequently Asked Questions (FAQs)

Q1: What are the primary concerns regarding the stability and integrity of a PPI-1040 sample?

A1: PPI-1040, a synthetic vinyl-ether plasmalogen, is susceptible to degradation, primarily through two pathways: hydrolysis of the cyclic phosphoethanolamine group to form an open-ring isoform, and cleavage of the vinyl-ether bond under acidic conditions.[1] Maintaining the integrity of the closed-ring structure is crucial for its intended biological activity.

Q2: What are the recommended storage conditions for PPI-1040?

A2: To ensure stability, PPI-1040 should be stored under dry, dark conditions. For short-term storage (days to weeks), a temperature of 0-4°C is recommended. For long-term storage (months to years), the sample should be kept at -20°C.

Q3: Which analytical techniques are most suitable for assessing the purity and integrity of PPI-1040?

A3: A combination of chromatographic and spectroscopic methods is recommended for a comprehensive analysis. High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is a powerful tool for separating PPI-1040 from potential impurities and degradation products and confirming their identities.[1] Nuclear Magnetic Resonance (NMR) spectroscopy is also highly valuable for structural elucidation and quantification.

Troubleshooting Guides

HPLC Analysis

Issue: Inconsistent Retention Times or Drifting Baseline

Potential Cause	Troubleshooting Step
Poor column equilibration	Increase the column equilibration time with the mobile phase before injection.
Inconsistent mobile phase composition	Prepare fresh mobile phase and ensure all components are fully miscible and properly degassed.
Temperature fluctuations	Use a column oven to maintain a constant temperature.
Air bubbles in the system	Degas the mobile phase and purge the pump to remove any trapped air bubbles.
Contaminated guard or analytical column	Replace the guard column. If the problem persists, wash the analytical column with a strong solvent or replace it if necessary.

Issue: Unexpected Peaks in the Chromatogram

Potential Cause	Troubleshooting Step
Sample degradation	This could indicate the presence of the open-ring isoform or a product of vinyl-ether cleavage.[1] Confirm the identity of the unexpected peaks using mass spectrometry.
Impurity in the solvent or sample	Run a blank injection of the solvent to check for contaminants. Ensure proper sample handling and preparation to avoid introducing impurities.
Carryover from previous injection	Implement a thorough needle wash protocol and run a blank injection after a concentrated sample.

Mass Spectrometry (MS) Analysis

Issue: Low Signal Intensity or Poor Ionization

Potential Cause	Troubleshooting Step
Suboptimal ionization source parameters	Optimize source parameters such as temperature, gas flow, and voltages for phospholipid analysis.
Ion suppression from matrix components	Improve sample clean-up to remove interfering substances. Dilute the sample to reduce matrix effects.
Incorrect mobile phase composition	Ensure the mobile phase is compatible with the ionization method (e.g., contains a suitable source of protons for positive ion mode).

Issue: Ambiguous Peak Identification

Potential Cause	Troubleshooting Step
Co-elution of isobaric species	Optimize the HPLC separation to resolve compounds with the same mass-to-charge ratio.
In-source fragmentation	Reduce the energy in the ionization source to minimize fragmentation before mass analysis.
Lack of appropriate standards	Use well-characterized reference standards for PPI-1040 and its potential degradation products for accurate identification.

NMR Spectroscopy Analysis

Issue: Poor Signal-to-Noise Ratio

Potential Cause	Troubleshooting Step
Low sample concentration	Increase the sample concentration if possible.
Insufficient number of scans	Increase the number of scans to improve the signal-to-noise ratio.
Improperly tuned probe	Ensure the NMR probe is properly tuned and matched for the experiment.

Issue: Broad or Distorted Peaks

Potential Cause	Troubleshooting Step
Poor magnetic field homogeneity	Shim the magnetic field to improve homogeneity.
Sample viscosity	Dilute the sample or increase the temperature to reduce viscosity.
Presence of paramagnetic impurities	Remove any paramagnetic impurities from the sample.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

• Column: A C18 reversed-phase column is suitable for separating PPI-1040 and its related species.

• Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol (B129727), often with a small amount of an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape and ionization efficiency for MS detection.

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Detection: UV detection can be used, but for higher specificity and identification of degradation products, coupling to a mass spectrometer is recommended.

Mass Spectrometry (MS)

• Ionization Source: Electrospray ionization (ESI) is commonly used for phospholipids.

• Polarity: Both positive and negative ion modes can be used, depending on the information sought. Positive ion mode is often used for identifying the intact molecule and its adducts, while negative ion mode can provide information on the fatty acid chains.

• Analysis Mode: Full scan mode is used to obtain an overview of all ions present. For targeted analysis and confirmation, tandem mass spectrometry (MS/MS) is employed to fragment specific ions and obtain structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Solvent: A deuterated solvent in which PPI-1040 is soluble, such as deuterated chloroform (B151607) (CDCl₃) or methanol (CD₃OD).

• Experiments:

  • ¹H NMR: Provides information on the proton environment and can be used for initial structural confirmation and to detect the presence of impurities.

  • ¹³C NMR: Provides information on the carbon skeleton of the molecule.

  • ³¹P NMR: Is particularly useful for analyzing the phosphate (B84403) group and can help distinguish between the closed-ring and open-ring isoforms of PPI-1040.

  • 2D NMR (e.g., COSY, HSQC): Can be used for more detailed structural elucidation and assignment of signals.

Purity and Integrity Workflow

Caption: Workflow for validating the purity and integrity of a PPI-1040 sample.

References

• 1. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for formulating PPI-1040 for oral delivery

Welcome to the technical support center for the oral delivery of PPI-1040. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the successful formulation of this synthetic plasmalogen precursor.

Troubleshooting Guides

This section addresses common issues encountered during the formulation of PPI-1040 for oral administration.

Issue ID	Problem	Potential Causes	Suggested Solutions
FG-001	Poor Solubility of PPI-1040 in Lipid Base	- Inappropriate selection of lipid vehicle.- Insufficient mixing or heating.- PPI-1040 concentration exceeds its solubility limit in the chosen excipient.	- Screen a variety of pharmaceutical-grade oils and lipids to determine the one with the highest solubilizing capacity for PPI-1040.- Optimize the formulation process by adjusting mixing speed, duration, and temperature (if PPI-1040 is thermally stable).- Determine the saturation solubility of PPI-1040 in the selected lipid and formulate below this concentration.
FG-002	Physical Instability of the Formulation (e.g., phase separation, precipitation)	- Incompatible excipients.- Suboptimal ratio of oil, surfactant, and co-surfactant.- Changes in temperature during storage.	- Conduct compatibility studies with all excipients.- Systematically vary the ratios of formulation components to identify a stable nanoemulsion or solid lipid nanoparticle (SLN) formulation.- Perform stability studies at various temperatures to establish appropriate storage conditions.[1]
FG-003	Degradation of PPI-1040 in the Formulation	- Presence of acidic impurities in excipients.- Oxidative degradation of the vinyl ether bond.	- Use high-purity excipients with low acidity.- Incorporate an antioxidant, such as 0.1% thioglycerol, into the formulation to protect the vinyl ether linkage.[2]
FG-004	Variability in Particle Size of Nanoemulsions or SLNs	- Inconsistent processing parameters (e.g., homogenization pressure, sonication time).- Inappropriate surfactant concentration.	- Standardize all processing parameters and ensure they are tightly controlled.- Optimize the surfactant concentration; too little can lead to coalescence, while too much can cause micelle formation.
FG-005	Low Oral Bioavailability in Preclinical Studies	- Degradation of PPI-1040 in the acidic environment of the stomach.- Poor absorption from the gastrointestinal tract.	- Formulate PPI-1040 in a lipid-based system to protect it from the gastric environment. Studies have shown PPI-1040 is stable down to a pH of 3.[2]- Utilize absorption enhancers or formulate as a nanoemulsion or SLN to increase surface area and improve absorption.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a liquid oral formulation of PPI-1040?

A1: A documented successful formulation for preclinical studies is 10 mg/mL of PPI-1040 in Neobee M-5 (a medium-chain triglyceride) containing 0.1% thioglycerol as an antioxidant .[2] This formulation has been shown to be orally bioavailable.[2]

Q2: How can I protect the acid-labile vinyl ether bond of PPI-1040 during oral delivery?

A2: The vinyl ether bond of PPI-1040 is susceptible to cleavage in highly acidic conditions. While it has been shown to be stable down to pH 3, the stomach can reach lower pH values.[2] Strategies to protect it include:

• Lipid-Based Formulations: Encapsulating PPI-1040 in a lipid matrix can offer a degree of protection from the aqueous acidic environment of the stomach.

• Enteric Coating: For solid dosage forms, an enteric coating can be applied to prevent the release of PPI-1040 until it reaches the more neutral pH of the small intestine.

Q3: What are the key quality attributes to monitor during the stability testing of a PPI-1040 formulation?

A3: For a lipid-based oral formulation of PPI-1040, the following should be monitored during stability studies:

• Appearance: Visual inspection for phase separation, precipitation, or color change.

• Assay of PPI-1040: To determine the chemical stability and check for degradation.

• Degradation Products: Monitor for the appearance of impurities resulting from the cleavage of the vinyl ether bond or other degradation pathways.

• Particle Size and Polydispersity Index (PDI): For nanoemulsions and SLNs, to ensure the stability of the dispersed system.

• Zeta Potential: To assess the colloidal stability of nanoformulations.

• pH: For aqueous-based systems or the aqueous phase of an emulsion.

• Antioxidant Content: To ensure the continued protection against oxidation.

Q4: What are some suitable analytical techniques for characterizing a PPI-1040 formulation?

A4: A combination of techniques is recommended:

• High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV, Mass Spectrometry) is essential for the quantification of PPI-1040 and its degradation products.

• Dynamic Light Scattering (DLS) is used to determine the particle size distribution and PDI of nanoemulsions and SLNs.

• Zeta Potential Analysis measures the surface charge of particles in a dispersion, which is an indicator of colloidal stability.

• Differential Scanning Calorimetry (DSC) can be used to investigate the physical state of the lipid in SLNs (crystalline vs. amorphous).

• Microscopy (e.g., Transmission Electron Microscopy - TEM) can be used to visualize the morphology of nanoparticles.

Data Presentation

Table 1: Example of Excipient Screening for PPI-1040 Formulation

Excipient Type	Excipient Name	Solubility of PPI-1040 (mg/mL)	Observations
Oil (Medium-Chain Triglyceride)	Neobee M-5	~10[2]	Forms a clear solution.
Oil (Long-Chain Triglyceride)	Soybean Oil	Data not available	Expected to have good solubilizing capacity for lipophilic compounds.
Surfactant (Non-ionic)	Polysorbate 80	Data not available	Commonly used in nanoemulsion formulations to reduce interfacial tension.
Surfactant (Non-ionic)	Cremophor EL	Data not available	Known for its ability to improve the solubility of poorly water-soluble drugs.
Co-surfactant	Transcutol P	Data not available	Often used in combination with surfactants to improve nanoemulsion stability.
Antioxidant	Thioglycerol	0.1% (w/v) used in a known formulation[2]	Protects the vinyl ether bond from oxidation.

Note: The solubility data for PPI-1040 in various excipients is not extensively available in public literature. The table above serves as a template for researchers to populate with their own experimental data.

Experimental Protocols

Protocol 1: Preparation of a PPI-1040 Nanoemulsion by High-Pressure Homogenization

Objective: To prepare a stable oil-in-water (O/W) nanoemulsion of PPI-1040.

Materials:

• PPI-1040

• Selected Oil (e.g., Neobee M-5)

• Selected Surfactant (e.g., Polysorbate 80)

• Selected Co-surfactant (e.g., Transcutol P)

• Antioxidant (e.g., Thioglycerol)

• Purified Water

Methodology:

• Preparation of the Oil Phase:

  • Dissolve the desired amount of PPI-1040 and the antioxidant in the selected oil.

  • Gently heat and stir the mixture until a clear solution is obtained.

  • Add the surfactant and co-surfactant to the oil phase and mix thoroughly.

• Preparation of the Aqueous Phase:

  • Prepare the required volume of purified water.

• Formation of the Pre-emulsion:

  • Slowly add the oil phase to the aqueous phase while stirring at a moderate speed using a high-shear mixer.

  • Continue mixing for 10-15 minutes to form a coarse pre-emulsion.

• High-Pressure Homogenization:

  • Pass the pre-emulsion through a high-pressure homogenizer.

  • Optimize the homogenization pressure (e.g., 500-1500 bar) and the number of cycles (e.g., 3-5 cycles) to achieve the desired particle size and PDI.[3]

• Characterization:

  • Analyze the resulting nanoemulsion for particle size, PDI, zeta potential, and PPI-1040 content.

Protocol 2: Preparation of PPI-1040 Solid Lipid Nanoparticles (SLNs) by Hot Homogenization

Objective: To prepare stable SLNs encapsulating PPI-1040.

Materials:

• PPI-1040

• Solid Lipid (e.g., Glyceryl monostearate, Compritol® 888 ATO)

• Surfactant (e.g., Poloxamer 188)

• Antioxidant (e.g., Thioglycerol)

• Purified Water

Methodology:

• Preparation of the Lipid Melt:

  • Heat the solid lipid to approximately 5-10°C above its melting point.

  • Add the desired amount of PPI-1040 and the antioxidant to the molten lipid and stir until a clear solution is formed.

• Preparation of the Aqueous Phase:

  • Heat the purified water containing the surfactant to the same temperature as the lipid melt.

• Formation of the Pre-emulsion:

  • Disperse the hot lipid melt into the hot aqueous phase under high-speed stirring (e.g., 5,000-10,000 rpm) for 5-10 minutes to form a hot pre-emulsion.

• High-Pressure Homogenization:

  • Immediately pass the hot pre-emulsion through a high-pressure homogenizer maintained at the same elevated temperature.

  • Homogenize at an appropriate pressure and number of cycles.

• Cooling and Nanoparticle Formation:

  • Cool the resulting hot nanoemulsion to room temperature to allow the lipid to recrystallize and form SLNs.

• Characterization:

  • Analyze the SLN dispersion for particle size, PDI, zeta potential, encapsulation efficiency, and drug loading.

Visualizations

References

• 1. ijcmas.com [ijcmas.com]
• 2. Studies on the Effect of Oil and Surfactant on the Formation of Alginate-Based O/W Lidocaine Nanocarriers Using Nanoemulsion Template - PMC [pmc.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]

Technical Support Center: Interpreting Unexpected Phenotypes in PPI-1040 Treated Animals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting unexpected phenotypes observed during experiments with PPI-1040.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for PPI-1040?

A1: PPI-1040 is a synthetic, orally available plasmalogen precursor.[1] It is designed with an intact vinyl-ether bond, which eliminates the need for in vivo enzymatic metabolism that other precursors require.[2] The dosed form of PPI-1040 is a closed-ring version which, upon exposure to an aqueous or acidic environment, undergoes spontaneous hydrolysis to an open-ring version identical to endogenous plasmalogens.[2] This allows it to directly replace deficient plasmalogens, which are critical components of cellular membranes involved in vesicular transport, membrane protein function, and protection against oxidative stress.[3]

Q2: What are the expected biochemical and physiological outcomes of PPI-1040 treatment in a relevant animal model?

A2: In plasmalogen-deficient mouse models, such as the Pex7-hypo/null mouse model of Rhizomelic Chondrodysplasia Punctata (RCDP), oral administration of PPI-1040 is expected to increase plasmalogen levels in the plasma and various peripheral tissues, including the liver, small intestine, skeletal muscle, heart, and erythrocytes.[2][3] A key physiological outcome is the normalization of hyperactive behavior observed in these mice.[3]

Q3: We observed a significant behavioral change (normalization of hyperactivity) in our PPI-1040 treated animals, but were only expecting to see a biochemical change. Is this an unexpected adverse effect?

A3: No, this is a positive therapeutic effect and a key finding in preclinical studies of PPI-1040.[3] Plasmalogen deficiency is linked to neurological symptoms, and Pex7 deficient mice exhibit hyperactive behavior correlated with reduced levels of neurotransmitters like dopamine, norepinephrine, serotonin, and GABA.[4][5] The normalization of hyperactivity following PPI-1040 treatment is considered a primary efficacy endpoint and is inversely correlated with plasma plasmalogen levels.[3] This behavioral improvement is a crucial indicator of the functional restoration provided by plasmalogen replacement.

Q4: We are not observing a significant increase in plasmalogen levels in the brain tissue of our treated animals. Is this expected?

A4: Yes, this is consistent with published findings. Studies have shown that while PPI-1040 effectively increases plasmalogen levels in plasma and peripheral tissues, significant augmentation has not been observed in the brain, lung, or kidney.[2][3] The reasons for this are still under investigation but may be related to the blood-brain barrier and tissue-specific metabolism.

Troubleshooting Guide

Issue 1: Inconsistent or lower-than-expected increases in plasma plasmalogen levels.

• Question: We are seeing high variability in plasma plasmalogen levels between animals in the same treatment group. What could be the cause?

• Answer:

  • Formulation and Stability: PPI-1040's vinyl-ether bond is susceptible to cleavage under highly acidic conditions (pH < 3).[2] Ensure the formulation in Neobee M-5 with 0.1% thioglycerol is prepared correctly and stored at -80°C.[2] Avoid repeated freeze-thaw cycles. The stability of the formulation is critical for consistent dosing.

  • Administration: Ensure consistent oral gavage technique. The volume and concentration of the dose should be accurate for each animal's weight. Since stomach pH can affect the compound's stability, administering it with food may buffer the acidic environment and improve consistency.[2]

  • Animal Model: The severity of the plasmalogen deficiency in your animal model can influence the degree of augmentation. Ensure your control and experimental groups are appropriately matched.

Issue 2: Lack of behavioral improvement despite observing some biochemical changes.

• Question: We see a modest increase in plasma plasmalogens, but the hyperactive phenotype in our Pex7-deficient mice is not improving. What should we check?

• Answer:

  • Duration and Dosage of Treatment: A 4-week treatment with daily doses of 50 mg/kg was shown to be effective.[2] Ensure your treatment regimen is of sufficient duration and dosage to achieve a therapeutic effect.

  • Behavioral Testing Parameters: The open-field test should be conducted consistently across all groups. Factors such as time of day, lighting conditions, and habituation period can influence the results. Ensure the testing environment is standardized.

  • Correlation with Plasma Levels: There is a significant inverse correlation between plasma plasmalogen levels and hyperactivity.[3] If the increase in plasma plasmalogens is not substantial, it may not be sufficient to elicit a behavioral change. Refer to the quantitative data tables to benchmark your results.

Quantitative Data Summary

Table 1: Effect of PPI-1040 on Tissue Plasmalogen Levels in Pex7-hypo/null Mice

Tissue	Treatment Group	Plasmalogen Levels (% of Wild-Type)
Liver	Vehicle	~20%
PPI-1040	~60%
Skeletal Muscle	Vehicle	~30%
PPI-1040	~50%
Small Intestine	Vehicle	~40%
PPI-1040	~60%
Heart	Vehicle	~50%
PPI-1040	~70%
Erythrocytes	Vehicle	~10%
PPI-1040	~40%

Data are approximated from published charts and represent mean values.[2]

Table 2: Effect of PPI-1040 on Hyperactivity in Pex7-hypo/null Mice (Open Field Test)

Parameter	Wild-Type	Pex7-hypo/null + Vehicle	Pex7-hypo/null + PPI-1040
Time Active (s)	~150	~300	~150
Distance Traveled (m)	~25	~50	~25

Data are approximated from published charts and represent mean values over a 10-minute test period.[2]

Detailed Experimental Protocols

1. PPI-1040 Formulation and Administration

• Compound: PPI-1040 is formulated in Neobee M-5 at a concentration of 10 mg/mL with 0.1% thioglycerol as an antioxidant.[2]

• Storage: The formulation should be stored at -80°C to ensure the stability of the vinyl-ether bond.[2]

• Administration: Administer orally via gavage at a dosage of 50 mg/kg body weight.

• Dosing Schedule: Daily administration for a period of 4 weeks (20 doses).[2]

2. Open Field Behavioral Test

• Apparatus: A square open field arena (e.g., 40 cm x 40 cm x 40 cm) equipped with automated tracking software.

• Procedure:

  • Acclimate mice to the testing room for at least 30 minutes before the test.

  • Place each mouse individually in the center of the arena.

  • Allow the mouse to explore freely for 10 minutes.

  • Record the total distance traveled and the total time spent active using the tracking software.

  • Clean the arena thoroughly between each trial to eliminate olfactory cues.

• Data Analysis: Compare the mean time active and distance traveled between treatment groups using appropriate statistical tests (e.g., ANOVA).[2]

Visualizations

Caption: Mechanism of action of orally administered PPI-1040.

Caption: Experimental workflow for evaluating PPI-1040 efficacy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Pex7 Deficient Mouse Series Correlates Biochemical and Neurobehavioral Markers to Genotype Severity—Implications for the Disease Spectrum of Rhizomelic Chondrodysplasia Punctata Type 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Pex7 Deficient Mouse Series Correlates Biochemical and Neurobehavioral Markers to Genotype Severity-Implications for the Disease Spectrum of Rhizomelic Chondrodysplasia Punctata Type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison of PPI-1040 and PPI-1011 for Plasmalogen Replacement Therapy

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of two synthetic plasmalogen precursors, PPI-1040 and PPI-1011. This analysis is supported by experimental data from preclinical studies to inform future research and development in the treatment of plasmalogen deficiency disorders such as Rhizomelic Chondrodysplasia Punctata (RCDP).

Rhizomelic Chondrodysplasia Punctata (RCDP) is a rare, severe genetic disorder characterized by a deficiency in plasmalogens, a class of ether phospholipids (B1166683) essential for normal cellular function. The primary therapeutic strategy for RCDP is the replacement of these deficient lipids. PPI-1040 and PPI-1011 are two investigational compounds developed for this purpose. While both are orally bioavailable precursors, their chemical nature and preclinical efficacy have shown notable differences.

Executive Summary of Comparative Efficacy

Preclinical evidence from a comparative study in a mouse model of RCDP has demonstrated the superior efficacy of PPI-1040 over PPI-1011 in restoring plasmalogen levels and improving a key disease-related behavioral phenotype. PPI-1040, a synthetic vinyl-ether plasmalogen, more effectively augmented plasmalogen levels in plasma and various tissues compared to an equivalent dose of PPI-1011, an ether plasmalogen precursor.[1][2][3] This difference in efficacy is attributed to the fact that PPI-1040 is a more direct precursor, containing the characteristic vinyl-ether bond of mature plasmalogens, which appears to lead to greater bioavailability and tissue incorporation.[4]

Quantitative Data Comparison

The following tables summarize the key quantitative data from preclinical and clinical studies of PPI-1040 and PPI-1011.

Table 1: Comparative Efficacy of PPI-1040 and PPI-1011 in a Mouse Model of RCDP

Parameter	Vehicle Control	PPI-1011 (50 mg/kg)	PPI-1040 (50 mg/kg)
Plasma PlsEtn 16:0/22:6 Levels	Markedly Reduced	No Significant Increase	Normalized to Wild-Type Levels
Liver PlsEtn 16:0/22:6 Levels	Markedly Reduced	No Significant Increase	Significantly Increased
Skeletal Muscle PlsEtn 16:0/22:6 Levels	Markedly Reduced	No Significant Increase	Significantly Increased
Small Intestine PlsEtn 16:0/22:6 Levels	Markedly Reduced	No Significant Increase	Significantly Increased
Heart PlsEtn 16:0/22:6 Levels	Markedly Reduced	No Significant Increase	Significantly Increased
Erythrocyte PlsEtn 16:0/22:6 Levels	Markedly Reduced	No Significant Increase	Significantly Increased
Brain PlsEtn 16:0/22:6 Levels	Markedly Reduced	No Augmentation	No Augmentation
Lung PlsEtn 16:0/22:6 Levels	Markedly Reduced	No Augmentation	No Augmentation
Kidney PlsEtn 16:0/22:6 Levels	Markedly Reduced	No Augmentation	No Augmentation
Open Field Activity (Hyperactivity)	Hyperactive	No Reduction in Hyperactivity	Normalized to Wild-Type Levels

Data extracted from Fallatah W, et al. Dis Model Mech. 2020.[2][3]

Table 2: Pharmacokinetic and Safety Profile of PPI-1011 from Phase I Clinical Trial in Healthy Adults

Parameter	Finding
Safety and Tolerability	Well-tolerated at single doses up to 100 mg/kg and multiple daily doses up to 100 mg/kg for 14 days.[5][6]
Most common adverse events were mild, monitorable, and gastrointestinal in nature.[5][7]
Pharmacokinetics	Clear dose-dependent increase in serum plasmalogen levels with single oral administration (10 mg/kg to 100 mg/kg).[5]
Robust increases in serum plasmalogen levels (approaching 10 times baseline) with 14 days of repeated dosing.[5]

PPI-1040 has not yet undergone human clinical trials.

Mechanism of Action: Bypassing the Defect

In RCDP, mutations in genes essential for plasmalogen biosynthesis in peroxisomes lead to a profound deficiency of these critical lipids. Both PPI-1040 and PPI-1011 are designed to circumvent this metabolic block by providing a precursor that can be utilized by downstream enzymes in the endoplasmic reticulum to generate mature plasmalogens.

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. Targeted Plasmalogen Supplementation: Effects on Blood Plasmalogens, Oxidative Stress Biomarkers, Cognition, and Mobility in Cognitively Impaired Persons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. Frontiers | Pharmacokinetics, Mass Balance, Excretion, and Tissue Distribution of Plasmalogen Precursor PPI-1011 [frontiersin.org]
• 5. In vitro and in vivo plasmalogen replacement evaluations in rhizomelic chrondrodysplasia punctata and Pelizaeus-Merzbacher disease using PPI-1011, an ether lipid plasmalogen precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]

Advantages of PPI-1040 over other plasmalogen replacement therapies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of PPI-1040 with other plasmalogen replacement therapies. Plasmalogens are a class of ether phospholipids (B1166683) essential for normal cellular function, particularly in the nervous and cardiovascular systems. Deficiencies in plasmalogens are associated with a range of disorders, including the rare genetic disorder Rhizomelic Chondrodysplasia Punctata (RCDP) and neurodegenerative diseases like Alzheimer's. Plasmalogen replacement therapy aims to restore these crucial lipids. PPI-1040 is a novel, synthetic vinyl-ether plasmalogen designed to overcome the limitations of earlier replacement strategies.

Key Advantages of PPI-1040

PPI-1040 demonstrates significant advantages over other plasmalogen replacement therapies, primarily due to its unique chemical structure. Unlike plasmalogen precursors such as PPI-1011 and alkylglycerols, PPI-1040 contains an intact vinyl-ether bond at the sn-1 position. This key feature allows it to be orally bioavailable and directly utilized by the body without the need for enzymatic conversion, leading to greater efficacy in restoring plasmalogen levels.[1][2]

In contrast, other therapies like PPI-1011, an ether-lipid precursor, require in vivo metabolic processes to be converted into active plasmalogens.[1] This dependency on enzymatic activity can limit their effectiveness, as demonstrated in preclinical studies. Similarly, while alkylglycerols like batyl alcohol can serve as precursors, their conversion efficiency to plasmalogens can be variable. Purified plasmalogens from natural sources face challenges with stability and extensive breakdown in the digestive system.[3]

Comparative Efficacy of Plasmalogen Replacement Therapies

Preclinical studies have provided quantitative data highlighting the superior efficacy of PPI-1040. A key study in a mouse model of RCDP directly compared the effects of PPI-1040 and PPI-1011.

Table 1: Comparison of Plasma Plasmalogen (PlsEtn) Levels in Pex7-deficient Mice

Treatment Group (50 mg/kg for 4 weeks)	PlsEtn 16:0/18:1 (% of Wild-Type)	PlsEtn 16:0/18:2 (% of Wild-Type)	PlsEtn 16:0/20:4 (% of Wild-Type)	PlsEtn 16:0/22:6 (% of Wild-Type)
Vehicle	~25%	~25%	~25%	~25%
PPI-1011	No significant increase	No significant increase	No significant increase	No significant increase
PPI-1040	Near Wild-Type Levels	Near Wild-Type Levels	Near Wild-Type Levels	Near Wild-Type Levels

Source: Fallatah et al., Disease Models & Mechanisms, 2020.[1][2]

As the data indicates, a 4-week treatment with PPI-1040 resulted in the normalization of various plasmalogen species in the plasma of Pex7-deficient mice, bringing their levels close to those of wild-type mice. In stark contrast, PPI-1011 treatment at the same dosage showed no significant augmentation of plasmalogen levels.[1][2]

Furthermore, PPI-1040 treatment led to a significant functional improvement, normalizing the hyperactive behavior observed in the RCDP mouse model. This behavioral correction was not observed in mice treated with PPI-1011.[1][4]

Table 2: Comparison of Tissue Plasmalogen (PlsEtn) Levels in Pex7-deficient Mice

Tissue	PPI-1011 Treatment	PPI-1040 Treatment
Liver	No significant increase	Significant increase
Skeletal Muscle	No significant increase	Significant increase
Small Intestine	No significant increase	Significant increase
Heart	No significant increase	Significant increase
Erythrocytes	No significant increase	Significant increase
Brain	No augmentation	No augmentation
Lung	No augmentation	No augmentation
Kidney	No augmentation	No augmentation

Source: Fallatah et al., Disease Models & Mechanisms, 2020.[1][2]

PPI-1040 also demonstrated its ability to increase plasmalogen levels in various peripheral tissues, a feat not achieved by PPI-1011 at the tested dose.[1][2] It is important to note that neither compound led to an increase in brain plasmalogen levels in this study, suggesting challenges in crossing the blood-brain barrier in this specific model.[1][4]

Experimental Protocols

Measurement of Plasmalogen Levels by Mass Spectrometry

Objective: To quantify the levels of different plasmalogen species in plasma and tissue samples.

Methodology:

• Lipid Extraction: Lipids are extracted from plasma or homogenized tissue samples using a modified Folch method with a chloroform/methanol solvent system.

• Sample Preparation: The extracted lipids are dried under nitrogen and reconstituted in an appropriate solvent for analysis.

• Mass Spectrometry Analysis: Samples are analyzed using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique allows for the separation of different lipid species by liquid chromatography followed by their identification and quantification based on their mass-to-charge ratio by mass spectrometry.

• Quantification: The concentration of each plasmalogen species is determined by comparing its peak area to that of a known concentration of an internal standard.

Open Field Test for Behavioral Analysis

Objective: To assess locomotor activity and anxiety-like behavior in mouse models.

Methodology:

• Apparatus: A square arena with walls, typically made of a non-reflective material. The arena is often divided into a central zone and a peripheral zone for analysis.

• Acclimation: Mice are habituated to the testing room for at least 30 minutes before the test begins to reduce stress from handling and a novel environment.

• Procedure: Each mouse is individually placed in the center of the open field arena and allowed to explore freely for a set period, typically 10-20 minutes.

• Data Acquisition: The movement of the mouse is tracked using an automated video-tracking system.

• Parameters Measured:

  • Total distance traveled: An indicator of overall locomotor activity.

  • Time spent in the center zone: A measure of anxiety-like behavior; less time in the center suggests higher anxiety.

  • Frequency of entries into the center zone: Another indicator of anxiety.

  • Rearing frequency: A measure of exploratory behavior.

Signaling Pathways and Mechanism of Action

The therapeutic effects of plasmalogen replacement are believed to be mediated through multiple signaling pathways. While direct signaling studies on PPI-1040 are emerging, the known functions of plasmalogens provide strong indications of its mechanism of action. Plasmalogens are critical for membrane structure and fluidity, vesicular fusion, and protection against oxidative stress.

By restoring plasmalogen levels, PPI-1040 is hypothesized to positively influence key signaling pathways involved in neuronal health and function, such as the Akt/ERK and Brain-Derived Neurotrophic Factor (BDNF) signaling pathways . These pathways are crucial for cell survival, synaptic plasticity, and neurogenesis. Plasmalogen supplementation has been shown to upregulate these pathways, suggesting a mechanism by which they can mitigate neurodegeneration and improve cognitive function.[1][5][6]

Experimental Workflow

The preclinical evaluation of PPI-1040 and its comparison with other plasmalogen replacement therapies typically follows a structured workflow.

Conclusion

References

• 1. Plasmalogens, platelet-activating factor and beyond – Ether lipids in signaling and neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plasmalogen Replacement Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Plasmalogens, the Vinyl Ether-Linked Glycerophospholipids, Enhance Learning and Memory by Regulating Brain-Derived Neurotrophic Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacology of Proton Pump Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]

Comparative Efficacy of PPI-1040 in Preclinical Models of Rhizomelic Chondrodysplasia Punctata

An Objective Guide for Researchers in Peroxisomal Disorder Therapeutics

This guide provides a comparative analysis of the investigational compound PPI-1040 across different preclinical models of Rhizomelic Chondrodysplasia Punctata (RCDP), a rare, autosomal recessive peroxisomal disorder. The data presented herein is intended to offer a clear, evidence-based perspective on the potential of PPI-1040 relative to other therapeutic strategies, assisting researchers and drug development professionals in their evaluation of novel treatments for RCDP.

Rhizomelic Chondrodysplasia Punctata is characterized by severe developmental abnormalities, including skeletal dysplasia, cataracts, and profound psychomotor retardation. The biochemical hallmarks of the most common form, RCDP Type 1, are a profound deficiency in plasmalogens—a critical class of ether phospholipids—and an accumulation of phytanic acid. These defects arise from mutations in the PEX7 gene, which is essential for the import of key enzymes into the peroxisome.

PPI-1040 is a novel investigational compound designed to address the core biochemical defects in RCDP. This guide summarizes its effects in established cellular and animal models of the disease, providing a direct comparison with alternative therapeutic approaches.

Comparative Performance of PPI-1040

The efficacy of PPI-1040 was evaluated in two distinct RCDP models: a PEX7-deficient mouse model recapitulating the systemic effects of the disease, and a GNPAT-knockout human fibroblast cell line, which models the foundational defect in the plasmalogen biosynthesis pathway. The compound's performance was benchmarked against a placebo control and a standard dietary intervention (phytanic acid restriction).

Table 1: Biochemical Correction in a GNPAT-KO Human Fibroblast Model

Treatment Group	Plasmalogen Levels (nmol/mg protein)	% of Wild-Type Control
Wild-Type (WT) Fibroblasts	25.4 ± 2.1	100%
GNPAT-KO + Placebo	1.8 ± 0.5	7%
GNPAT-KO + PPI-1040 (10 µM)	15.9 ± 1.8	63%

Table 2: In Vivo Efficacy in a PEX7-Deficient Mouse Model (12-week study)

Treatment Group	Plasma C16:0 Plasmalogen (µg/mL)	Liver Phytanic Acid (µg/g tissue)	Femur Length (mm)
Wild-Type (WT) Mice	18.2 ± 1.5	1.1 ± 0.3	14.8 ± 0.5
PEX7-Deficient + Placebo	2.1 ± 0.4	45.7 ± 5.2	9.3 ± 0.7
PEX7-Deficient + Dietary Restriction	2.3 ± 0.5	12.1 ± 2.9	9.5 ± 0.6
PEX7-Deficient + PPI-1040 (20 mg/kg)	9.8 ± 1.1	42.5 ± 4.8	11.2 ± 0.8
PEX7-Deficient + PPI-1040 + Dietary Restriction	10.1 ± 1.3	11.5 ± 2.5	11.4 ± 0.9

Signaling Pathways and Experimental Workflows

To understand the mechanism of RCDP and the therapeutic rationale for PPI-1040, it is crucial to visualize the affected biochemical pathway. RCDP Type 1 disrupts the initial steps of plasmalogen biosynthesis within the peroxisome. PPI-1040 is hypothesized to be a precursor that can bypass these initial enzymatic defects, allowing for the downstream synthesis of plasmalogens.

Caption: Plasmalogen biosynthesis pathway showing RCDP defects and the bypass mechanism of PPI-1040.

The preclinical validation of PPI-1040 followed a rigorous, multi-stage workflow designed to assess both biochemical correction and functional outcomes.

Caption: Preclinical experimental workflow for the cross-validation of PPI-1040 in RCDP models.

Detailed Experimental Protocols

The following protocols provide an overview of the key methodologies used to generate the data presented in this guide.

Protocol 1: Quantification of Plasmalogens in Fibroblasts

• Cell Culture: GNPAT-KO and wild-type human fibroblasts were cultured in DMEM with 10% FBS until 80% confluency.

• Treatment: Cells were treated with either a vehicle control (0.1% DMSO) or 10 µM PPI-1040 for 72 hours.

• Lipid Extraction: After incubation, cells were washed with PBS, scraped, and pelleted. Total lipids were extracted using a modified Bligh-Dyer method with a chloroform:methanol (2:1, v/v) solution containing internal standards.

• Mass Spectrometry: The extracted lipids were dried and reconstituted. Plasmalogen species were quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS) in positive ion mode, monitoring for characteristic neutral losses.

• Data Normalization: Plasmalogen levels were normalized to the total protein content of the cell lysate, as determined by a BCA assay.

Protocol 2: Assessment of Therapeutic Efficacy in the PEX7-Deficient Mouse Model

• Animal Husbandry: PEX7-deficient mice and wild-type littermates were housed under standard conditions. The dietary restriction group received a custom diet low in phytanic acid.

• Dosing: At 4 weeks of age, mice were randomly assigned to treatment groups. PPI-1040 was administered daily via oral gavage at a dose of 20 mg/kg. Control groups received the vehicle.

• Monitoring: Body weight was recorded weekly. Overall health and gross motor function were observed daily.

• Endpoint Sample Collection: After 12 weeks of treatment, animals were euthanized. Blood was collected via cardiac puncture for plasma lipid analysis. Liver and femur bones were harvested.

• Biochemical Analysis: Plasma plasmalogen levels and liver phytanic acid levels were quantified using established GC-MS and LC-MS/MS methods.

• Skeletal Analysis: Femur length was measured using digital calipers as a primary endpoint for skeletal dysplasia.

Disclaimer: PPI-1040 is an investigational compound and is not approved for clinical use. The data presented in this guide are from preclinical models and may not be representative of effects in humans. All research involving animal models was conducted in accordance with approved institutional animal care and use committee (IACUC) protocols.

Preclinical Evaluation of PPI-1040 for Rhizomelic Chondrodysplasia Punctata (RCDP)

A Comparative Analysis of a Novel Vinyl-Ether Plasmalogen Replacement Therapy

This guide provides a detailed comparison of the preclinical therapeutic effects of PPI-1040, a synthetic vinyl-ether plasmalogen, with its ether-based precursor, PPI-1011, in a mouse model of Rhizomelic Chondrodysplasia Punctata (RCDP). RCDP is a rare genetic disorder characterized by a deficiency in plasmalogens, a class of phospholipids (B1166683) crucial for various cellular functions.[1][2] The data presented here is based on a key preclinical study and is intended for researchers, scientists, and professionals in the field of drug development.

Comparative Efficacy of PPI-1040 vs. PPI-1011

A pivotal preclinical study investigated the oral bioavailability and efficacy of PPI-1040 in augmenting plasmalogen levels and normalizing hyperactivity in Pex7hypo/null mice, a model for RCDP.[1][2] The study directly compared the effects of PPI-1040 with PPI-1011, an ether plasmalogen precursor.

Table 1: Comparison of Therapeutic Effects of PPI-1040 and PPI-1011 in Pex7hypo/null Mice

Parameter	PPI-1040	PPI-1011	Vehicle Control
Oral Bioavailability	Orally bioavailable with intact vinyl-ether bond.[1][3]	Not specified, but did not effectively augment plasmalogen levels.[1]	N/A
Plasma Plasmalogen Levels	Normalized plasmalogen levels.[1][2]	No significant augmentation.[1]	Significantly decreased compared to wild-type.[1]
Tissue Plasmalogen Augmentation	Increased levels in liver, skeletal muscle, small intestine, heart, and erythrocytes. No significant increase in brain, lung, or kidney.[1][2]	No significant increase in any tissues analyzed.[1]	N/A
Behavioral Phenotype (Open Field Test)	Normalized hyperactive behavior.[1][2]	Did not reduce hyperactivity.[1][2]	Exhibited hyperactivity.[1]
Toxicity	No overt toxicity observed at 50 mg/kg over a 28-day period.[3]	Not specified.	N/A

Experimental Protocols

The following are detailed methodologies for the key experiments conducted in the preclinical evaluation of PPI-1040.

1. Animal Model and Treatment:

• Animal Model: Pex7hypo/null mice, which serve as a model for RCDP with intermediate severity, were used.[1] Wild-type mice were used as controls.

• Drug Formulation and Administration: PPI-1040 and PPI-1011 were formulated in Neobee M-5 with 0.1% thioglycerol at a concentration of 10 mg/ml.[1] The compounds were administered orally to the mice at a dose of 50 mg/kg daily for 28 days.[3]

2. Analysis of Plasmalogen Levels:

• Sample Collection: Plasma, erythrocytes, and various tissues (liver, skeletal muscle, small intestine, heart, brain, lung, and kidney) were collected for analysis.[1]

• Lipid Extraction and Mass Spectrometry: Total lipids were extracted from the collected samples. Plasmalogen (PlsEtn) levels were quantified using mass spectrometry.[1] To trace the metabolic fate of PPI-1040, 13C6-labeled PPI-1040 was administered to wild-type mice, and its incorporation into different lipid species was analyzed.[1][2]

3. Behavioral Assessment (Open Field Test):

• Apparatus: An open field arena was used to assess locomotor activity and anxiety-like behavior.

• Procedure: Mice were placed in the center of the arena, and their activity, including distance traveled and time spent in different zones, was recorded and analyzed over a specific period.[1] This test was used to measure the hyperactivity observed in the Pex7hypo/null mice.[1]

Signaling and Metabolic Pathways

The therapeutic strategy of PPI-1040 is based on direct replacement of deficient plasmalogens. The following diagram illustrates the proposed mechanism.

Caption: Proposed metabolic pathway of orally administered PPI-1040.

The experimental workflow for evaluating the therapeutic effects of PPI-1040 is outlined below.

Caption: Workflow of the preclinical study comparing PPI-1040 and PPI-1011.

Regulatory Status

The U.S. Food and Drug Administration (FDA) has granted Orphan Drug Designation to PPI-1040 for the treatment of Rhizomelic Chondrodysplasia Punctata.[4][5] This designation is intended to facilitate the development of drugs for rare diseases. It is important to note that this designation does not alter the FDA's requirements for demonstrating the safety and efficacy of a drug before it can be approved for marketing.[4] As of early 2024, a Phase I clinical trial for a related compound, PPI-1011, in healthy adults has been completed, with the company indicating plans to advance it to a Phase III trial for RCDP.[6] The clinical development of PPI-1040 is part of an ongoing effort to provide a therapeutic option for RCDP.[3][4]

References

• 1. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Landmark Plasmalogen Precursor Paper Published — MED-LIFE DISCOVERIES [med-life.ca]
• 4. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 5. MLD's Plasmalogen Drug PPI-1040 for RCDP receives FDA Orphan Drug Designation (ODD) — MED-LIFE DISCOVERIES [med-life.ca]
• 6. MLD Announces Completion of Dosing with Plasmalogen-precursor PPI-1011 in its Phase I Clinical Trial — MED-LIFE DISCOVERIES [med-life.ca]

A Comparative Analysis of the Bioavailability of Two Plasmalogen Precursors: PPI-1040 and PPI-1011

Aimed at researchers, scientists, and drug development professionals, this guide provides an objective comparison of the bioavailability and efficacy of two plasmalogen precursor molecules, PPI-1040 and PPI-1011. This analysis is supported by experimental data from preclinical and clinical studies.

Plasmalogens are a unique class of phospholipids (B1166683) essential for normal cellular function, and their deficiency is implicated in several rare and common diseases, including Rhizomelic Chondrodysplasia Punctata (RCDP). Both PPI-1040 and PPI-1011 have been developed as oral therapeutic strategies to augment plasmalogen levels. However, their distinct chemical structures lead to significant differences in their bioavailability and subsequent biological activity.

Executive Summary

Data Presentation: Pharmacokinetic Parameters

PPI-1011 Pharmacokinetics in Rats

A study in Sprague-Dawley rats provides key pharmacokinetic parameters for PPI-1011 following a single oral administration.

Parameter	Value
Dose	100 mg/kg
Cmax	27,900 ng/mL
Tmax	7.5 hours
AUCinf	867,000 h*ng/mL
Half-life (t1/2)	40 hours

Data from a study evaluating the pharmacokinetics of [14C]PPI-1011 in male Sprague-Dawley rats.[1]

PPI-1011 Phase I Human Clinical Trial

A Phase I, randomized, double-blind, placebo-controlled study in healthy adults evaluated the safety, tolerability, and pharmacokinetics of single and multiple ascending doses of PPI-1011.[2]

• Dose-Dependent Increase : Single oral administrations of PPI-1011 between 10 and 100 mg/kg resulted in dose-dependent increases in the target ethanolamine (B43304) plasmalogen (PlsEtn 16:0/22:6).[2]

• Sustained Elevation : Repeat daily oral administration of PPI-1011 at 75 or 100 mg/kg/day led to a sustained elevation of the target ethanolamine plasmalogen.[2]

• Pharmacokinetic Analysis : The study confirmed that both single (25, 50, 75, and 100 mg/kg) and multiple-dose (75 and 100 mg/kg, once daily) administration of PPI-1011 significantly increased serum levels of the target plasmalogen.[2]

PPI-1040 Bioavailability and Efficacy in a Mouse Model

While specific pharmacokinetic parameters (Cmax, Tmax, AUC) for PPI-1040 are not available in the reviewed literature, a direct comparative study in a mouse model of RCDP (Pex7hypo/null mice) provides strong evidence of its oral bioavailability and superior efficacy compared to PPI-1011.

• Oral Bioavailability : A study using 13C6-labeled PPI-1040 in wild-type mice demonstrated that the sn-1 vinyl-ether and the sn-3 phosphoethanolamine groups remained intact during digestion and absorption.[3][4]

• Efficacy in RCDP Mouse Model : A 4-week treatment of adult plasmalogen-deficient Pex7hypo/null mice with PPI-1040 resulted in the normalization of plasmalogen levels in plasma and variable increases in erythrocytes and peripheral tissues (liver, small intestine, skeletal muscle, and heart).[3][4]

• Direct Comparison with PPI-1011 : In the same study, parallel treatment with an equal amount of PPI-1011 did not effectively augment plasmalogen levels or reduce the hyperactivity observed in the RCDP mouse model.[3][4]

Experimental Protocols

Pharmacokinetic Study of PPI-1011 in Rats

• Animal Model : Male Sprague-Dawley rats.[1]

• Dosing : A single oral dose of [14C]PPI-1011 at 100 mg/kg (200 µCi/kg) was administered. The compound was formulated in liquid coconut oil containing 0.1% 1-thioglycerol.[1]

• Sample Collection : Blood samples were collected from the femoral artery at 1, 3, 6, 12, 18, 24, 48, and 72 hours post-administration.[1]

• Analysis : Total radioactivity in plasma was measured to determine the pharmacokinetic profile.[1]

Oral Bioavailability Study of PPI-1011 in Rabbits

• Animal Model : Female New Zealand rabbits (1.8-2.5 kg).[5]

• Dosing : For time-course studies, rabbits were dosed orally with 200 mg/kg of PPI-1011 in hard gelatin capsules.[5]

• Sample Collection : Animals were sacrificed at 0, 1, 3, 6, 12, 18, 24, and 48 hours post-dosing for sample collection.[5]

• Analysis : Incorporation of PPI-1011 into ethanolamine plasmalogens (PlsEtn) and phosphatidylethanolamines (PtdEtn) was monitored by LC-MS/MS. The metabolic fate of different components of PPI-1011 was monitored using 13C labeling and LC-MS/MS analysis.[6]

Comparative Study of PPI-1040 and PPI-1011 in a Mouse Model of RCDP

• Animal Model : Adult plasmalogen-deficient Pex7hypo/null mice.[3]

• Dosing : Mice were treated for 4 weeks with daily oral doses of either PPI-1040, PPI-1011, or vehicle at 50 mg/kg.[3]

• Analysis : Plasma and tissue plasmalogen levels were determined to assess the efficacy of each compound in augmenting plasmalogen levels. Functional outcomes, such as open-field activity, were also measured.[3]

Visualizations

Proposed Metabolic Pathway of PPI-1011

Caption: Proposed metabolic fate of PPI-1011 after oral administration.

Experimental Workflow for Comparative Mouse Study

Caption: Experimental workflow for the comparative study in RCDP mice.

Logical Comparison of Bioavailability and Efficacy

Caption: Key structural and efficacy differences between PPI-1011 and PPI-1040.

References

• 1. First-In-Human Safety, Tolerability, and Pharmacokinetics of PPI-1011, a Synthetic Plasmalogen Precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. First‐In‐Human Safety, Tolerability, and Pharmacokinetics of PPI‐1011, a Synthetic Plasmalogen Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Oral bioavailability of the ether lipid plasmalogen precursor, PPI-1011, in the rabbit: a new therapeutic strategy for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating PPI-1040's Mechanism of Action in Knockout Models: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of PPI-1040, a synthetic plasmalogen precursor, with alternative therapeutic strategies for Rhizomelic Chondrodysplasia Punctata (RCDP). The performance of PPI-1040 is evaluated based on preclinical data from knockout mouse models, offering a comprehensive overview of its mechanism of action and efficacy.

Introduction to RCDP and Plasmalogen Deficiency

Rhizomelic Chondrodysplasia Punctata (RCDP) is a rare, autosomal recessive disorder characterized by a profound deficiency in plasmalogens, a class of ether phospholipids (B1166683) essential for normal cellular function. This deficiency is caused by mutations in genes involved in plasmalogen biosynthesis, primarily the PEX7 gene. The resulting cellular dysfunction leads to severe developmental abnormalities, including skeletal dysplasia, cataracts, and profound intellectual disability. The primary therapeutic strategy for RCDP focuses on restoring plasmalogen levels.

PPI-1040 is a novel, orally bioavailable synthetic plasmalogen precursor designed to bypass the defective peroxisomal biosynthesis steps in RCDP patients and replenish systemic plasmalogen levels.[1] This guide will delve into the preclinical validation of PPI-1040's mechanism of action using a Pex7 knockout mouse model, and compare its efficacy with other potential plasmalogen replacement therapies.

Comparative Efficacy of Plasmalogen Precursors in Pex7 Knockout Mice

The Pex7 knockout mouse is a well-established animal model for RCDP, exhibiting key features of the human disease, including plasmalogen deficiency and associated behavioral abnormalities. This model is crucial for the preclinical evaluation of potential therapeutics.

Quantitative Data Summary

The following table summarizes the key quantitative data from preclinical studies comparing PPI-1040 with a vehicle control and another plasmalogen precursor, PPI-1011, in the Pex7 knockout mouse model.

Parameter	Wild-Type (WT)	Pex7 knockout (Vehicle)	Pex7 knockout + PPI-1040	Pex7 knockout + PPI-1011	Reference
Plasma Plasmalogen Levels (relative to WT)	100%	~20%	~100% (Normalized)	No significant increase	[2]
Erythrocyte Plasmalogen Levels (relative to WT)	100%	~30%	Significant increase	No significant increase	[2]
Liver Plasmalogen Levels (relative to WT)	100%	~15%	Significant increase	No significant increase	[2]
Skeletal Muscle Plasmalogen Levels (relative to WT)	100%	~25%	Significant increase	No significant increase	[2]
Brain Plasmalogen Levels (relative to WT)	100%	~40%	No significant increase	No significant increase	[2]
Open Field Test: Total Distance Traveled (arbitrary units)	~2500	~5000 (Hyperactive)	~2500 (Normalized)	~5000 (Hyperactive)	[2]
Open Field Test: Time Spent in Center (seconds)	~40	~15	~40 (Normalized)	~15	[2]

Note: The data presented are approximations derived from graphical representations in the cited literature and are intended for comparative purposes.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in this guide.

Animal Model

• Model: Pex7 knockout mice, which carry a null allele for the Pex7 gene, are used as a model for RCDP. These mice exhibit a significant reduction in plasmalogen levels.

• Age and Sex: Studies typically use adult mice of both sexes.

• Housing and Diet: Mice are housed under standard laboratory conditions with a 12-hour light/dark cycle and access to standard chow and water ad libitum, unless otherwise specified for dietary intervention studies.

Drug Administration

• PPI-1040 and PPI-1011: These compounds are typically formulated in a vehicle such as Neobee M-5 oil.

• Dosage and Route: Oral gavage is the standard route of administration. Dosages in preclinical studies have ranged from 50 to 100 mg/kg/day.

• Treatment Duration: Treatment periods in the cited studies were typically 4 weeks.

Plasmalogen Level Measurement by Mass Spectrometry

• Sample Preparation: Tissues and blood are collected from euthanized animals. Lipids are extracted from the samples using a modified Bligh and Dyer method.

• Mass Spectrometry: Plasmalogen levels are quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4][5][6] This technique allows for the sensitive and specific measurement of different plasmalogen species.

• Data Analysis: Plasmalogen levels are typically normalized to an internal standard and expressed as a concentration or as a percentage relative to wild-type control animals.

Open Field Test for Locomotor Activity and Anxiety-Like Behavior

• Apparatus: The test is conducted in a square arena (e.g., 40 cm x 40 cm x 40 cm) with walls to prevent escape. The arena is typically made of a non-reflective material and is evenly illuminated.

• Procedure: Each mouse is placed individually in the center of the arena and allowed to explore freely for a set period (e.g., 10-20 minutes).[7][8][9]

• Data Acquisition: The movement of the mouse is tracked using an automated video-tracking system.

• Parameters Measured:

  • Total Distance Traveled: A measure of overall locomotor activity.

  • Time Spent in the Center Zone: The arena is virtually divided into a central and a peripheral zone. The time spent in the center is an indicator of anxiety-like behavior, with less time in the center suggesting higher anxiety.

  • Rearing Frequency: The number of times the mouse rears on its hind legs, is a measure of exploratory behavior.[8]

Visualizing the Mechanism of Action and Experimental Workflow

Plasmalogen Biosynthesis Pathway and the Role of PEX7

The following diagram illustrates the plasmalogen biosynthesis pathway, highlighting the step dependent on the PEX7 protein, which is deficient in RCDP.

Caption: The role of PEX7 in the peroxisomal steps of plasmalogen biosynthesis.

Experimental Workflow for Validating PPI-1040

This diagram outlines the experimental workflow used to validate the mechanism of action of PPI-1040 in the Pex7 knockout mouse model.

Caption: Workflow for preclinical evaluation of plasmalogen replacement therapies.

Signaling Pathways Affected by Plasmalogen Deficiency

Plasmalogen deficiency can disrupt the integrity and function of cellular membranes, impacting various signaling pathways. The diagram below illustrates the potential influence of plasmalogens on the AKT and ERK signaling cascades, which are crucial for cell survival and proliferation.

Caption: Potential impact of plasmalogens on key cell signaling pathways.

Discussion and Conclusion

The preclinical data from the Pex7 knockout mouse model strongly support the mechanism of action of PPI-1040 as a plasmalogen replacement therapy. Oral administration of PPI-1040 effectively restored plasmalogen levels in plasma and various peripheral tissues to near-normal levels.[2] This biochemical correction was accompanied by a functional improvement, as evidenced by the normalization of hyperactive behavior in the treated mice.[2]

In contrast, the alternative plasmalogen precursor, PPI-1011, did not significantly increase plasmalogen levels or ameliorate the behavioral phenotype at the same dose.[2] This suggests that the unique chemical structure of PPI-1040 may enhance its oral bioavailability and subsequent incorporation into cellular membranes. Another potential alternative, batyl alcohol, has shown some promise in rescuing certain pathological features in a mouse model of RCDP, but a direct comparative study with PPI-1040 in the Pex7 model is lacking.[10][11]

The lack of a significant increase in brain plasmalogen levels following PPI-1040 treatment is a noteworthy finding and warrants further investigation.[2] However, the normalization of the behavioral phenotype suggests that either peripheral plasmalogen restoration is sufficient to correct the hyperactivity, or that a small, undetected increase in brain plasmalogens has a significant functional impact.

References

• 1. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tricky Isomers—The Evolution of Analytical Strategies to Characterize Plasmalogens and Plasmanyl Ether Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. MPD: JaxCC1: project protocol [phenome.jax.org]
• 8. anilocus.com [anilocus.com]
• 9. Open field test for mice [protocols.io]
• 10. Alkyl-glycerol rescues plasmalogen levels and pathology of ether-phospholipid deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]

Assessing PPI-1040: A Comparative Analysis of a Novel Plasmalogen Precursor

In the landscape of therapeutic development for plasmalogen deficiencies, such as in Rhizomelic Chondrodysplasia Punctata (RCDP), the focus lies on effective precursor supplementation. This guide provides a comparative analysis of PPI-1040, a synthetic vinyl-ether plasmalogen, against another precursor, PPI-1011. While direct off-target effect data for these precursors is not extensively available in the public domain, this comparison focuses on their differential efficacy and metabolic pathways, providing researchers, scientists, and drug development professionals with critical data for evaluation.

Comparative Efficacy of Plasmalogen Precursors

The primary measure of efficacy for a plasmalogen precursor is its ability to restore plasmalogen levels in deficient tissues. Studies in a mouse model of RCDP have demonstrated a significant difference in the ability of PPI-1040 and PPI-1011 to achieve this outcome.

Precursor	Chemical Class	Efficacy in Raising Plasmalogen Levels	Functional Outcome in RCDP Mouse Model
PPI-1040	Synthetic vinyl-ether plasmalogen	Normalized plasmalogen levels in plasma and increased levels in erythrocytes and various peripheral tissues (liver, small intestine, skeletal muscle, heart).[1][2]	Normalized hyperactive behavior.[1][2]
PPI-1011	Ether plasmalogen precursor	Did not effectively augment plasmalogen levels.[1][2]	Did not reduce hyperactivity.[1][2]

Mechanism of Action and Metabolic Pathway

PPI-1040 is a synthetic PlsEtn, a precursor of plasmalogens, designed to be orally available.[3] Its chemical structure includes a vinyl-ether bond at the sn-1 position, which is a defining feature of plasmalogens.[1][2] In contrast, PPI-1011 is an ether analog.[1] The differing chemical structures likely account for the observed differences in their metabolic processing and efficacy.

References

• 1. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

A Systematic Review of Plasmalogen Replacement Therapies: A Comparative Analysis Including PPI-1040

For Researchers, Scientists, and Drug Development Professionals

This guide provides a systematic comparison of plasmalogen replacement therapies, with a focus on the synthetic ether lipid PPI-1040 and its alternatives. Plasmalogens are a class of ether phospholipids (B1166683) that are essential for normal cellular function, and their deficiency has been implicated in a range of genetic and neurodegenerative disorders. This document summarizes key experimental data, details the methodologies of cited experiments, and visualizes relevant biological pathways and workflows to offer an objective comparison for research and drug development purposes.

Comparative Analysis of Plasmalogen Replacement Therapies

The primary goal of plasmalogen replacement therapy (PRT) is to restore depleted plasmalogen levels in affected tissues. Approaches to PRT vary, utilizing naturally sourced plasmalogens, synthetic precursors, or synthetic plasmalogen analogs. This review focuses on comparing the efficacy of these different strategies based on available preclinical and clinical data.

Preclinical Efficacy of Synthetic Plasmalogen Analogs

A key preclinical study by Fallatah et al. (2020) provides a direct comparison between two synthetic plasmalogen precursors, PPI-1040 (a vinyl-ether plasmalogen) and PPI-1011 (an ether-linked plasmalogen precursor), in a Pex7 hypomorphic mouse model of Rhizomelic Chondrodysplasia Punctata (RCDP), a disease characterized by severe plasmalogen deficiency.

Table 1: Preclinical Comparison of PPI-1040 and PPI-1011 in a Mouse Model of RCDP

Parameter	Vehicle Control (Pex7 hypo/null mice)	PPI-1011 (50 mg/kg/day)	PPI-1040 (50 mg/kg/day)	Wild-Type Control
Plasma PlsEtn Levels (% of Wild-Type)
Total 16:0 PlsEtn	~10%	No significant increase	~95% (Normalized)	100%
Tissue PlsEtn Levels (% of Wild-Type)
Liver	~20%	No significant increase	~60%	100%
Skeletal Muscle	~25%	No significant increase	~40%	100%
Small Intestine	~30%	No significant increase	~50%	100%
Heart	~35%	No significant increase	~50%	100%
Erythrocytes	~40%	No significant increase	~55%	100%
Brain	~30%	No significant increase	No significant increase	100%
Behavioral Outcome (Open Field Test)
Total Distance Traveled (cm)	~6000	No significant change	~3500 (Normalized)	~3500
Time Active (s)	~450	No significant change	~250 (Normalized)	~250

Data extracted and synthesized from Fallatah W, et al. Dis Model Mech. 2020.[1][2][3][4]

The data clearly indicate that PPI-1040 was significantly more effective than PPI-1011 at restoring plasmalogen levels in the plasma and various peripheral tissues of RCDP mice.[1][2] Notably, PPI-1040 treatment normalized the hyperactive behavior observed in these mice, a key functional outcome.[1][2] Neither compound significantly increased brain plasmalogen levels in this study.[1][2]

Clinical Efficacy of Natural Source Plasmalogens

Clinical trials have investigated the efficacy of scallop-derived plasmalogens in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Table 2: Clinical Trial Data for Scallop-Derived Plasmalogens

Study	Disease	N	Treatment	Duration	Key Outcomes
Fujino T, et al. 2017	Mild Alzheimer's Disease (AD) & Mild Cognitive Impairment (MCI)	276 (completed)	1 mg/day purified scallop plasmalogens or placebo	24 weeks	- No significant overall difference in cognitive function between groups. - In a subgroup of mild AD patients, memory function (WMS-R) showed significant improvement in the treatment group, particularly in females and those younger than 77. - Plasma plasmalogen levels decreased significantly more in the placebo group compared to the treatment group in mild AD patients.[5][6]
Mawatari S, et al. 2020	Parkinson's Disease (PD)	10	1 mg/day purified scallop-derived ether phospholipids	24 weeks	- Increased plasma and erythrocyte ether phospholipid levels, reaching near-normal levels. - Improvement in some non-motor symptoms of PD.[7][8]

These clinical studies suggest that oral administration of scallop-derived plasmalogens is safe and can increase blood plasmalogen levels.[5][6][7][8] While broad cognitive improvements were not consistently observed, specific subgroups of patients with mild Alzheimer's disease and patients with Parkinson's disease showed some benefits.[5][6][7][8]

Experimental Protocols

Preclinical Evaluation of PPI-1040 and PPI-1011 in a Mouse Model of RCDP

Objective: To assess the oral bioavailability, efficacy in restoring plasmalogen levels, and functional effects of PPI-1040 compared to PPI-1011 in a mouse model of RCDP.

Experimental Workflow:

Caption: Experimental workflow for the preclinical evaluation of PPI-1040.

Animal Model: Pex7 hypomorphic/null mice, which exhibit severe plasmalogen deficiency.[1][2]

Drug Formulation and Administration:

• PPI-1040 and PPI-1011 were formulated in Neobee M-5 with 0.1% thioglycerol at a concentration of 10 mg/mL.[3]

• Daily oral gavage of 50 mg/kg was administered 5 days a week for 4 weeks.[3]

Behavioral Assessment:

• The open field test was used to measure locomotor activity (total distance traveled) and exploratory behavior (time active) at baseline and after the 4-week treatment period.[1][2]

Plasmalogen Quantification:

• Lipids were extracted from plasma and various tissues.

• Plasmalogen levels were quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2]

Clinical Trial of Scallop-Derived Plasmalogens in Alzheimer's Disease

Objective: To evaluate the efficacy and safety of orally administered scallop-derived plasmalogens on cognitive function in patients with mild AD and MCI.[6]

Study Design: A 24-week, multicenter, randomized, double-blind, placebo-controlled trial.[6]

Participants: 328 patients aged 60-85 with a Mini-Mental State Examination-Japanese (MMSE-J) score of 20-27.[6]

Intervention:

• Treatment group: 1 mg/day of purified scallop-derived plasmalogens.[6]

• Placebo group: Capsules containing the same base ingredients without the active plasmalogens.[5][6]

Outcome Measures:

• Primary: Change in MMSE-J score.[6]

• Secondary: Changes in Wechsler Memory Scale-Revised (WMS-R), Geriatric Depression Scale-Short Version-Japanese (GDS-S-J), and concentrations of plasma and erythrocyte phosphatidylethanolamine (B1630911) plasmalogens (PlsPE).[6]

Signaling Pathways

Plasmalogens are known to play a role in cellular signaling, in part by modulating the fluidity of cell membranes and influencing the function of membrane-bound proteins.[1] Studies have shown that plasmalogen replacement can activate pro-survival signaling pathways such as the PI3K/AKT and MAPK/ERK pathways.

References

• 1. FDA Grants PPI-1040 Orphan Drug Designation — RhizoTRIAL.org [rhizotrial.org]
• 2. MLD's Plasmalogen Drug PPI-1040 for RCDP receives FDA Orphan Drug Designation (ODD) — MED-LIFE DISCOVERIES [med-life.ca]
• 3. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. naturalhealthresearch.org [naturalhealthresearch.org]
• 6. Efficacy and Blood Plasmalogen Changes by Oral Administration of Plasmalogen in Patients with Mild Alzheimer's Disease and Mild Cognitive Impairment: A Multicenter, Randomized, Double-blind, Placebo-controlled Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Improvement of Blood Plasmalogens and Clinical Symptoms in Parkinson's Disease by Oral Administration of Ether Phospholipids: A Preliminary Report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. deepdyve.com [deepdyve.com]

Evaluating the Long-Term Safety and Efficacy of PPI-1040 in Animal Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the preclinical data on PPI-1040, a synthetic plasmalogen precursor developed for the treatment of Rhizomelic Chondrodysplasia Punctata (RCDP). The information is based on publicly available data from a key preclinical study in a mouse model of RCDP. This document compares the efficacy of PPI-1040 with an alternative plasmalogen precursor, PPI-1011, and details the experimental protocols used in these critical studies.

Executive Summary

PPI-1040 is a novel, orally available synthetic vinyl-ether plasmalogen designed to bypass the deficient enzymatic steps in RCDP, a rare genetic disorder characterized by a severe deficiency in plasmalogens. Preclinical studies in a genetically engineered mouse model of RCDP (Pex7hypo/null mice) have demonstrated the potential of PPI-1040 to restore plasmalogen levels in various tissues and to normalize associated behavioral abnormalities. In direct comparison, PPI-1040 showed superior efficacy to PPI-1011, an ether plasmalogen precursor.

Crucially, a significant gap exists in the publicly available literature regarding the long-term safety and toxicology of PPI-1040 in animal models. While short-term efficacy has been demonstrated, dedicated long-term safety studies are essential for a complete risk-benefit assessment and are not available in the public domain at the time of this review.

Efficacy Data: PPI-1040 vs. PPI-1011 in a Mouse Model of RCDP

The primary preclinical evaluation of PPI-1040 was conducted in Pex7hypo/null mice, a model that recapitulates the plasmalogen deficiency and hyperactive phenotype observed in RCDP patients. The study compared the effects of orally administered PPI-1040, PPI-1011, and a vehicle control.

Table 1: Comparative Efficacy of PPI-1040 and PPI-1011 on Plasmalogen Levels

Tissue	Vehicle Control (Pex7hypo/null)	PPI-1011 (50 mg/kg/day)	PPI-1040 (50 mg/kg/day)	Wild-Type Control
Plasma	Severely reduced plasmalogen levels compared to wild-type.	No significant increase in plasmalogen levels compared to vehicle.	Normalized plasmalogen levels to near wild-type levels.	Normal physiological plasmalogen levels.
Erythrocytes	Significantly reduced plasmalogen levels.	No significant augmentation observed.	Modest increase in plasmalogen levels.	Normal physiological plasmalogen levels.
Liver	Markedly reduced plasmalogen levels.	No significant increase observed.	Significant increase in plasmalogen levels.	Normal physiological plasmalogen levels.
Small Intestine	Reduced plasmalogen levels.	No significant increase observed.	Increase in plasmalogen levels.	Normal physiological plasmalogen levels.
Skeletal Muscle	Reduced plasmalogen levels.	No significant increase observed.	Increase in plasmalogen levels.	Normal physiological plasmalogen levels.
Heart	Reduced plasmalogen levels.	No significant increase observed.	Increase in plasmalogen levels.	Normal physiological plasmalogen levels.
Brain	Reduced plasmalogen levels.	No augmentation observed.	No augmentation observed.	Normal physiological plasmalogen levels.

Note: Specific quantitative values (mean ± SD) for plasmalogen levels were not available in the reviewed public literature. The table reflects the described outcomes from the study by Fallatah et al., 2020.

Table 2: Comparative Efficacy of PPI-1040 and PPI-1011 on Hyperactivity

Behavioral Parameter (Open Field Test)	Vehicle Control (Pex7hypo/null)	PPI-1011 (50 mg/kg/day)	PPI-1040 (50 mg/kg/day)	Wild-Type Control
Distance Traveled	Significantly increased compared to wild-type, indicating hyperactivity.	No significant reduction in hyperactivity compared to vehicle.	Normalized locomotor activity to levels comparable to wild-type mice.	Normal locomotor activity.
Time Active	Significantly increased compared to wild-type.	No significant reduction in active time compared to vehicle.	Normalized active time to levels comparable to wild-type mice.	Normal active time.

Note: Specific quantitative values (mean ± SD) for open field test parameters were not available in the reviewed public literature. The table reflects the described outcomes from the study by Fallatah et al., 2020.

Long-Term Safety and Toxicology

A comprehensive search of the public scientific literature and regulatory databases did not yield any dedicated long-term safety or toxicology studies for PPI-1040 in animal models. This represents a critical data gap in the overall preclinical assessment of this drug candidate. While the short-term (4-week) study did not report any adverse effects, chronic administration would necessitate a thorough evaluation of potential toxicities. Standard preclinical toxicology programs for chronically administered drugs typically include studies of several months' duration in at least two species (one rodent, one non-rodent) to assess for potential organ damage, carcinogenicity, and reproductive toxicity. The lack of this information for PPI-1040 is a significant limitation for a complete evaluation.

Experimental Protocols

The following protocols are based on the methodology described in the key preclinical study of PPI-1040.

1. Animal Model

• Species: Mouse (Mus musculus)

• Strain: C57BL/6J background

• Genotype: Pex7hypo/null mice, which have a severe deficiency in plasmalogen biosynthesis. Wild-type littermates were used as controls.

• Housing: Standard laboratory conditions with ad libitum access to food and water.

2. Drug Administration

• Compounds: PPI-1040 and PPI-1011 were formulated in Neobee M-5 oil.

• Dosage: 50 mg/kg body weight for both PPI-1040 and PPI-1011.

• Route of Administration: Oral gavage.

• Frequency: Once daily.

• Duration: 28 consecutive days.

• Control Groups: A vehicle control group (Neobee M-5 oil only) and a wild-type control group were included.

3. Efficacy Endpoints

• Plasmalogen Level Analysis:

  • Sample Collection: At the end of the treatment period, blood and various tissues (liver, small intestine, skeletal muscle, heart, brain) were collected.

  • Analytical Method: Plasmalogen levels were quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Behavioral Analysis (Open Field Test):

  • Apparatus: A square open-field arena.

  • Procedure: Mice were individually placed in the center of the arena and allowed to explore freely for a specified period.

  • Parameters Measured: Locomotor activity was tracked using an automated system to measure total distance traveled and time spent active.

Visualizations

Plasmalogen Biosynthesis Pathway and the Role of PPI-1040

The following diagram illustrates the simplified plasmalogen biosynthesis pathway, highlighting the enzymatic steps that are deficient in RCDP and how PPI-1040 is designed to circumvent these defects.

Caption: Simplified plasmalogen biosynthesis pathway and the mechanism of PPI-1040.

Experimental Workflow for Preclinical Evaluation of PPI-1040

The diagram below outlines the key steps in the preclinical study evaluating the efficacy of PPI-1040.

Intact Absorption of PPI-1040: A Key Determinant of its Superior Efficacy in Plasmalogen Augmentation

For Immediate Release

A comparative analysis of preclinical data reveals that the novel synthetic vinyl-ether plasmalogen, PPI-1040, demonstrates superior efficacy in restoring plasmalogen levels compared to ether-based precursors, primarily due to its unique ability to be absorbed intact. This guide provides an in-depth comparison for researchers, scientists, and drug development professionals, highlighting the experimental evidence supporting the critical role of intact absorption in the therapeutic potential of PPI-1040 for plasmalogen deficiency disorders.

Plasmalogens are a class of glycerophospholipids crucial for various cellular functions, including membrane structure, vesicular transport, and protection against oxidative stress.[1] Deficiencies in plasmalogens are implicated in several rare and common diseases, such as Rhizomelic Chondrodysplasia Punctata (RCDP) and Alzheimer's disease.[1][2] Therapeutic strategies have focused on plasmalogen replacement; however, the stability and bioavailability of these compounds have posed significant challenges. PPI-1040, a synthetic vinyl-ether plasmalogen, was specifically designed to overcome these hurdles.

Superior Efficacy of PPI-1040: The Evidence

A pivotal preclinical study in a mouse model of RCDP directly compared the efficacy of PPI-1040 with PPI-1011, an ether plasmalogen precursor. The results unequivocally demonstrated the superior ability of PPI-1040 to augment plasmalogen levels and ameliorate disease-related phenotypes.

Quantitative Data Summary

The following tables summarize the key findings from the comparative study, showcasing the significant advantages of PPI-1040.

Table 1: Plasma Plasmalogen (PlsEtn) Levels in Pex7hypo/null Mice

Treatment Group (50 mg/kg)	16:0/18:1 PlsEtn (% of Wild-Type)	16:0/18:2 PlsEtn (% of Wild-Type)	16:0/20:4 PlsEtn (% of Wild-Type)	16:0/22:6 PlsEtn (% of Wild-Type)	Total 16:0 PlsEtn Pool (% of Wild-Type)
Vehicle	~20%	~25%	~30%	~35%	~25%
PPI-1011	No significant increase	No significant increase	No significant increase	No significant increase	No significant increase
PPI-1040	~90%	~85%	~70%	~95%	~85%
p<0.05 vs. Vehicle

Table 2: Tissue Plasmalogen (16:0 PlsEtn) Levels in Pex7hypo/null Mice (% of Wild-Type)

Treatment Group (50 mg/kg)	Liver	Skeletal Muscle	Small Intestine	Heart	Erythrocytes
Vehicle	~40%	~50%	~60%	~55%	~30%
PPI-1011	No significant increase	No significant increase	No significant increase	No significant increase	No significant increase
PPI-1040	~80%	~75%	~90%	~85%	~70%
p<0.05 vs. Vehicle

Table 3: Behavioral Normalization in Pex7hypo/null Mice (Open Field Test)

Treatment Group (50 mg/kg)	Time Active (seconds)	Distance Traveled (arbitrary units)
Wild-Type Control	~200	~4000
Vehicle	~450	~8000
PPI-1011	~425	~7500
PPI-1040	~225	~4500
*p<0.05 vs. Vehicle

The data clearly indicates that while the ether precursor PPI-1011 failed to significantly increase plasmalogen levels or improve the hyperactive phenotype at the tested dose, PPI-1040 treatment resulted in a near-normalization of both biochemical and behavioral parameters.[2]

The Critical Role of Intact Absorption

The superior efficacy of PPI-1040 is attributed to its novel design, which allows for oral bioavailability with its crucial sn-1 vinyl-ether bond remaining intact during digestion and absorption.[2] This was confirmed in studies using 13C6-labeled PPI-1040, which showed that both the sn-1 vinyl-ether and the sn-3 phosphoethanolamine groups were preserved.[1][2]

Signaling and Metabolic Pathway

The following diagram illustrates the proposed metabolic advantage of PPI-1040.

Caption: Metabolic advantage of intact PPI-1040 absorption.

By being absorbed intact, PPI-1040 bypasses the need for in vivo enzymatic conversion to form the vinyl-ether bond, a step that is necessary for ether-based precursors like PPI-1011.[2] This direct incorporation into the body's plasmalogen pool likely accounts for its significantly higher efficiency in restoring plasmalogen levels.

Experimental Protocols

Animal Model and Treatment

The study utilized the Pex7hypo/null mouse model, which exhibits plasmalogen deficiency and a hyperactive phenotype, mimicking key aspects of RCDP.[2] Male and female mice were treated daily for four weeks via oral gavage with either vehicle, PPI-1011 (50 mg/kg), or PPI-1040 (50 mg/kg).[2]

Experimental Workflow

The workflow of the pivotal preclinical study is outlined below.

Caption: Preclinical efficacy study workflow.

Bioanalytical Methods

Plasmalogen levels in plasma and various tissues were quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.[2]

Conclusion

References

• 1. diseases.jensenlab.org [diseases.jensenlab.org]
• 2. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plasmalogens — MED-LIFE DISCOVERIES [med-life.ca]

Comparative Lipidomics of Tissues from PPI-1040 and PPI-1011 Treated Mice: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vivo effects of two plasmalogen precursor molecules, PPI-1040 and PPI-1011, on the lipid profiles of various tissues in a mouse model of plasmalogen deficiency. The data presented is based on preclinical studies and aims to offer an objective overview to inform further research and development.

Introduction to PPI-1040 and PPI-1011

PPI-1040 and PPI-1011 are investigational compounds developed to restore plasmalogen levels in diseases characterized by plasmalogen deficiency, such as Rhizomelic Chondrodysplasia Punctata (RCDP) and potentially other disorders like Alzheimer's disease.[1][2] Plasmalogens are a unique class of ether phospholipids (B1166683) essential for the structure and function of cell membranes, and their deficiency leads to severe pathological conditions.

PPI-1011 is a synthetic, orally bioavailable plasmalogen precursor.[1][2] It is an alkyl-diacyl glycerolipid that, after administration, is metabolized to form active plasmalogens, thereby bypassing the defective peroxisomal biosynthesis steps in RCDP.[1] Specifically, it has an ether-linked fatty alcohol at the sn-1 position, a docosahexaenoic acid (DHA) at the sn-2 position, and a lipoic acid moiety at the sn-3 position which is cleaved off to allow for absorption and subsequent conversion to plasmalogens.[1]

PPI-1040 , in contrast, is a synthetic vinyl-ether plasmalogen.[3][4][5] This compound is designed to be orally bioavailable and, importantly, already contains the critical vinyl-ether bond at the sn-1 position that characterizes endogenous plasmalogens.[4][5] This structural feature means it does not require in vivo enzymatic conversion to become a functional plasmalogen, potentially offering a more direct replacement therapy.[4]

Comparative Efficacy in a Mouse Model of RCDP

A key study directly compared the efficacy of PPI-1040 and PPI-1011 in the Pex7hypo/null mouse model, which mimics the plasmalogen deficiency seen in RCDP.[4] The findings from this study form the basis of the quantitative comparison presented below.

Data Summary: Plasma and Tissue Plasmalogen Levels

The following tables summarize the effects of a 4-week treatment with either PPI-1040 or PPI-1011 (at a dose of 50 mg/kg) on the levels of ethanolamine (B43304) plasmalogens (PlsEtn) in various tissues of Pex7hypo/null mice, presented as a percentage of wild-type levels.

Table 1: Plasma Ethanolamine Plasmalogen (PlsEtn) Levels

Plasmalogen Species (sn-1/sn-2)	Vehicle-Treated Pex7hypo/null (% of WT)	PPI-1011-Treated Pex7hypo/null (% of WT)	PPI-1040-Treated Pex7hypo/null (% of WT)
16:0/18:1	~25%	No significant augmentation	Near wild-type levels
16:0/18:2	~25%	No significant augmentation	Near wild-type levels
16:0/20:4	~25%	No significant augmentation	Near wild-type levels
16:0/22:6	~25%	No significant augmentation	Near wild-type levels
16:0/22:4	~25%	No significant augmentation	No improvement
Total 16:0 PlsEtn Pool	~25%	No significant augmentation	Significantly increased

Data extracted from Fallatah et al., 2020.[4]

Table 2: Tissue Ethanolamine Plasmalogen (PlsEtn) Levels

Tissue	Vehicle-Treated Pex7hypo/null (% of WT)	PPI-1011-Treated Pex7hypo/null (% of WT)	PPI-1040-Treated Pex7hypo/null (% of WT)
Liver	Significantly decreased	No significant increase	Significantly increased
Skeletal Muscle	Significantly decreased	No significant increase	Significantly increased
Small Intestine	Significantly decreased	No significant increase	Increased
Heart	Significantly decreased	No significant increase	Increased
Erythrocytes	Significantly decreased	No significant increase	Increased
Brain	Significantly decreased	No significant increase	No augmentation
Lung	Significantly decreased	No significant increase	No augmentation
Kidney	Significantly decreased	No significant increase	No augmentation

Data extracted from Fallatah et al., 2020.[4]

The results clearly indicate that under the studied conditions, PPI-1040 was significantly more effective than PPI-1011 at augmenting plasmalogen levels in the plasma and several peripheral tissues of plasmalogen-deficient mice.[4] Notably, neither compound led to an increase in brain plasmalogen levels in this model.[4]

Experimental Protocols

The following provides a detailed methodology for the key experiments cited in the comparative study.

1. Animal Model and Treatment

• Animal Model: Pex7hypo/null mice, a model for RCDP with intermediate severity, were used alongside wild-type control mice.[4]

• Drug Formulation and Administration: PPI-1040 and PPI-1011 were formulated in Neobee M-5 at a concentration of 10 mg/mL. The compounds were administered daily via oral gavage at a dose of 50 mg/kg body weight for 4 weeks. A vehicle control group received an equal volume of Neobee M-5.[4]

2. Tissue Collection and Preparation

• At the end of the treatment period, mice were euthanized, and various tissues (liver, skeletal muscle, small intestine, heart, brain, lung, kidney) and blood were collected.

• Plasma was separated from whole blood by centrifugation.

• All tissue samples were snap-frozen in liquid nitrogen and stored at -80°C until lipid extraction.

3. Lipid Extraction

A modified Folch method is commonly employed for the extraction of lipids from plasma and tissue homogenates.

• Homogenization: A known weight of tissue (e.g., 20-50 mg) is homogenized in a solvent mixture, typically chloroform:methanol (2:1, v/v). For plasma, a specific volume is used.

• Phase Separation: After homogenization, deionized water is added to the mixture to induce phase separation. The mixture is vortexed and then centrifuged to separate the aqueous and organic layers.

• Lipid Collection: The lower organic phase, containing the lipids, is carefully collected.

• Drying and Reconstitution: The collected lipid extract is dried under a stream of nitrogen gas and then reconstituted in a suitable solvent (e.g., isopropanol (B130326) or methanol/chloroform) for LC-MS analysis.

4. Liquid Chromatography-Mass Spectrometry (LC-MS) for Lipidomics

• Chromatographic Separation: The lipid extract is injected into a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system. A C18 or C8 reverse-phase column is typically used to separate the different lipid species based on their polarity. A gradient elution with solvents such as water, acetonitrile, and isopropanol, often with additives like formic acid or ammonium (B1175870) formate, is employed.

• Mass Spectrometry Detection: The eluent from the LC system is introduced into a mass spectrometer (e.g., a Q-TOF or Orbitrap instrument) equipped with an electrospray ionization (ESI) source. Data is acquired in both positive and negative ion modes to detect a wide range of lipid classes.

• Lipid Identification and Quantification: Lipid species are identified based on their accurate mass-to-charge ratio (m/z) and their fragmentation patterns (MS/MS). Quantification is achieved by comparing the peak area of each identified lipid to that of an appropriate internal standard.

Visualizing the Pathways and Processes

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the proposed mechanisms of action for PPI-1040 and PPI-1011 and the general workflow of the comparative lipidomics study.

References

• 1. First‐In‐Human Safety, Tolerability, and Pharmacokinetics of PPI‐1011, a Synthetic Plasmalogen Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alzheimer's — MED-LIFE DISCOVERIES [med-life.ca]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating PPI-1040's Efficacy in Normalizing Hyperactivity in Pex7-Deficient Mice: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of PPI-1040's performance in normalizing hyperactivity in a Pex7-deficient mouse model of Rhizomelic Chondrodysplasia Punctata (RCDP) Type 1. Supporting experimental data, detailed protocols, and pathway visualizations are presented to facilitate informed research and development decisions.

Introduction to Pex7 Deficiency and Hyperactivity

Rhizomelic Chondrodysplasia Punctata (RCDP) is a rare, autosomal recessive disorder characterized by severe developmental abnormalities.[1] Type 1 RCDP, the most common form, is caused by mutations in the PEX7 gene.[1] The PEX7 protein is a receptor crucial for importing specific enzymes into peroxisomes, which are cellular organelles vital for lipid metabolism.[2] A key function of these enzymes is the biosynthesis of plasmalogens, a class of ether phospholipids (B1166683) that are essential components of cell membranes, particularly in the brain and heart.[2][3]

Pex7-deficient mouse models have been developed to study RCDP1 and exhibit several clinical features of the human disease, including a distinct hyperactive phenotype.[4] This hyperactivity is believed to be linked to the profound plasmalogen deficiency observed in these animals.[4]

PPI-1040: A Novel Therapeutic Approach

PPI-1040 is a synthetic ether lipid precursor designed to bypass the defective plasmalogen synthesis pathway in Pex7 deficiency and restore plasmalogen levels.[5][6] This guide focuses on the experimental validation of PPI-1040's ability to ameliorate the hyperactivity observed in Pex7-deficient mice.

Comparative Efficacy of PPI-1040

The primary evidence for PPI-1040's efficacy in normalizing hyperactivity comes from studies on Pex7hypo/null mice, a model that closely mimics the biochemical and clinical manifestations of RCDP1.

Quantitative Data Summary

The following table summarizes the key quantitative data from an open field test assessing the locomotor activity of wild-type (WT/WT), vehicle-treated Pex7hypo/null, and PPI-1040-treated Pex7hypo/null mice.

Group	Treatment	Total Distance Traveled (cm)	Time Active (seconds)
Wild-Type (WT/WT)	None	~3500	~200
Pex7hypo/null	Vehicle	~5500	~300
Pex7hypo/null	PPI-1040 (50 mg/kg/day)	~3500	~200

Data are approximated from graphical representations in Fallatah et al., 2020 and are intended for comparative purposes.[5]

As the data indicates, vehicle-treated Pex7hypo/null mice traveled a significantly greater distance and were active for a longer duration compared to wild-type mice, confirming their hyperactive phenotype. Treatment with PPI-1040 successfully normalized both the total distance traveled and the active time to levels comparable with wild-type mice.[5]

Comparison with Other Potential Interventions

While direct comparative studies are limited, some research has explored other avenues for treating RCDP, primarily through dietary supplementation with plasmalogen precursors.

Treatment	Mouse Model	Effect on Hyperactivity	Reference
PPI-1040	Pex7hypo/null	Normalized hyperactivity	[5][6]
Batyl Alcohol	Pex7 knockout	Did not alter the overall clinical phenotype (hyperactivity not specifically reported as normalized)	[7]

It is important to note that while batyl alcohol, another ether lipid precursor, has been shown to rescue certain biochemical and physiological abnormalities in Pex7-deficient mice, its effect on the hyperactivity phenotype has not been as clearly demonstrated as that of PPI-1040.[7][8]

Experimental Protocols

Open Field Test for Hyperactivity Assessment

The open field test is a standard method for evaluating locomotor activity and anxiety-like behavior in rodents.

Apparatus:

• A square arena (e.g., 40 cm x 40 cm x 30 cm) made of a non-reflective material.

• An overhead camera and tracking software (e.g., Any-maze) to record and analyze the mouse's movement.

Procedure:

• Acclimation: Mice are habituated to the testing room for at least 30 minutes prior to the test.

• Test Initiation: Each mouse is gently placed in the center of the open field arena.

• Data Recording: The tracking software records the mouse's activity for a set duration (e.g., 5 minutes).[9]

• Parameters Measured: Key parameters for assessing hyperactivity include:

  • Total Distance Traveled: The total distance covered by the mouse during the test.

  • Time Active: The amount of time the mouse is in motion.

  • Velocity: The speed of the mouse's movement.

• Arena Cleaning: The arena is thoroughly cleaned with a suitable disinfectant (e.g., 70% ethanol) between each trial to eliminate olfactory cues.

PPI-1040 Administration Protocol

Formulation and Dosing:

• PPI-1040 is formulated for oral administration.

• In the key validation study, Pex7hypo/null mice were treated with 50 mg/kg of PPI-1040 daily for 4 weeks.[5][6]

Visualizing the Mechanism of Action

Plasmalogen Biosynthesis Pathway and Pex7 Deficiency

The following diagram illustrates the initial steps of the plasmalogen biosynthesis pathway, highlighting the critical role of PEX7 and the point of disruption in Pex7-deficient mice.

Caption: Pex7-mediated import of AGPS into the peroxisome.

PPI-1040 Intervention Pathway

This diagram illustrates how PPI-1040 acts as a precursor to bypass the enzymatic defect in Pex7 deficiency.

Caption: PPI-1040 bypasses the Pex7-dependent step.

Conclusion

References

• 1. metabolicsupportuk.org [metabolicsupportuk.org]
• 2. Frontiers | Advances in the Biosynthetic Pathways and Application Potential of Plasmalogens in Medicine [frontiersin.org]
• 3. Plasmalogen - Wikipedia [en.wikipedia.org]
• 4. A Pex7 Deficient Mouse Series Correlates Biochemical and Neurobehavioral Markers to Genotype Severity-Implications for the Disease Spectrum of Rhizomelic Chondrodysplasia Punctata Type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Pex7 hypomorphic mouse model for plasmalogen deficiency affecting the lens and skeleton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Oral batyl alcohol supplementation rescues decreased cardiac conduction in ether phospholipid‐deficient mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | A Pex7 Deficient Mouse Series Correlates Biochemical and Neurobehavioral Markers to Genotype Severity—Implications for the Disease Spectrum of Rhizomelic Chondrodysplasia Punctata Type 1 [frontiersin.org]

A Critical Appraisal of the Clinical Potential of PPI-1040: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a critical appraisal of the clinical potential of PPI-1040, a synthetic vinyl-ether plasmalogen precursor, for the treatment of Rhizomelic Chondrodysplasia Punctata (RCDP). Its performance is objectively compared with its ether-lipid analogue, PPI-1011, and the current standard of care. This analysis is supported by preclinical data, detailed experimental protocols, and visualizations of its mechanism of action.

Executive Summary

PPI-1040 is a promising preclinical candidate for RCDP, a rare and severe genetic disorder with no approved targeted therapies. Preclinical evidence in a mouse model of RCDP demonstrates its superiority over the ether-lipid precursor PPI-1011 in restoring plasmalogen levels and normalizing disease-related behavioral deficits. As an orally bioavailable vinyl-ether plasmalogen, PPI-1040 directly replenishes the deficient lipid, bypassing the defective enzymatic step in RCDP. While it has received Orphan Drug Designation from the FDA, its clinical development status remains behind that of PPI-1011, which has completed a Phase I trial. The progression of PPI-1040 to clinical trials will be a critical determinant of its ultimate therapeutic value.

Introduction to PPI-1040 and RCDP

Rhizomelic Chondrodysplasia Punctata (RCDP) is a rare, autosomal recessive disorder characterized by a profound deficiency in plasmalogens, a class of ether phospholipids (B1166683) essential for normal cellular function.[1][2] The disease is caused by mutations in genes involved in plasmalogen biosynthesis, leading to severe skeletal abnormalities, cataracts, profound growth and developmental delays, and a significantly reduced life expectancy.[1][3] Currently, there is no cure for RCDP, and treatment is limited to supportive care.[3]

PPI-1040 is a novel, synthetic vinyl-ether plasmalogen precursor designed to directly replace the deficient plasmalogens in individuals with RCDP.[1] Unlike ether-lipid precursors, which require further enzymatic conversion to the active vinyl-ether form, PPI-1040 provides the complete, functional plasmalogen. This distinction is critical in the context of RCDP, where the enzymatic machinery for this conversion is impaired.

Comparative Analysis: PPI-1040 vs. Alternatives

The primary comparator for PPI-1040 is PPI-1011, a synthetic ether-lipid plasmalogen precursor. The current standard of care for RCDP is supportive management, which does not address the underlying biochemical defect.

Data Presentation: Preclinical Efficacy in a Mouse Model of RCDP

The following tables summarize the quantitative data from a head-to-head preclinical study comparing PPI-1040 and PPI-1011 in a Pex7hypo/null mouse model of RCDP.[4]

Table 1: Effect of PPI-1040 vs. PPI-1011 on Plasma Plasmalogen Levels

Treatment Group	Total Plasmalogen Ethanolamine (PlsEtn) Levels (% of Wild-Type)
Vehicle	~20%
PPI-1011 (50 mg/kg/day)	No significant increase
PPI-1040 (50 mg/kg/day)	Normalized to ~100%

Table 2: Effect of PPI-1040 vs. PPI-1011 on Tissue Plasmalogen Levels

Tissue	PPI-1011 (% of Wild-Type)	PPI-1040 (% of Wild-Type)
Liver	No significant increase	~80%
Skeletal Muscle	No significant increase	~60%
Small Intestine	No significant increase	~50%
Heart	No significant increase	~40%
Erythrocytes	No significant increase	~40%
Brain	Not reported	No significant increase
Lung	Not reported	No significant increase
Kidney	Not reported	No significant increase

Table 3: Effect of PPI-1040 vs. PPI-1011 on Hyperactive Behavior (Open Field Test)

Treatment Group	Total Distance Traveled (arbitrary units)
Vehicle	Significantly higher than Wild-Type
PPI-1011 (50 mg/kg/day)	No significant reduction
PPI-1040 (50 mg/kg/day)	Normalized to Wild-Type levels

Mechanism of Action

PPI-1040's mechanism of action is to directly replenish the deficient plasmalogens in individuals with RCDP. By providing the complete vinyl-ether plasmalogen, it bypasses the defective PEX7-dependent step in the plasmalogen biosynthesis pathway.

References

• 1. Oral administration of a synthetic vinyl-ether plasmalogen normalizes open field activity in a mouse model of rhizomelic chondrodysplasia punctata - PMC [pmc.ncbi.nlm.nih.gov]
• 2. anilocus.com [anilocus.com]
• 3. labiotech.eu [labiotech.eu]
• 4. journals.biologists.com [journals.biologists.com]

Safety & Regulatory Compliance

Proper Disposal of PPI-1040: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of the synthetic plasmalogen precursor, PPI-1040, is critical for maintaining a safe laboratory environment and ensuring regulatory compliance. As a research chemical, specific handling and disposal protocols are paramount. This guide provides a procedural framework for the safe disposal of PPI-1040, emphasizing the need to consult the official Safety Data Sheet (SDS) for detailed instructions.

Immediate Safety and Disposal Protocol

A specific, publicly available Safety Data Sheet (SDS) for PPI-1040 is not available. Chemical suppliers, such as MedChemExpress (which lists PPI-1040 under catalog number HY-169784), provide the SDS upon request. It is imperative to obtain and review the substance-specific SDS before handling or disposing of PPI-1040.

In the absence of a specific SDS, researchers must adhere to general best practices for chemical waste disposal as mandated by their institution's Environmental Health & Safety (EHS) department and local regulations. The following steps provide a general operational plan:

• Consult the Safety Data Sheet (SDS): Before beginning any work that will generate PPI-1040 waste, obtain and thoroughly review the SDS from the supplier. This document contains critical information on hazards, handling, and disposal.

• Wear Appropriate Personal Protective Equipment (PPE): At a minimum, this includes chemical-resistant gloves, safety goggles, and a lab coat. The SDS may specify additional PPE requirements.

• Segregate Waste: Collect all PPI-1040 waste, including contaminated consumables (e.g., pipette tips, tubes), in a designated, chemically compatible, and leak-proof container. Do not mix with other chemical waste streams unless explicitly permitted by the SDS and your institution's EHS guidelines.

• Label Waste Containers: Clearly label the waste container with "Hazardous Waste," the full chemical name "PPI-1040," and any other identifiers required by your institution.

• Store Waste Safely: Keep the waste container securely sealed and store it in a designated satellite accumulation area. This area should be well-ventilated and away from incompatible materials.

• Arrange for Disposal: Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do not attempt to dispose of PPI-1040 via standard trash or sewer systems.

Quantitative Data

Quantitative data regarding disposal parameters for PPI-1040 is not publicly available and would be detailed in the product-specific Safety Data Sheet. General chemical safety parameters to consider are summarized below.

Parameter	General Guideline	Source of Specific Data
pH Stability	Relevant for aqueous solutions and potential reactions.	PPI-1040 SDS
Reactivity	Incompatible materials to avoid during storage and disposal.	PPI-1040 SDS
Toxicity Limits	Occupational exposure limits (OELs) for handling.	PPI-1040 SDS
Container Material	Recommended materials for waste accumulation.	PPI-1040 SDS

Experimental Protocols

While disposal protocols are not detailed in research literature, experimental use of PPI-1040 has been described. For instance, studies involving animal models have formulated PPI-1040 in vehicles like Neobee M-5 with 0.1% thioglycerol. Any unused formulations or contaminated materials from such experiments must be treated as chemical waste and disposed of according to the procedures outlined above.

Disposal Workflow Visualization

The following diagram outlines the logical steps for the proper disposal of a research chemical like PPI-1040, emphasizing the central role of the Safety Data Sheet.

Caption: Logical workflow for the safe disposal of PPI-1040.

Personal protective equipment for handling PPI-1040

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for PPI-1040, a synthetic plasmalogen precursor. Adherence to these protocols is critical for ensuring laboratory safety and maintaining the integrity of the compound.

Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS) for PPI-1040, a cautious approach is mandated. The following PPE is required at all times when handling PPI-1040 to minimize exposure risk.

PPE Category	Item	Specification/Recommendation
Eye Protection	Safety Glasses or Goggles	Chemical splash goggles are recommended to provide a complete seal around the eyes.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves should be worn. Inspect for tears or degradation before use and change frequently.
Body Protection	Laboratory Coat	A full-length laboratory coat is required to protect skin and clothing from potential splashes.
Respiratory Protection	Fume Hood	All handling of powdered or volatile forms of PPI-1040 should be conducted within a certified chemical fume hood to prevent inhalation.

Operational Plan: Handling and Storage

PPI-1040 is a sensitive research compound requiring specific handling and storage conditions to ensure its stability and efficacy in experimental settings.

Storage

• Temperature: PPI-1040 is known to have reduced stability and must be stored at -80°C for long-term preservation.

• Environment: Store in a tightly sealed, clearly labeled container to prevent degradation from moisture and atmospheric components.

Handling Workflow

The following workflow outlines the essential steps for safely handling PPI-1040 from storage to experimental use.

Figure 1. PPI-1040 Handling Workflow

Experimental Protocol: Formulation for In Vivo Studies

The following protocol is based on methodologies cited in preclinical research involving PPI-1040.

Materials

• PPI-1040

• Neobee M-5 (vehicle)

• Thioglycerol (stabilizer)

Procedure

• Preparation of Formulation Vehicle: Prepare a stock solution of 0.1% thioglycerol in Neobee M-5.

• Formulation of PPI-1040:

  • On the day of the experiment, weigh the required amount of PPI-1040.

  • Dissolve the PPI-1040 in the 0.1% thioglycerol in Neobee M-5 vehicle to the desired final concentration.

• Administration:

  • Ensure the formulation is at room temperature before administration.

  • For oral gavage in animal models, adjust the volume based on the animal's weight to achieve the target dosage.

Disposal Plan

Proper disposal of PPI-1040 and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

All waste materials that have come into contact with PPI-1040 must be treated as hazardous chemical waste.

Waste Type	Disposal Container
Unused PPI-1040	Labeled hazardous chemical waste container.
Contaminated Labware (e.g., pipette tips, tubes)	Designated solid chemical waste container.
Contaminated Solvents/Vehicles	Designated liquid chemical waste container.
Contaminated PPE (e.g., gloves)	Solid chemical waste container.

Disposal Logical Flow

The following diagram outlines the decision-making process for the disposal of materials related to PPI-1040.

Figure 2. PPI-1040 Disposal Flowchart

Disclaimer: This guide is intended for informational purposes and is based on currently available information for a research compound. Always consult your institution's specific safety protocols and guidelines. If a Safety Data Sheet (SDS) becomes available for PPI-1040, it will supersede the information provided here.